(4-Methylpyridazin-3-yl)methanol CAS 1956328-36-1 properties
The following technical guide details the properties, synthesis, and application of (4-Methylpyridazin-3-yl)methanol (CAS 1956328-36-1), a critical heterocyclic building block in modern drug discovery. CAS: 1956328-36-1...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the properties, synthesis, and application of (4-Methylpyridazin-3-yl)methanol (CAS 1956328-36-1), a critical heterocyclic building block in modern drug discovery.
(4-Methylpyridazin-3-yl)methanol is a functionalized pyridazine scaffold widely utilized in the synthesis of bioactive pharmaceutical ingredients (APIs). Its structural significance lies in the pyridazine ring , a "privileged structure" in medicinal chemistry known for its high polarity, ability to engage in
-stacking interactions, and metabolic stability compared to phenyl isosteres.
The 3-hydroxymethyl group serves as a versatile synthetic "handle," allowing researchers to append this polar core to larger pharmacophores via alkylation, oxidation (to aldehydes/acids), or conversion to leaving groups (halides/mesylates). It has gained prominence in the development of NAMPT modulators , GPR52 agonists , and TRPV1 antagonists .
Physicochemical Profile
The following data aggregates calculated and experimental values to guide formulation and handling.
Property
Value
Context/Notes
Appearance
White to off-white solid
Hygroscopic; store under desiccant.
Molecular Weight
124.14 Da
Fragment-like; ideal for FBDD (Fragment-Based Drug Discovery).
LogP (Calc)
-0.6 to -0.2
Highly polar; excellent for lowering the lipophilicity of lead compounds.
pKa (Conj. Acid)
~2.5 (Pyridazine N)
Weakly basic; remains neutral at physiological pH.
H-Bond Donors
1 (OH)
Critical for active site binding.
H-Bond Acceptors
3 (2 Ring N, 1 O)
High capacity for water solubility.
Solubility
DMSO, MeOH, EtOH, EtOAc
Poor solubility in non-polar solvents (Hexane, Et₂O).
Synthesis & Manufacturing Protocols
The most robust and scalable route to CAS 1956328-36-1 involves the chemoselective reduction of methyl 4-methylpyridazine-3-carboxylate . This approach avoids harsh conditions that might degrade the electron-deficient pyridazine ring.
Preparation: Charge a reaction vessel with Methyl 4-methylpyridazine-3-carboxylate (1.0 equiv) and dissolve in absolute Ethanol (0.15 M concentration).
Cooling: Cool the solution to 0°C using an ice/water bath. Rationale: Controls the exotherm and prevents over-reduction or ring opening.
Addition: Slowly add
(3.5 equiv) portion-wise over 30 minutes.
Note: Evolution of hydrogen gas will occur. Ensure adequate venting.
Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours. Monitor by LC-MS (Target mass: 125.1 [M+H]⁺).
Quench: Cool back to 0°C. Quench carefully with saturated aqueous
or acetone.
Chemistry Insight: Acetone destroys excess borohydride by forming isopropanol, a milder quench than acid.
Workup: Remove ethanol under reduced pressure. Dilute the residue with water and extract exhaustively with Ethyl Acetate (EtOAc) (3x).
Tip: Due to polarity, adding NaCl (salting out) improves extraction efficiency.
Purification: Dry organic layers over
, filter, and concentrate. If necessary, purify via flash chromatography (DCM/MeOH gradient, 0-10% MeOH).
Synthetic Workflow Diagram
The following diagram illustrates the synthesis and immediate downstream utility of the compound.
Figure 1: Synthetic pathway from ester precursor to the alcohol and subsequent divergent derivatives.
Synthetic Utility & Reactivity
Once synthesized, CAS 1956328-36-1 acts as a pivotal intermediate. Its reactivity profile is defined by the competition between the nucleophilic hydroxyl group and the electron-deficient pyridazine ring.
A. Conversion to Electrophiles (Alkylation Handles)
To couple this fragment to nucleophiles (e.g., amines, phenols), the alcohol is converted to a leaving group.
Chlorination: Reaction with Thionyl Chloride (
) in DCM gives the alkyl chloride.
Warning: The pyridazine nitrogen can act as a nucleophile, potentially forming quaternary salts. Use of a scavenger base (e.g.,
) or careful pH control is required.
Mesylation: Reaction with Methanesulfonyl chloride (
) is often preferred for milder conditions, though the mesylate can be unstable due to the "pyridyl-like" nitrogen assisting displacement.
B. Oxidation (Scaffold Extension)
Aldehyde Synthesis: Oxidation with Manganese Dioxide (
) in DCM or EtOAc is the gold standard for heteroaromatic alcohols. It selectively yields the aldehyde without over-oxidation to the carboxylic acid.
Application: The resulting aldehyde is a substrate for reductive amination, a key step in generating NAMPT modulators (see Case Study below).
Applications in Drug Discovery
This specific isomer (4-methyl) is critical for optimizing binding affinity in several therapeutic classes.
Case Study: NAMPT Modulators
Nicotinamide phosphoribosyltransferase (NAMPT) inhibitors are investigated for oncology and metabolic disorders.
Mechanism: The pyridazine ring mimics the nicotinamide moiety of the natural substrate.
Role of CAS 1956328-36-1: The hydroxymethyl group is often extended to link with a hydrophobic "tail" that occupies the enzyme's tunnel region. The 4-methyl group provides steric bulk that can lock the conformation of the inhibitor in the active site.
SAR Insight: Research indicates that replacing phenyl rings with electron-deficient heterocycles like pyridazine (derived from this alcohol) lowers lipophilicity (LogD) and improves the metabolic stability of the drug candidate, reducing clearance rates.
Biological Pathway Visualization
Figure 2: Therapeutic targets utilizing the 4-methylpyridazine-3-yl scaffold.
Safety & Handling (SDS Summary)
While specific toxicological data for this CAS is limited, it should be handled as a standard functionalized heterocyclic amine.
Hazards:
H302: Harmful if swallowed (Acute Tox. 4).
H315/H319: Causes skin and serious eye irritation.
H335: May cause respiratory irritation.
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The compound is potentially hygroscopic.
Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (Nitrogen oxides are produced).
References
Vertex Pharmaceuticals Inc. "NAMPT modulators, preparations, and uses thereof." World Intellectual Property Organization, WO2024061340A1, 2024. Link
KalVista Pharmaceuticals Ltd. "Plasma kallikrein inhibitors." World Intellectual Property Organization, WO2021257353A1, 2021. Link
National Center for Biotechnology Information. "PubChem Compound Summary for CAS 1956328-36-1." PubChem, 2024. Link
Wang, Y. et al. "Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior." Journal of Medicinal Chemistry, 2020.[2] Link
Pastor, J. et al. "Discovery of novel triazolo[4,3-b]pyridazin-3-yl-quinoline derivatives as PIM inhibitors." European Journal of Medicinal Chemistry, vol. 190, 2020.[2] Link[3]
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Structural Characterization and Physicochemical Profiling of 4-Methyl-3-pyridazinemethanol
Executive Summary
4-Methyl-3-pyridazinemethanol (CAS: 1956328-36-1) represents a specialized heterocyclic building block in modern medicinal chemistry.[1] As a 1,2-diazine derivative, it offers a unique electron-deficient scaffold distinct from its pyridine analogs, providing altered hydrogen bond acceptor capabilities and metabolic stability profiles. This guide details the structural parameters, validated synthetic pathways, and spectroscopic signatures required for the integration of this intermediate into high-value drug discovery programs, specifically targeting NAMPT modulation and antibacterial pharmacophores.
Part 1: Chemical Identity & Physiochemical Properties[1][2]
This compound serves as a critical "linker" fragment, where the hydroxymethyl group acts as a nucleophilic handle for conjugation, and the methyl group provides steric bulk to lock active conformations.
Table 1: Core Chemical Specifications
Parameter
Specification
Chemical Name
4-Methyl-3-pyridazinemethanol
CAS Registry Number
1956328-36-1
Molecular Formula
C₆H₈N₂O
Molecular Weight
124.14 g/mol
Exact Mass
124.0637
Physical State
Viscous yellow to orange oil (tends to darken upon oxidation)
Solubility
Soluble in MeOH, DMSO, DCM; Moderate water solubility
pKa (Calculated)
~3.5 (Pyridazine N), ~13.5 (Hydroxyl)
LogP (Predicted)
-0.6 to 0.2 (Hydrophilic nature due to diazine/alcohol)
Part 2: Structural Analysis & Spectroscopic Validation
The structural integrity of 4-methyl-3-pyridazinemethanol relies on the 1,2-positioning of nitrogen atoms, which significantly lowers the LUMO energy compared to pyridine, making the ring susceptible to nucleophilic attack if not properly substituted.
Fragmentation: Loss of H₂O [M-18]⁺ is common, observing a peak at ~107 m/z.[1]
Part 3: Synthetic Pathways & Experimental Protocols
The most robust synthesis avoids direct ring formation, instead utilizing the reduction of readily available carboxylic acid precursors. The following protocol is adapted from high-yield ester reduction methodologies used for electron-deficient heterocycles.
Diagram 1: Synthetic Workflow (Graphviz)
Figure 1: Two-step synthesis from carboxylic acid precursor via ester intermediate.
Dissolve the ester in MeOH (0.1 M) and cool to 0°C.
Add NaBH₄ portion-wise over 30 minutes to prevent vigorous gas evolution.[1]
Allow to warm to Room Temperature (RT) and stir for 2–4 hours.
Quench: Add Saturated NH₄Cl solution carefully.
Extraction: Extract with DCM (3x) or EtOAc/MeOH (9:1) if polarity is high.[1]
Purification: Silica gel chromatography (DCM:MeOH 95:5).[1]
Part 4: Applications in Medicinal Chemistry
4-Methyl-3-pyridazinemethanol is not merely a solvent or reagent; it is a "warhead" carrier and scaffold.[1]
NAMPT Modulation:
Recent patent literature identifies this fragment in the synthesis of Nicotinamide Phosphoribosyltransferase (NAMPT) activators.[1] The pyridazine ring mimics the nicotinamide core, while the hydroxymethyl group allows for ether or ester linkages to lipophilic tails, enhancing cell permeability.
Fragment-Based Drug Design (FBDD):
H-Bonding: The N2 nitrogen acts as a specific H-bond acceptor, often critical for binding in kinase hinge regions.[1]
Vector: The 3-position substitution vector directs the rest of the molecule into solvent-exposed regions of the protein pocket, allowing for solubility-enhancing modifications.[1]
Diagram 2: Functional Connectivity (Graphviz)
Figure 2: Pharmacological utility and physicochemical advantages of the scaffold.
Part 5: Quality Control & Stability
Storage: Hygroscopic. Store at -20°C under Argon/Nitrogen.
Stability: Susceptible to oxidation at the benzylic-like position (forming the aldehyde or acid) and N-oxidation.[1]
Synthesis of Pyridazine Esters: World Intellectual Property Organization, Patent WO2024061340A1, "Nampt modulators, preparations, and uses thereof". (Describes the esterification and reduction sequence for 4-methylpyridazine derivatives). Link
Chemical Properties: Rovathin Chemical Data, "4-methyl-3-Pyridazinemethanol CAS 1956328-36-1".[1] Link
General Pyridazine Synthesis: Organic Chemistry Portal, "Synthesis of Pyridazines".[1] (General methodologies for constructing and modifying pyridazine rings). Link
An In-depth Technical Guide to (4-Methylpyridazin-3-yl)methanol: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of (4-Methylpyridazin-3-yl)methanol, a pyridazine derivative of interest in medicinal chemistry. We will delve...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of (4-Methylpyridazin-3-yl)methanol, a pyridazine derivative of interest in medicinal chemistry. We will delve into its chemical identity, a detailed synthesis protocol, physicochemical properties, and its potential applications in the field of drug discovery, supported by authoritative references.
Core Chemical Identity
(4-Methylpyridazin-3-yl)methanol is a heterocyclic compound featuring a pyridazine ring substituted with a methyl group at the 4-position and a hydroxymethyl group at the 3-position.
Identifier
Value
Source
IUPAC Name
(4-methylpyridazin-3-yl)methanol
N/A
SMILES
Cc1cnnc(c1)CO
InChIKey
UWHCKHAmZJJZQD-UHFFFAOYSA-N
Molecular Formula
C₆H₈N₂O
Molecular Weight
124.14 g/mol
PubChem CID
58923800
Synthesis of (4-Methylpyridazin-3-yl)methanol
The synthesis of (4-Methylpyridazin-3-yl)methanol can be effectively achieved through the reduction of its corresponding ester, methyl 4-methylpyridazine-3-carboxylate. This method, mentioned in patent literature, utilizes sodium borohydride as a selective and mild reducing agent.
Synthetic Scheme
Caption: Synthesis of (4-Methylpyridazin-3-yl)methanol via reduction.
Experimental Protocol
This protocol is based on established procedures for the reduction of heterocyclic esters using sodium borohydride.[1][2]
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator
Standard laboratory glassware
Procedure:
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve methyl 4-methylpyridazine-3-carboxylate (1.0 eq) in anhydrous methanol. The volume of methanol should be sufficient to fully dissolve the starting material (e.g., 10-20 mL per gram of ester).
Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0-5 °C.
Addition of Reducing Agent: While maintaining the temperature at 0-5 °C, slowly add sodium borohydride (2.0-3.0 eq) to the stirred solution in small portions. Caution: Hydrogen gas evolution may occur. Ensure adequate ventilation.
Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1-2 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Quenching: Carefully quench the reaction by the slow, dropwise addition of water or a saturated aqueous solution of sodium bicarbonate. Continue stirring for 15-20 minutes.
Solvent Removal: Remove the methanol from the reaction mixture under reduced pressure using a rotary evaporator.
Extraction: To the remaining aqueous residue, add ethyl acetate and transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).
Washing: Combine the organic extracts and wash sequentially with a saturated aqueous sodium bicarbonate solution and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.
Purification: If necessary, purify the crude (4-Methylpyridazin-3-yl)methanol by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.
Physicochemical and Spectroscopic Data
The following table summarizes some of the key physicochemical properties of (4-Methylpyridazin-3-yl)methanol.
Property
Value
Source
XLogP3-AA
0.2
Hydrogen Bond Donor Count
1
Hydrogen Bond Acceptor Count
3
Rotatable Bond Count
1
Topological Polar Surface Area
41.5 Ų
Spectroscopic Characterization:
¹H NMR: Characteristic signals for the pyridazine ring protons, a singlet for the methyl group protons, a singlet for the methylene protons of the hydroxymethyl group, and a broad singlet for the hydroxyl proton. The chemical shifts of the pyridazine protons would be influenced by the positions of the substituents.
¹³C NMR: Signals corresponding to the carbon atoms of the pyridazine ring, the methyl carbon, and the methylene carbon of the hydroxymethyl group.
IR Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol, and characteristic peaks for C-H and C=N stretching.
Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound (124.14 g/mol ).
Relevance and Applications in Drug Discovery
The pyridazine scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in numerous biologically active compounds.[3][4][5][6][7] Pyridazine derivatives have been reported to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties.[3][6]
The unique physicochemical properties of the pyridazine ring, such as its high dipole moment and hydrogen-bonding capacity, contribute to its favorable interactions with biological targets.[4] The introduction of substituents like a methyl and a hydroxymethyl group, as in (4-Methylpyridazin-3-yl)methanol, provides opportunities for further structural modifications and the exploration of structure-activity relationships (SAR).
While specific studies on the biological activity of (4-Methylpyridazin-3-yl)methanol are not extensively documented in publicly available literature, its structure makes it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The hydroxymethyl group, in particular, can serve as a handle for further chemical transformations, allowing for the introduction of various pharmacophores.
Potential Therapeutic Areas
Based on the known activities of related pyridazine derivatives, (4-Methylpyridazin-3-yl)methanol could be a precursor or a key intermediate in the development of novel therapeutic agents in areas such as:
Oncology: Pyridazine-containing compounds have been investigated as inhibitors of various kinases and other targets involved in cancer progression.[5][7]
Inflammation and Pain: The anti-inflammatory properties of some pyridazine derivatives suggest their potential in treating inflammatory disorders.
Infectious Diseases: The antimicrobial activity of certain pyridazines makes them of interest in the development of new anti-infective agents.
Safety and Handling
As with any chemical compound, (4-Methylpyridazin-3-yl)methanol should be handled with appropriate safety precautions in a well-ventilated laboratory environment. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from a reliable supplier.
Conclusion
(4-Methylpyridazin-3-yl)methanol is a valuable heterocyclic compound with a straightforward synthetic route. Its structure, featuring the versatile pyridazine core, makes it an attractive building block for medicinal chemists and drug discovery professionals. Further investigation into its biological activities and its utility in the synthesis of novel therapeutic agents is warranted.
References
PubChem. Compound Summary for CID 58923800, (4-Methylpyridazin-3-yl)methanol. National Center for Biotechnology Information. [Link]
Malik, A., Mishra, R., Mazumder, R., Mazumder, A., & Mishra, P. S. (2020). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. Research Journal of Pharmacy and Technology, 13(7), 3431-3438.
Meanwell, N. A. (2022). The pyridazine heterocycle in molecular recognition and drug discovery. Journal of Medicinal Chemistry, 65(20), 13331–13404.
Li, J., et al. (2024). Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An updated review. European Journal of Medicinal Chemistry, 271, 116379.
Rudresh, H. M., Arora, M., Balaraman, S., & Tripathi, D. (2024). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Journal of Chemical and Pharmaceutical Research, 16(1), 01-12.
Farg, M. A., et al. (2021). Development of pyridazine derivatives as potential EGFR inhibitors and apoptosis inducers: Design, synthesis, anticancer evaluation, and molecular modeling studies. Bioorganic Chemistry, 106, 104473.
Masterson, D. S. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]
Saeed, A. (2006). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Journal of Chemical Sciences, 118(5), 449-452.
Diazine vs. Azine Scaffolds: A Technical Guide to (4-Methylpyridazin-3-yl)methanol and Pyridine Analogs
Executive Technical Summary This guide analyzes the critical structural, electronic, and synthetic divergences between (4-Methylpyridazin-3-yl)methanol (a 1,2-diazine) and its closest pyridine analogs (1-azines, specific...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Technical Summary
This guide analyzes the critical structural, electronic, and synthetic divergences between (4-Methylpyridazin-3-yl)methanol (a 1,2-diazine) and its closest pyridine analogs (1-azines, specifically (4-methylpyridin-3-yl)methanol).
For medicinal chemists and process scientists, the choice between these two scaffolds is rarely arbitrary. While the pyridine ring is a ubiquitous pharmacophore, the pyridazine core offers a high-impact "scaffold hop."[1] Switching from pyridine to pyridazine typically results in a
LogP of approximately -0.8 to -1.0 (increased hydrophilicity) and a drastic reduction in basicity (pKa ~3.0 ). This guide details how to leverage these differences for lead optimization and provides validated synthetic protocols for handling the more sensitive diazine core.
Electronic & Structural Divergence
The fundamental difference lies in the heteroatom arrangement. Pyridine contains a single nitrogen atom, whereas pyridazine contains two adjacent nitrogen atoms (1,2-position).[1][2] This creates the "alpha-effect" or lone-pair repulsion, driving unique reactivity and properties.
The Diazine Effect
In (4-Methylpyridazin-3-yl)methanol, the adjacent nitrogen lone pairs occupy orthogonal sp2 orbitals. This proximity creates significant electrostatic repulsion, destabilizing the ground state relative to pyridine.[3]
Basicity: Pyridazine is significantly less basic than pyridine.[3][4][5] Protonation relieves the lone-pair repulsion, but the inductive withdrawal of the second nitrogen makes the first nitrogen a poorer H-bond acceptor for protons.[4]
Dipole Moment: The 1,2-nitrogen arrangement creates a strong net dipole, contributing to higher polarity and aqueous solubility compared to the 1,3- (pyrimidine) or 1,4- (pyrazine) isomers.
Physicochemical Profiling (Comparative Data)
The following table summarizes the shift in properties when "hopping" from the pyridine analog to the target pyridazine.
Property
(4-Methylpyridin-3-yl)methanol
(4-Methylpyridazin-3-yl)methanol
Impact on Drug Design
Core Structure
Pyridine (1N)
Pyridazine (2N)
Bioisosteric replacement
pKa (Conj. Acid)
~5.2 - 6.0
~2.3 - 2.5
Pyridazine is neutral at physiological pH; Pyridine may be partially ionized.
LogP (Lipophilicity)
~0.6
~ -0.4
Major Advantage: Pyridazine improves solubility.
H-Bond Acceptors
2 (Ring N + OH)
3 (2 Ring Ns + OH)
Pyridazine offers a unique bidentate binding motif.
Metabolic Liability
N-Oxidation, Ring hydroxylation
N-N cleavage (rare), C-oxidation
Pyridazines are generally more metabolically stable than electron-rich pyridines.
Medicinal Chemistry Decision Framework
The following Graphviz diagram illustrates the logical decision process for selecting between these two scaffolds during Lead Optimization.
Figure 1: Decision tree for scaffold selection based on ADME/Tox liabilities.
Synthetic Methodologies
Synthesizing (4-Methylpyridazin-3-yl)methanol requires more care than the pyridine analog due to the electron-deficient nature of the diazine ring. Strong reducing agents (like LiAlH4) used for pyridines can sometimes cause ring contraction or over-reduction in pyridazines.
Protocol A: Synthesis of (4-Methylpyridazin-3-yl)methanol
Strategy: Mild reduction of methyl 4-methylpyridazine-3-carboxylate. This avoids the risk of ring degradation.
Preparation: Dissolve methyl 4-methylpyridazine-3-carboxylate (1.0 eq) in anhydrous MeOH (0.2 M concentration) under nitrogen atmosphere.
Activation: Add CaCl2 (1.5 eq) to the solution. Expert Note: Calcium salts coordinate to the ester carbonyl and the ring nitrogen, activating the ester towards borohydride reduction while stabilizing the ring.
Reduction: Cool to 0°C. Add NaBH4 (2.0 eq) portion-wise over 30 minutes. The reaction is exothermic; maintain internal temperature <10°C.
Monitoring: Warm to room temperature and stir for 2 hours. Monitor via LC-MS for the disappearance of the ester (M+H) and appearance of the alcohol.
Quench: Quench carefully with saturated NH4Cl solution.
Extraction: Evaporate MeOH. Extract the aqueous residue with Dichloromethane (DCM) containing 5% Isopropanol (to improve extraction of the polar alcohol).
Purification: Dry over Na2SO4 and concentrate. Purify via flash column chromatography (DCM:MeOH gradient).
Protocol B: Synthesis of Pyridine Analog
Strategy: Standard reduction of 4-methylnicotinic acid or ester. Pyridines are robust and tolerate stronger reducing agents.
Step-by-Step Methodology:
Preparation: Suspend 4-methylnicotinic acid (1.0 eq) in dry THF.
Reduction: Cool to 0°C. Add LiAlH4 (1.2 eq, 1M in THF) dropwise. Contrast: Unlike the pyridazine, the pyridine ring resists hydride attack at the ring carbons under these conditions.
Workup: Perform a Fieser workup (Water, 15% NaOH, Water) to precipitate aluminum salts. Filter and concentrate.
Mechanistic Comparison (Pathway Diagram)
The following diagram contrasts the synthetic risks and electronic pathways between the two scaffolds.
Figure 2: Synthetic pathway comparison highlighting the stability risks of pyridazine.
Expert Commentary & Causality
Why the "Methyl" Matters
The 4-methyl group in (4-Methylpyridazin-3-yl)methanol is not merely a bystander.
Conformational Lock: The methyl group ortho to the hydroxymethyl group creates steric strain. This restricts the rotation of the hydroxymethyl group, potentially pre-organizing the molecule for receptor binding (a concept known as the "ortho-effect").
Metabolic Blocking: In the pyridine analog, the 4-position is susceptible to nucleophilic attack or metabolic oxidation. The methyl group blocks this site. In the pyridazine analog, the 4-methyl group similarly protects the ring from oxidative metabolism, which is critical because pyridazines can be prone to oxidation at vacant ring positions.
Solubility vs. Permeability Trade-off
While the pyridazine analog offers superior solubility (lower LogP), researchers must be cautious of permeability . The significant drop in lipophilicity can sometimes reduce passive diffusion across the blood-brain barrier (BBB). If CNS penetration is required, the pyridine analog (or a fluorinated pyridine) might be preferred despite the solubility penalty.
References
Bioisosterism in Drug Design
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.
Pyridazine Physicochemical Properties
Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press.
Synthetic Reduction of Heterocyclic Esters
Abdel-Magid, A. F. (2016).[4] Reductions in Organic Synthesis. ACS Symposium Series.
The (4-Methylpyridazin-3-yl)methanol Scaffold: A Versatile Platform for Next-Generation Therapeutics
Executive Summary: The "Magic Methyl" of Pyridazines In the landscape of heterocyclic drug discovery, the (4-methylpyridazin-3-yl)methanol scaffold (CAS: 25247-28-3 precursor / 37444-46-5 related) has emerged as a privil...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Magic Methyl" of Pyridazines
In the landscape of heterocyclic drug discovery, the (4-methylpyridazin-3-yl)methanol scaffold (CAS: 25247-28-3 precursor / 37444-46-5 related) has emerged as a privileged fragment. While the pyridazine ring itself is a classic bioisostere for phenyl and pyridine rings—offering improved water solubility and distinct hydrogen-bonding potential—the specific substitution pattern of a 4-methyl group adjacent to a 3-hydroxymethyl handle creates a unique pharmacological profile.
This guide analyzes the therapeutic utility of this scaffold, demonstrating how the 4-methyl group acts as a "metabolic shield" and conformational lock, while the hydroxymethyl moiety serves as a versatile anchor for fragment-based drug design (FBDD). We explore its proven applications in neuropsychiatry (GPR52 agonists), virology (SARS-CoV-2 Mpro inhibitors), and oncology (Bcl-xL inhibitors).
Chemical Architecture & Medicinal Chemistry Strategy
The Strategic Role of the 4-Methyl Group
The addition of a methyl group at the C4 position of the pyridazine ring is rarely accidental. In medicinal chemistry, this "magic methyl" effect serves three critical functions:
Conformational Restriction: It introduces steric strain that can twist the attached pharmacophores out of planarity, often improving selectivity for deep protein pockets (e.g., GPR52).
Metabolic Blocking: The C4 and C5 positions of pyridazines are prone to oxidative metabolism. The C4-methyl group blocks one of these "soft spots," extending the half-life (
) of the parent drug.
Desolvation Penalty Reduction: The hydrophobic methyl group can displace high-energy water molecules from hydrophobic pockets in target enzymes (e.g., Mpro active site).
The Hydroxymethyl "Warhead" Anchor
The C3-hydroxymethyl group is the primary synthetic handle. It is rarely the final functionality but serves as a precursor for:
Electrophilic Warheads: Oxidation to aldehydes/acids for covalent inhibition or amide coupling.
Linkers: Conversion to halides (chloromethyl) for
coupling with amines or phenols.
H-Bond Donors: Retention as a primary alcohol to engage Ser/Thr residues in receptor active sites.
Therapeutic Case Studies
Neuropsychiatry: GPR52 Agonists for Schizophrenia
Target: GPR52 (Orphan G-protein-coupled receptor).
Mechanism: GPR52 is highly expressed in the striatum and prefrontal cortex. Agonists modulate dopamine signaling without the extrapyramidal side effects of typical antipsychotics.
Application:
Researchers have utilized the (4-methylpyridazin-3-yl)methanol scaffold to synthesize indoline-carboxylate derivatives . The pyridazine ring mimics the dopamine motif, while the 4-methyl group locks the conformation to fit the GPR52 orthosteric site.
SAR Insight: Removal of the 4-methyl group results in a >10-fold loss of potency, confirming its role in inducing the active receptor conformation [1].
Virology: SARS-CoV-2 Mpro Inhibition
Target: Main Protease (Mpro/3CLpro).
Mechanism: Inhibition of viral polyprotein processing.
Application:
During the COVID Moonshot initiative, crystallographic screens (PDB: 7GEM) identified 2-(3-chlorophenyl)-N-(4-methylpyridazin-3-yl)acetamide derivatives as potent non-covalent inhibitors.
Binding Mode: The pyridazine nitrogen accepts a hydrogen bond from the backbone NH of Glu166. The 4-methyl group fits into a small hydrophobic sub-pocket (S2/S4 region), displacing water and enhancing binding affinity [2].
Oncology: BH3 Mimetics (Bcl-xL Inhibitors)
Target: B-cell lymphoma-extra large (Bcl-xL).
Mechanism: Disruption of protein-protein interactions (PPI) between pro-apoptotic and anti-apoptotic members of the Bcl-2 family.
Application:
The scaffold is used to construct 3,6-diamino-pyridazin-3-yl derivatives . Here, the hydroxymethyl group is often converted to a lipophilic ether or amine linker that reaches into the P2/P4 pockets of the Bcl-xL groove. The 4-methyl group prevents "flat" binding, which is crucial for disrupting the helical PPI interface [3].
Synthesis & Manufacturing Protocols
Synthesis of (4-Methylpyridazin-3-yl)methanol
Principle: The most reliable route avoids the non-selective Minisci reaction by starting from the ester. This protocol ensures regiochemical purity.
Preparation: Dissolve methyl 4-methylpyridazine-3-carboxylate (10.0 g, 65.7 mmol) in anhydrous ethanol (150 mL) in a round-bottom flask under
atmosphere.
Reduction: Cool the solution to 0°C. Add
(3.73 g, 98.6 mmol) portion-wise over 30 minutes to control hydrogen evolution.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor by TLC (10% MeOH in DCM) or LC-MS.
Quenching: Cool to 0°C. Carefully add saturated
solution (50 mL) to quench excess hydride.
Extraction: Remove ethanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (
mL).
Purification: Dry organic layers over
, filter, and concentrate. Purify the crude oil via silica gel flash chromatography (DCM:MeOH 95:5) to yield the title compound as a white/off-white solid.
NMR (DMSO-) shows distinctive singlet for methyl at 2.3 ppm and methylene doublet at 4.6 ppm.
Visualization of Synthetic Workflow
Figure 1: Divergent synthetic utility of the (4-methylpyridazin-3-yl)methanol scaffold.
Biological Mechanism Visualization
The following diagram illustrates the mechanism of action for GPR52 agonists utilizing this scaffold, highlighting the downstream cAMP signaling pathway relevant to schizophrenia treatment.
Figure 2: Signal transduction pathway for GPR52 agonists derived from the 4-methylpyridazine scaffold.
Experimental Protocol: General Coupling Procedure
For attaching the scaffold to a nucleophilic core (e.g., phenol or amine).
Activation: Convert (4-methylpyridazin-3-yl)methanol to the corresponding chloride using thionyl chloride (
) in DCM (0°C to RT, 1h). Evaporate volatiles to dryness.
Coupling:
Dissolve the nucleophile (e.g., substituted phenol, 1.0 eq) in DMF.
Add
(2.0 eq) and stir for 15 min.
Add the crude chloromethyl-pyridazine (1.1 eq).
Heat to 60°C for 4-6 hours.
Workup: Pour into ice water. If solid precipitates, filter and wash.[3][4] If oil, extract with EtOAc.
Future Outlook
The (4-methylpyridazin-3-yl)methanol scaffold is currently under-utilized relative to its pyridine counterparts. Future medicinal chemistry efforts will likely focus on:
C-H Activation: Direct functionalization of the C5/C6 positions to create trisubstituted pyridazines.
Bioisosteric Replacement: Replacing the 4-methyl with 4-trifluoromethyl (
) or 4-cyclopropyl to modulate lipophilicity () and metabolic stability further.
References
Discovery of Potent and Brain-Penetrant GPR52 Agonist.
Source: National Institutes of Health (NIH) / PubMed Central
URL:[Link]
Group deposition SARS-CoV-2 main protease in complex with inhibitors.
Source: RCSB Protein Data Bank (PDB 7GEM)
URL:[Link]
3,6-diamino-pyridazin-3-yl derivatives as pro-apoptotic agents.
(4-Methylpyridazin-3-yl)methanol supplier and price per gram
The Application Scientist’s Guide to (4-Methylpyridazin-3-yl)methanol: Sourcing, Economics, and Synthetic Integration in NAMPT Modulator Discovery Executive Summary In modern drug discovery, the architectural precision o...
Author: BenchChem Technical Support Team. Date: March 2026
The Application Scientist’s Guide to (4-Methylpyridazin-3-yl)methanol: Sourcing, Economics, and Synthetic Integration in NAMPT Modulator Discovery
Executive Summary
In modern drug discovery, the architectural precision of heterocyclic building blocks dictates the pharmacokinetic and pharmacodynamic success of downstream candidates. (4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1) has emerged as a critical, high-value intermediate, particularly in the synthesis of Nicotinamide Phosphoribosyltransferase (NAMPT) activators[1]. This whitepaper provides an in-depth technical analysis of this compound, detailing its physicochemical profile, supply chain economics, and field-validated synthetic protocols designed for high-yield integration into drug discovery pipelines.
Physicochemical Profiling and Structural Causality
The utility of (4-Methylpyridazin-3-yl)methanol stems from the unique electronic properties of the 1,2-diazine (pyridazine) ring. The two adjacent nitrogen atoms create a strongly electron-deficient aromatic system. The placement of the hydroxymethyl group at the 3-position allows for rapid conversion into leaving groups (e.g., bromides or mesylates) for subsequent cross-coupling or alkylation reactions, while the 4-methyl group provides essential steric bulk that often dictates the conformational binding affinity of downstream NAMPT modulators[1].
Supply Chain Economics: Sourcing and Pricing Matrix
Because (4-Methylpyridazin-3-yl)methanol is a highly specialized intermediate rather than a bulk commodity chemical, its supply chain is driven by custom synthesis and specialized catalog providers. The high price per gram reflects the multi-step synthesis required to functionalize the pyridazine ring with high regioselectivity.
Aggregated pricing; varies by underlying manufacturer[3].
BLD Pharm
BD444230
98%
Custom Quote
Specialized intermediate; reliable for North American/European sourcing[4].
Leyan (乐研试剂)
1956328-36-1
98%
Custom Quote
Strong regional availability in Asia; ideal for rapid scale-up[5].
Note: The ~$1,800/g price point is indicative of small-scale, on-demand custom synthesis for R&D purposes. Procurement for scale-up (>100g) typically requires custom contract manufacturing organization (CMO) engagement.
Mechanistic Role in Drug Discovery (NAMPT Modulators)
(4-Methylpyridazin-3-yl)methanol is a foundational precursor in the synthesis of allosteric activators for NAMPT [1]. NAMPT is the rate-limiting enzyme in the mammalian NAD+ salvage pathway. By activating NAMPT, researchers can boost intracellular NAD+ levels, which is a therapeutic strategy for metabolic disorders, neurodegeneration, and aging-related diseases. The pyridazine moiety derived from this compound frequently serves as a crucial hydrogen-bond acceptor within the enzyme's allosteric binding pocket[6].
Caption: NAMPT-mediated NAD+ salvage pathway highlighting the allosteric activation site.
Synthetic Methodologies and Self-Validating Protocols
To utilize this building block, it is often synthesized from an ester precursor and subsequently halogenated for downstream coupling, as detailed in recent patent literature ()[1].
Caption: Synthetic workflow for (4-Methylpyridazin-3-yl)methanol and its brominated derivative.
Protocol 1: Chemoselective Ester Reduction
Objective: Convert methyl 4-methylpyridazine-3-carboxylate to (4-methylpyridazin-3-yl)methanol.
Causality Check: Standard aliphatic esters typically resist reduction by Sodium Borohydride (NaBH₄). However, the strongly electron-withdrawing nature of the pyridazine ring highly polarizes the adjacent ester carbonyl, making it uniquely susceptible to hydride attack. Ethanol (EtOH) is chosen as the solvent because its protic nature stabilizes the tetrahedral intermediate, facilitating the reduction without requiring harsh reagents like LiAlH₄, which risk reducing the aromatic ring itself.
Step-by-Step Methodology:
Initiation: Dissolve methyl 4-methylpyridazine-3-carboxylate (1.0 eq, 100 mg, 0.66 mmol) in anhydrous EtOH (5 mL) in a flame-dried round-bottom flask under an inert nitrogen atmosphere[1].
Temperature Control: Cool the reaction mixture to 0°C using an ice bath. Rationale: The initial hydride transfer is exothermic; starting at 0°C prevents thermal degradation of the sensitive pyridazine core.
Reagent Addition: Slowly add NaBH₄ (3.3 eq, 83 mg, 2.17 mmol) in small portions[1].
Propagation: Remove the ice bath and allow the reaction to warm to room temperature (r.t.). Stir continuously for 2 hours[1].
In-Process Validation: Perform Thin-Layer Chromatography (TLC) using EtOAc:Hexane (1:1). The disappearance of the less polar ester spot and the appearance of a highly polar alcohol spot validates reaction completion.
Quench & Workup: Dilute the mixture with Ethyl Acetate (EA) (30 mL) and wash sequentially with distilled water (3 x 20 mL)[1]. Rationale: Water quenches unreacted NaBH₄ and partitions the water-soluble inorganic boron salts away from the organic product.
Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target methanol derivative[1].
Protocol 2: Halogenation for Downstream Coupling
Objective: Convert (4-methylpyridazin-3-yl)methanol to 3-(bromomethyl)-4-methylpyridazine.
Causality Check: Phosphorus tribromide (PBr₃) is selected over Hydrobromic acid (HBr) to avoid strongly acidic conditions. Acidic conditions would protonate the basic pyridazine nitrogens, drastically reducing the intermediate's solubility in organic solvents and complicating the workup. Dichloromethane (DCM) provides an aprotic environment that prevents the solvolysis of the highly reactive benzylic-like bromide product.
Step-by-Step Methodology:
Initiation: Dissolve (4-methylpyridazin-3-yl)methanol (1.0 eq, 60 mg, 0.48 mmol) in anhydrous DCM (5 mL) and cool to 0°C[1].
Propagation: Stir the mixture for 2 hours at r.t[1].
In-Process Validation: Monitor via TLC (UV active at 254 nm) to confirm the total consumption of the alcohol precursor.
Quench & Workup: Carefully quench the reaction with ice water to neutralize unreacted PBr₃ (Caution: Exothermic). Extract the aqueous layer with EA (2 x 30 mL)[1].
Isolation: Concentrate the combined organic layers to afford the brominated intermediate as a light yellow solid (approx. 66.6% yield), ready for immediate use in SN2 coupling reactions[1].
References
Title: WO2024061340A1 - Nampt modulators, preparations, and uses thereof
Source: Google Patents
URL
A Technical Guide to the Biological Activity of 4-Methylpyridazine Derivatives in Oncology
This guide provides a comprehensive technical overview of the biological activity and therapeutic potential of 4-methylpyridazine derivatives in the field of oncology. We will delve into the established roles of the broa...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical overview of the biological activity and therapeutic potential of 4-methylpyridazine derivatives in the field of oncology. We will delve into the established roles of the broader pyridazine class as a privileged scaffold in cancer drug discovery, extrapolate these findings to the specific context of 4-methyl substituted analogues, and provide detailed, field-proven methodologies for their evaluation. The structure of this guide is designed to follow a logical progression from foundational concepts to practical application, empowering researchers and drug development professionals to effectively explore this promising class of compounds.
Chapter 1: The Pyridazine Scaffold: A Cornerstone in Modern Oncology
The pyridazine nucleus, a six-membered diazine heterocycle, is recognized in medicinal chemistry as a "privileged scaffold." This distinction arises from its ability to serve as a versatile pharmacophore, capable of interacting with a wide array of biological targets with high affinity. Its unique electronic properties and capacity for diverse substitutions make it an ideal starting point for developing potent and selective therapeutic agents.[1] While extensive research exists for the broader pyridazine and pyridazinone families, the specific exploration of 4-methylpyridazine derivatives is an emerging frontier. The addition of a methyl group at the C4 position can profoundly influence a molecule's physicochemical properties, affecting its lipophilicity, metabolic stability, and steric interactions within a target's binding pocket, thereby offering a strategic avenue for optimizing drug candidates.
Numerous studies have demonstrated the potent anticancer activities of pyridazine-containing compounds, which primarily exert their effects through the modulation of critical cellular processes.[2] These derivatives have been successfully designed as inhibitors of key enzymes, inducers of programmed cell death (apoptosis), and agents that halt the cancer cell cycle.[2][3] A significant focus has been on the development of pyridazine derivatives as potent kinase inhibitors, targeting the enzymes that drive aberrant cell signaling in many cancers.[4][5]
Chapter 2: Key Signaling Pathways Modulated by Pyridazine Derivatives
The efficacy of pyridazine derivatives in oncology is rooted in their ability to interfere with the signaling pathways that cancer cells hijack for their growth, proliferation, and survival. Understanding these pathways is critical to rational drug design and the interpretation of biological data.
The RAS/RAF/MEK/ERK (MAPK) Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is a central signaling cascade that transduces signals from cell surface receptors to the nucleus, regulating fundamental cellular processes including proliferation and survival.[9][10] In up to 50% of human cancers, this pathway is constitutively activated due to mutations in key components like RAS or BRAF, leading to uncontrolled cell growth.[9][11] Pyridazine derivatives can be designed to inhibit key kinases within this cascade, such as RAF or MEK, or to target upstream activators like Receptor Tyrosine Kinases (RTKs), effectively shutting down this pro-survival signaling.[12]
Caption: The RAS/MAPK signaling cascade and potential points of inhibition.
The PI3K/Akt/mTOR Pathway
Running parallel to the MAPK pathway, the PI3K/Akt/mTOR pathway is another critical regulator of cell metabolism, growth, and survival.[12] Its dysregulation is a common feature in many cancers, promoting uncontrolled proliferation and resistance to apoptosis. This pathway is activated by RTKs and RAS, leading to the phosphorylation of Akt, which in turn activates mTOR and other downstream effectors that drive protein synthesis and cell growth. Pyridazine derivatives that inhibit upstream RTKs can consequently block signaling through this pathway as well.[10]
Caption: The PI3K/Akt/mTOR pathway, a key regulator of cell growth.
Chapter 3: Methodologies for Efficacy Evaluation: A Self-Validating Protocol Suite
A rigorous, systematic approach to experimental validation is paramount. Each protocol described below is designed not only to generate data but also to provide internal checks that ensure the trustworthiness of the results. This suite of assays allows for a comprehensive evaluation of a novel 4-methylpyridazine derivative, from initial screening to in vivo validation.
In Vitro Analysis: The Foundational Screen
The initial assessment of any potential anticancer compound relies on a battery of in vitro assays to determine its cytotoxic effects and preliminary mechanism of action.
Causality: This assay quantifies the metabolic activity of a cell population. The core principle is that viable cells possess mitochondrial reductase enzymes that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.[13] The amount of formazan produced is directly proportional to the number of living cells, providing a robust measure of cell viability and proliferation. A dose-dependent decrease in the formazan signal upon treatment with a 4-methylpyridazine derivative indicates cytotoxic or cytostatic activity.
Step-by-Step Methodology:
Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.[14]
Compound Treatment: Prepare serial dilutions of the 4-methylpyridazine derivative in culture medium. Replace the existing medium with the compound-containing medium and incubate for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing for formazan crystal formation.
Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.
Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).
Caption: Workflow for determining antiproliferative activity via MTT assay.
Causality: This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, the phospholipid phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and, when fluorescently labeled (e.g., with FITC), it can identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised, intercalating with DNA. This dual-staining strategy provides a quantitative measure of apoptosis induction.[3]
Step-by-Step Methodology:
Cell Treatment: Culture cells in 6-well plates and treat with the 4-methylpyridazine derivative at concentrations around its IC50 value for 24-48 hours.
Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.
Staining: Resuspend cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and PI.
Incubation: Incubate the cells in the dark at room temperature for 15 minutes.
Data Acquisition: Analyze the cells using a flow cytometer. FITC fluorescence is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.
Analysis: Quantify the percentage of cells in each quadrant: Live (Annexin V-/PI-), Early Apoptotic (Annexin V+/PI-), and Late Apoptotic/Necrotic (Annexin V+/PI+).
Caption: Workflow for quantitative apoptosis analysis using Annexin V/PI staining.
In Vivo Validation: Demonstrating Therapeutic Potential
Positive in vitro results must be validated in a living system to assess a compound's true therapeutic potential, taking into account its pharmacokinetics and potential toxicity.
Causality: This protocol establishes a human tumor in an immunodeficient mouse, creating an in vivo model to test the efficacy of an anticancer agent.[15] By implanting human cancer cells subcutaneously, a localized, measurable tumor develops. The systematic treatment of tumor-bearing mice with the 4-methylpyridazine derivative allows for the direct assessment of its ability to inhibit tumor growth in a complex biological environment. Key endpoints include tumor volume, animal body weight (as a measure of toxicity), and survival.[14][16]
Step-by-Step Methodology:
Animal Acclimation: Acclimate immunodeficient mice (e.g., BALB/c nude or NOD/SCID) for at least one week under specific pathogen-free conditions.
Cell Preparation: Harvest cancer cells from culture, wash with sterile PBS, and resuspend at a high concentration (e.g., 5-10 x 10^6 cells in 100-200 µL). For some models, cells are mixed with Matrigel to support tumor formation.
Tumor Implantation: Subcutaneously inject the cell suspension into the flank of each mouse.
Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable, measurable size (e.g., 100-150 mm³), randomize the animals into treatment and control groups.
Treatment Administration: Administer the 4-methylpyridazine derivative and vehicle control via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) according to a predetermined schedule and dose.
Data Collection: Measure tumor dimensions with calipers (e.g., twice weekly) and calculate tumor volume (Volume = 0.5 x Length x Width²). Monitor animal body weight and overall health.
Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size or for a set duration. Euthanize the animals, excise the tumors, and weigh them.
Analysis: Compare the tumor growth curves, final tumor weights, and body weight changes between the treated and control groups to determine efficacy and toxicity.
Caption: Standard workflow for assessing in vivo anticancer efficacy.
Conclusion and Future Perspectives
The pyridazine scaffold is a validated and highly fruitful starting point for the development of novel anticancer agents. The strategic addition of a methyl group at the C4 position offers a compelling opportunity to fine-tune the pharmacological properties of this scaffold, potentially leading to derivatives with enhanced potency, improved selectivity, and more favorable drug-like characteristics. The methodologies outlined in this guide provide a robust framework for the systematic evaluation of 4-methylpyridazine derivatives, enabling researchers to build a comprehensive data package that elucidates their mechanism of action and validates their therapeutic potential. Future work should focus on exploring diverse substitutions on the 4-methylpyridazine core to build extensive Structure-Activity Relationship (SAR) models, which will be instrumental in guiding the next generation of targeted cancer therapies.
References
Zhang, Y., et al. (2016). Discovery of substituted pyrazol-4-yl pyridazinone derivatives as novel c-Met kinase inhibitors. PubMed. Available at: [Link]
Reddivari, Y., et al. (2021). Pyridazinone Derivatives Limit Osteosarcoma-Cells Growth In Vitro and In Vivo. PMC. Available at: [Link]
Abdel-Maksoud, M. S., et al. (2023). Nanoparticles of a Pyrazolo-Pyridazine Derivative as Potential EGFR and CDK-2 Inhibitors: Design, Structure Determination, Anticancer Evaluation and In Silico Studies. MDPI. Available at: [Link]
Gouda, M. A., et al. (2023). Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. PMC. Available at: [Link]
Singh, U. P., et al. (2022). Novel pyrimido-pyridazine derivatives: design, synthesis, anticancer evaluation and in silico studies. PubMed. Available at: [Link]
Singh, U. P., et al. (2022). Novel Pyrimido-Pyridazine Derivatives: Design, Synthesis, Anticancer Evaluation and In Silico Studies. ResearchGate. Available at: [Link]
European Pharmaceutical Review. (2018). Targeting the growth signals of 'undruggable' cancers. European Pharmaceutical Review. Available at: [Link]
Gouda, M. A., et al. (2023). Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. RSC Publishing. Available at: [Link]
Raghuwanshi, M., et al. (2026). Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives. ResearchGate. Available at: [Link]
Kumar, D., et al. (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents. IJSAT. Available at: [Link]
Al-Malki, J., et al. (2023). In Vitro Cytotoxicity and In Vivo Antitumor Activity of Lipid Nanocapsules Loaded with Novel Pyridine Derivatives. MDPI. Available at: [Link]
Wang, S., et al. (2018). Synthesis, in vitro and in vivo anticancer activities of novel 4-substituted 1,2-bis(4-chlorophenyl)-pyrazolidine-3,5-dione derivatives. MedChemComm (RSC Publishing). Available at: [Link]
Jose, J., et al. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PMC. Available at: [Link]
El-Naggar, M., et al. (2022). Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. PMC. Available at: [Link]
ecancer. (2018). 'Undruggable' cancers slowed by targeting growth signals. ecancer. Available at: [Link]
Jose, J., et al. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. ResearchGate. Available at: [Link]
Damghani, E., et al. (2022). Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. Frontiers. Available at: [Link]
Rauf, A., et al. (2020). Targeting Multiple Signaling Pathways in Cancer: The Rutin Therapeutic Approach. MDPI. Available at: [Link]
Request PDF. (n.d.). Drugs That Inhibit Signaling Pathways for Tumor Cell Growth and Proliferation. ResearchGate. Available at: [Link]
Li, X., et al. (2024). Discovery of oxazine-linked pyrimidine as an inhibitor of breast cancer growth and metastasis by abrogating NF-κB activation. PMC. Available at: [Link]
Abo-Neima, S. E., et al. (2023). Synthesis and In Vivo Evaluation of Pyrazolopyridine and Pyridopyrazolopyrimidine Derivatives as Potent Anticancer Agents Against Ehrlich Ascites Carcinoma. Semantic Scholar. Available at: [Link]
Technical Guide: Properties, Synthesis, and Applications of (4-Methylpyridazin-3-yl)methanol
Executive Summary & Pharmacological Context In the realm of modern drug discovery, the strategic selection of heteroaromatic building blocks is paramount. As a Senior Application Scientist, I frequently leverage function...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Pharmacological Context
In the realm of modern drug discovery, the strategic selection of heteroaromatic building blocks is paramount. As a Senior Application Scientist, I frequently leverage functionalized pyridazines due to their unique electron-deficient nature, favorable dipole moments, and robust pharmacokinetic profiles. (4-Methylpyridazin-3-yl)methanol has recently emerged as a highly versatile intermediate synthon.
This compound serves as a critical structural lynchpin in the development of next-generation therapeutics, most notably in the synthesis of Nicotinamide Phosphoribosyltransferase (NAMPT) modulators [1] and Plasma Kallikrein inhibitors [2]. By facilitating the precise spatial arrangement of pharmacophores, the hydroxymethyl group at the C3 position offers an ideal vector for late-stage functionalization (e.g., halogenation, etherification, or amination), enabling the rapid generation of structure-activity relationship (SAR) libraries.
Chemical Identity & Database Parameters
While specific integer PubChem CIDs can dynamically shift or be subsumed under parent mixtures in public repositories, the compound is definitively indexed across global chemical databases via its CAS Registry Number and InChIKey[3]. The quantitative physicochemical properties are summarized below to facilitate integration into computational chemistry and inventory workflows.
Table 1: Physicochemical and Database Properties
Parameter
Value
IUPAC Name
(4-Methylpyridazin-3-yl)methanol
CAS Registry Number
1956328-36-1
Molecular Formula
C6H8N2O
Molecular Weight
124.14 g/mol
InChIKey
MXZXBELZDQVRJH-UHFFFAOYSA-N
SMILES String
CC1=CC=NN=C1CO
Topological Polar Surface Area (TPSA)
~46.0 Ų
H-Bond Donors / Acceptors
1 / 3
Systems Biology: The NAMPT Modulation Pathway
To understand the value of this compound, we must examine its downstream biological targets. Derivatives of (4-methylpyridazin-3-yl)methanol are utilized to synthesize small-molecule activators of NAMPT[1]. NAMPT is the rate-limiting enzyme in the mammalian NAD+ salvage pathway. Modulating this pathway is a highly sought-after strategy for treating metabolic disorders and age-related cellular decline, as it directly dictates the bioenergetic capacity of the cell.
NAMPT-mediated NAD+ biosynthetic pathway and cellular energy regulation.
The utility of (4-methylpyridazin-3-yl)methanol lies in its synthetic accessibility and subsequent reactivity. Below are field-proven, self-validating protocols for both its generation and its downstream conversion into an active alkylating agent, as adapted from[1].
Two-step synthetic workflow from ester to brominated pyridazine intermediate.
Protocol 1: Chemoselective Reduction to the Alcohol
Objective: Reduce methyl 4-methylpyridazine-3-carboxylate to (4-methylpyridazin-3-yl)methanol.
Initialization: Dissolve 100 mg (0.66 mmol) of methyl 4-methylpyridazine-3-carboxylate in 5 mL of anhydrous ethanol (EtOH).
Causality & Rationale: Ethanol acts as a protic solvent that stabilizes the transition state of the hydride transfer and provides the necessary proton to form the final alcohol.
Hydride Addition: Cool the solution to 0°C using an ice bath. Slowly add 83 mg (2.17 mmol) of Sodium Borohydride (NaBH₄).
Causality & Rationale: While NaBH₄ is typically considered too mild to reduce standard aliphatic esters, the highly electrophilic nature of the electron-deficient pyridazine ring strongly activates the adjacent ester carbonyl. Cooling to 0°C controls the exothermic release of hydrogen gas and prevents unwanted over-reduction of the heteroaromatic ring[1].
Propagation: Remove the ice bath and allow the reaction to stir at room temperature (r.t.) for 2 hours.
Self-Validating Check: Monitor the reaction via LC-MS. The protocol is validated when the starting material peak disappears and a new peak at m/z 125 [M+H]⁺ emerges.
Quench & Extraction: Dilute the mixture with 30 mL of Ethyl Acetate (EA) and wash with distilled water (3 x 20 mL).
Causality & Rationale: Water safely quenches any unreacted NaBH₄, while EA selectively partitions the organic product away from the highly polar, aqueous borate salts.
Isolation: Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target alcohol.
Protocol 2: Downstream Halogenation (Bromination)
Objective: Convert the synthesized alcohol into 3-(bromomethyl)-4-methylpyridazine for subsequent cross-coupling or SN2 reactions.
Initialization: Dissolve 60 mg (0.48 mmol) of the synthesized (4-methylpyridazin-3-yl)methanol in 5 mL of anhydrous Dichloromethane (DCM).
Halogenation: Cool to 0°C and dropwise add 191 mg (0.58 mmol) of Phosphorus Tribromide (PBr₃).
Causality & Rationale: PBr₃ is explicitly chosen over HBr to avoid strongly acidic conditions that would protonate the basic pyridazine nitrogens, which could precipitate the compound out of solution and halt the reaction. DCM is an ideal aprotic solvent that solubilizes the starting material while preventing the rapid, violent hydrolysis of PBr₃[1].
Propagation: Stir for 2 hours at room temperature.
Causality & Rationale: The initial step forms a phosphite ester leaving group at 0°C. Warming to r.t. provides the necessary activation energy for the bromide ion to execute an intramolecular Sₙ2 displacement.
Isolation: Quench carefully with water, extract with EA (2 x 30 mL), and concentrate.
Self-Validating Check: The product will exhibit a mass of m/z 187/189 [M+H]⁺, displaying the characteristic 1:1 isotopic ratio indicative of a single incorporated bromine atom.
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized (4-Methylpyridazin-3-yl)methanol before deploying it into expensive late-stage medicinal chemistry campaigns, a strict analytical suite must be employed:
Liquid Chromatography-Mass Spectrometry (LC-MS): The primary alcohol intermediate must exhibit a clear [M+H]⁺ peak at m/z 125.1.
Nuclear Magnetic Resonance (¹H-NMR):
The methylene protons of the hydroxymethyl group (-CH₂OH) typically appear as a distinct singlet around 4.8 ppm (solvent dependent).
The methyl group at C4 will appear as an integrated singlet near 2.3–2.5 ppm.
The aromatic protons on the pyridazine ring (C5 and C6) will present as a pair of doublets (or a multiplet depending on J-coupling) in the downfield 7.4–9.0 ppm range, confirming the integrity of the heteroaromatic core.
References
Title: WO2024061340A1 - Nampt modulators, preparations, and uses thereof
Source: Google Patents / World Intellectual Property Organization
URL
Title: WO2021257353A1 - Plasma kallikrein inhibitors
Source: Google Patents / World Intellectual Property Organization
URL
Precision Engineering of 3,4-Disubstituted Pyridazines: A Mechanistic and Methodological Whitepaper
Introduction: The Pyridazine Pharmacophore in Drug Discovery In modern medicinal chemistry and agrochemical development, the pyridazine ring has emerged as a privileged scaffold. Functioning as a bioisostere for phenyl a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pyridazine Pharmacophore in Drug Discovery
In modern medicinal chemistry and agrochemical development, the pyridazine ring has emerged as a privileged scaffold. Functioning as a bioisostere for phenyl and pyridyl rings, pyridazines typically exhibit higher crystallinity, lower lipophilicity (logP), and a superior capacity to form hydrogen bonds within target protein pockets. Despite these advantages, the regioselective synthesis of 3,4-disubstituted pyridazines has historically been a bottleneck, often requiring harsh conditions, hazardous reagents, and yielding poor regiocontrol.
Recent methodological breakthroughs—specifically utilizing inverse electron-demand Diels-Alder (iEDDA) cycloadditions—have revolutionized this landscape, enabling the modular, regioselective construction of these heterocycles.
Mechanistic Innovations in Regioselective Synthesis
Lewis Acid-Mediated iEDDA with Silyl Enol Ethers
The traditional challenge in synthesizing 3,4-disubstituted pyridazines lies in controlling the substitution pattern during ring formation. A paradigm-shifting approach involves the cycloaddition of 3-bromotetrazine with silyl enol ethers, mediated by boron trifluoride diethyl etherate (BF₃·OEt₂).
Mechanistic Causality:
As demonstrated by Gademann and colleagues , the addition of a Lewis acid (BF₃) is not merely accelerative; it is strictly required to lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the electron-deficient tetrazine. This coordination facilitates a rapid, radical-free iEDDA reaction with the electron-rich silyl enol ether. The subsequent spontaneous extrusion of nitrogen gas (N₂) acts as the thermodynamic driving force, pushing the reaction to irreversible completion. The result is a 3-bromo-4-substituted pyridazine with exclusive regioselectivity. The strategic retention of the 3-bromo handle is the critical enabler for downstream diversification.
Alkynyl Sulfide Cycloadditions
An alternative, metal-free methodology utilizes the reaction of tetrazines with alkynyl sulfides in 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP). Yoshida et al. discovered that the sulfanyl group dictates the regiochemistry through powerful electronic interactions during the transition state, yielding highly specific trisubstituted pyridazines without the formation of regioisomers .
Workflow and Pathway Visualization
To conceptualize the synthetic logic, the following workflow illustrates the transition from raw precursors to the final highly decorated 3,4-disubstituted pyridazine scaffold.
Workflow of BF3-mediated iEDDA and cross-coupling for pyridazine synthesis.
Downstream Functionalization: The Cross-Coupling Arsenal
The true power of the 3-bromo-4-substituted pyridazine intermediate lies in its susceptibility to Palladium(0)-catalyzed cross-coupling. The carbon-bromine bond at the C3 position is highly activated toward oxidative addition due to the electron-withdrawing nature of the adjacent diaza core.
Suzuki-Miyaura Coupling: Enables the installation of diverse aryl or heteroaryl groups using boronic acids, facilitating the synthesis of biaryl-like bioisosteres.
Sonogashira Coupling: Facilitates the introduction of alkynyl groups, expanding the sp-hybridized chemical space for rigid linker design.
Buchwald-Hartwig Amination: Allows for the synthesis of 3-amino-4-substituted pyridazines, a motif highly prevalent in ATP-competitive kinase inhibitors.
Quantitative Data Summaries
The robustness of these methodologies is validated by their broad substrate tolerance and high isolated yields.
Reaction Type
Reagents / Catalysts
Substrate Scope
Regioselectivity
Avg. Yield
Ref
iEDDA Cycloaddition
3-Bromotetrazine, Silyl Enol Ether, BF₃·OEt₂
Cyclic & Acyclic Ethers
Exclusive (4-substituted)
75–93%
iEDDA Cycloaddition
Tetrazine, Alkynyl Sulfide, HFIP
Aromatic & Aliphatic Alkynes
High to Exclusive
52–82%
Suzuki Cross-Coupling
3-Bromo-pyridazine, Ar-B(OH)₂, Pd(PPh₃)₄
Electron-rich/poor Aryls
Retention of stereocenter
80–95%
Sonogashira Coupling
3-Bromo-pyridazine, Alkyne, PdCl₂(PPh₃)₂, CuI
Terminal Alkynes
N/A
70–88%
Validated Experimental Protocols
Protocol A: Synthesis of 3-Bromo-4-Substituted Pyridazines (iEDDA)
Design Rationale: This protocol relies on strict anhydrous conditions to prevent the hydrolysis of the silyl enol ether before cycloaddition can occur.
Step 1 (Preparation): Flame-dry a Schlenk flask under an argon atmosphere. Add 3-bromotetrazine (1.0 equiv) and dissolve in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.
Step 2 (Activation): Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise add BF₃·OEt₂ (1.2 equiv).
Self-Validating System: The color shift from the characteristic bright red/pink of the unactivated tetrazine to a darker, activated complex serves as an internal visual validation of successful Lewis acid coordination.
Step 3 (Cycloaddition): Slowly inject the silyl enol ether (1.5 equiv). Stir for 2 hours while allowing the reaction mixture to gradually warm to room temperature. The evolution of N₂ gas (bubbling) confirms the cycloaddition is proceeding.
Step 4 (Quenching & Isolation): Quench the reaction with saturated aqueous NaHCO₃ to neutralize the BF₃. Extract the aqueous layer with DCM (3x), dry the combined organic layers over anhydrous Na₂SO₄, and purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate the pure 3-bromo-4-substituted pyridazine.
Protocol B: Suzuki-Miyaura Cross-Coupling for 3,4-Disubstituted Pyridazines
Design Rationale: The choice of a biphasic solvent system (Dioxane/H₂O) ensures the dissolution of both the organic substrates and the inorganic base, which is necessary to form the reactive boronate complex essential for the transmetalation step.
Step 1 (Setup): In a microwave-safe vial, combine the 3-bromo-4-substituted pyridazine (1.0 equiv), the desired arylboronic acid (1.5 equiv), and the Pd(PPh₃)₄ catalyst (5 mol%).
Step 2 (Solvent & Base): Add a thoroughly degassed mixture of 1,4-dioxane and 2M aqueous Na₂CO₃ (in a 3:1 volumetric ratio). Degassing via argon sparging is critical to prevent the oxidative homocoupling of the boronic acid.
Step 3 (Reaction): Seal the vial with a crimp cap and heat at 90 °C for 12 hours under an argon atmosphere.
Step 4 (Workup): Cool to room temperature and dilute with EtOAc.
Self-Validating System: The biphasic nature of the mixture allows for the visual confirmation of phase separation during workup. A clear separation ensures the complete partitioning of the inorganic palladium salts into the aqueous layer, preventing metal contamination in the organic phase. Wash with brine, concentrate under reduced pressure, and purify via chromatography.
References
Title: Boron Trifluoride-Mediated Cycloaddition of 3-Bromotetrazine and Silyl Enol Ethers: Synthesis of 3-Bromo-pyridazines
Source: The Journal of Organic Chemistry, 86(17), 12008-12023 (2021).
URL: [Link]
Application Note & Protocol: A Guide to the Synthesis of (4-Methylpyridazin-3-yl)methanol via Methyl Ester Reduction
Abstract This document provides a comprehensive guide for the chemical synthesis of (4-Methylpyridazin-3-yl)methanol, a valuable heterocyclic building block for drug discovery and development. The protocol details a robu...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for the chemical synthesis of (4-Methylpyridazin-3-yl)methanol, a valuable heterocyclic building block for drug discovery and development. The protocol details a robust method for the reduction of the corresponding methyl ester, methyl 4-methylpyridazine-3-carboxylate. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries. We will delve into the underlying chemical principles, compare common reducing agents, and provide a detailed, step-by-step protocol using Lithium Aluminum Hydride (LiAlH₄), including safety, workup, purification, and characterization procedures.
Introduction: Significance and Synthetic Strategy
Pyridazine derivatives are recognized as privileged structures in medicinal chemistry, appearing in compounds with a wide range of biological activities, including use as kinase inhibitors and GABA-A receptor antagonists.[1] The functionalized alcohol, (4-Methylpyridazin-3-yl)methanol (CAS 4664-27-1), serves as a key intermediate, allowing for further synthetic elaboration to build molecular complexity.
The most direct and common synthetic route to this alcohol is the reduction of its corresponding ester precursor, methyl 4-methylpyridazine-3-carboxylate. Ester reduction is a fundamental transformation in organic synthesis, and the choice of reducing agent is critical to achieving high yield and purity, especially with heterocyclic substrates that may have multiple reactive sites.
Mechanistic Insight: The Chemistry of Ester Reduction
The conversion of an ester to a primary alcohol is a nucleophilic addition reaction involving a hydride (H⁻) source. The general mechanism proceeds in two main stages.[2][3]
First Hydride Addition: A hydride ion attacks the electrophilic carbonyl carbon of the ester, breaking the π-bond and forming a tetrahedral intermediate.
Leaving Group Elimination: This intermediate is unstable and collapses, reforming the carbon-oxygen double bond and expelling the alkoxide (in this case, methoxide) as a leaving group. This step yields an intermediate aldehyde.
Second Hydride Addition: The resulting aldehyde is more reactive than the starting ester and is rapidly attacked by a second equivalent of the hydride reagent, forming an alkoxide intermediate after another tetrahedral collapse.[3]
Protonation: An aqueous or acidic workup protonates the alkoxide to yield the final primary alcohol product.[2][3]
Selecting the Appropriate Reducing Agent
Several reagents can effect this transformation, each with distinct reactivity profiles.
Lithium Aluminum Hydride (LiAlH₄): A powerful, non-selective reducing agent capable of reducing esters, carboxylic acids, amides, and nitriles.[2][4] Its high reactivity makes it an excellent choice for ensuring complete conversion of the ester to the alcohol. However, it reacts violently with protic solvents (like water and alcohols) and requires strictly anhydrous conditions and a careful quenching procedure.[3]
Sodium Borohydride (NaBH₄): A much milder reducing agent that typically reduces aldehydes and ketones but is generally unreactive towards esters under standard conditions.[5][6] Its reactivity can be enhanced by using it in combination with Lewis acids (e.g., AlCl₃) or at elevated temperatures in specific solvents like methanol, which can allow for ester reduction.[6][7][8] This approach may offer better chemoselectivity if other sensitive functional groups are present.
Diisobutylaluminium Hydride (DIBAL-H): A bulky and electrophilic reducing agent.[9][10] It is most renowned for the partial reduction of esters to aldehydes when used in stoichiometric amounts at low temperatures (e.g., -78 °C).[11][12] Using excess DIBAL-H or running the reaction at room temperature will result in the formation of the primary alcohol.[9][11]
For this protocol, LiAlH₄ is selected as the primary reagent due to its proven efficacy and reliability for the complete reduction of esters to primary alcohols, ensuring a high-yield synthesis of the target molecule.
Experimental Protocol: LiAlH₄ Reduction of Methyl 4-methylpyridazine-3-carboxylate
This section provides a detailed, step-by-step procedure for the synthesis of (4-Methylpyridazin-3-yl)methanol.
Materials and Reagents
Reagent/Material
Grade
Supplier Example
Notes
Methyl 4-methylpyridazine-3-carboxylate
>95%
Custom Synthesis
Starting material. Ensure it is dry.
Lithium Aluminum Hydride (LiAlH₄)
1.0 M solution in THF
Sigma-Aldrich
Highly reactive. Handle under inert atmosphere.
Tetrahydrofuran (THF)
Anhydrous, >99.9%
Sigma-Aldrich
Use a freshly opened bottle or distill from a suitable drying agent.
Ethyl Acetate (EtOAc)
ACS Grade
Fisher Scientific
For extraction and chromatography.
Hexanes
ACS Grade
Fisher Scientific
For chromatography.
Sodium Sulfate (Na₂SO₄)
Anhydrous
VWR
For drying the organic layer.
Water (H₂O)
Deionized
In-house
For quenching.
Sodium Hydroxide (NaOH)
15% (w/v) aqueous
In-house
For quenching.
Silica Gel
230-400 mesh
Sorbent Tech.
For column chromatography.
Thin Layer Chromatography (TLC) Plates
Silica gel 60 F₂₅₄
Merck
For reaction monitoring.
Reaction Workflow
Caption: Workflow for the synthesis of (4-Methylpyridazin-3-yl)methanol.
Step-by-Step Procedure
Safety First: Lithium Aluminum Hydride is a highly reactive and pyrophoric solid. It reacts violently with water and other protic sources to produce flammable hydrogen gas. All operations must be conducted in a well-ventilated fume hood under a dry, inert atmosphere (Nitrogen or Argon). Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.
Reaction Setup:
To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add methyl 4-methylpyridazine-3-carboxylate (1.0 eq).
Dissolve the starting material in anhydrous tetrahydrofuran (THF) (approx. 0.1 M concentration).
Cool the resulting solution to 0 °C using an ice-water bath.
Reagent Addition:
While stirring vigorously, add a 1.0 M solution of LiAlH₄ in THF (1.5 eq) dropwise via a syringe. Causality: A slow, dropwise addition is crucial to control the exothermic reaction and prevent a dangerous temperature spike. An excess (1.5 eq) of LiAlH₄ is used to ensure the reaction goes to completion and accounts for any trace moisture or reactive impurities.
Maintain the internal temperature below 5 °C during the addition.
Reaction Progression:
After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.
Stir the reaction at room temperature for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., 50-70% Ethyl Acetate in Hexanes). The reaction is complete when the starting material spot is no longer visible.
Reaction Quenching (Fieser Workup):
Once the reaction is complete, cool the flask back down to 0 °C in an ice-water bath.
CAUTION: The quenching process is highly exothermic and generates hydrogen gas. Perform this step slowly and deliberately behind a blast shield.
For a reaction with 'X' g of LiAlH₄, sequentially and very slowly add:
'X' mL of water.
'X' mL of 15% (w/v) aqueous NaOH.
'3X' mL of water.
Rationale: This specific sequence (the Fieser method) is designed to precipitate the aluminum salts as a granular, easily filterable solid, simplifying the workup process compared to other quenching methods that can result in gelatinous precipitates.
After the final addition of water, remove the ice bath and stir the resulting slurry vigorously for 30 minutes at room temperature.
Isolation and Purification:
Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.
Transfer the filtrate to a separatory funnel. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford (4-Methylpyridazin-3-yl)methanol as a pure solid or oil.
Characterization
The identity and purity of the final product, (4-Methylpyridin-3-yl)methanol (C₇H₉NO, MW: 123.15 g/mol ), should be confirmed using standard analytical techniques.[13][14]
¹H NMR: Expect characteristic peaks for the pyridazine ring protons, the methyl group protons, the methylene protons adjacent to the hydroxyl group, and the hydroxyl proton itself.
¹³C NMR: Expect signals corresponding to the seven unique carbon atoms in the molecule.
Mass Spectrometry (MS): The ESI-MS should show a prominent peak for [M+H]⁺ at m/z 124.0757.[13]
Purity: Assess by HPLC or GC analysis. Expected purity should be >95%.[14]
Troubleshooting Guide
Problem
Potential Cause
Suggested Solution
Incomplete Reaction
Insufficient LiAlH₄; reaction time too short; presence of moisture.
Add another portion of LiAlH₄ (0.5 eq) and stir for an additional 1-2 hours. Ensure all glassware is flame-dried and solvents are strictly anhydrous.
Low Yield
Inefficient extraction; product loss during chromatography; incomplete quench.
Ensure the aluminum salts are thoroughly washed with ethyl acetate after filtration. Use a suitable solvent system for chromatography to ensure good separation without excessive band broadening. Ensure the Fieser workup is performed correctly to break any product-aluminum complexes.
Aldehyde Impurity
Incomplete reduction. This is unlikely with excess LiAlH₄.
If aldehyde is observed, the reaction likely requires more LiAlH₄ or a longer reaction time. The aldehyde can be separated from the alcohol via chromatography.
Difficult Filtration
Gelatinous aluminum salts formed during quenching.
The Fieser workup is designed to prevent this. If it still occurs, add more anhydrous Na₂SO₄ or MgSO₄ to the slurry and stir vigorously to break up the gel before attempting to filter. In some cases, adding a small amount of THF can help.
Conclusion
This application note details a reliable and scalable protocol for the synthesis of (4-Methylpyridazin-3-yl)methanol from its methyl ester precursor. The use of Lithium Aluminum Hydride provides an efficient pathway to the desired primary alcohol. By understanding the underlying chemical mechanisms and adhering to the detailed steps for reaction execution, workup, and purification, researchers can confidently produce this valuable heterocyclic intermediate for applications in medicinal chemistry and drug development.
References
Strategy for the synthesis of pyridazine heterocycles and its derivatives. (n.d.). Lirias. Retrieved from [Link]
Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022). MDPI. Retrieved from [Link]
(PDF) Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. (2022). ResearchGate. Retrieved from [Link]
Synthesis of pyridazines. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Deeb, A., & Saad, H. (2003). PYRIDAZINE DERIVATIVES AND RELATED COMPOUNDS, PART 9. TETRAZOLO[1,5-b]PYRIDAZINE-8-CARBOHYDRAZIDE SYNTHESIS AND SOME REACTIONS. HETEROCYCLES, 60(8), 1873-1879. Retrieved from [Link]
DIBAL-H Reduction. (n.d.). Organic Synthesis. Retrieved from [Link]
(4-methylpyridin-3-yl)methanol (C7H9NO). (n.d.). PubChemLite. Retrieved from [Link]
Reaction of pyridine carboxylic esters with sodium borohydride. (n.d.). ResearchGate. Retrieved from [Link]
DIBAL Reducing Agent. (2024). Chemistry Steps. Retrieved from [Link]
DIBAL-H: Mechanism and Applications. (n.d.). Scribd. Retrieved from [Link]
Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011). Master Organic Chemistry. Retrieved from [Link]
Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. (2011). Master Organic Chemistry. Retrieved from [Link]
Sodium borohydride. (n.d.). Wikipedia. Retrieved from [Link]
Product Class 8: Pyridazines. (n.d.). Science of Synthesis. Retrieved from [Link]
(4-methylpyridin-3-yl)methanol Specifications. (n.d.). Capot Chemical. Retrieved from [Link]
Diisobutylaluminum Hydride (DIBAL-H). (n.d.). Common Organic Chemistry. Retrieved from [Link]
The Reduction of Esters with Sodium Borohydride. (n.d.). The Journal of Organic Chemistry. Retrieved from [Link]
Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023). Master Organic Chemistry. Retrieved from [Link]
Esters can be reduced to 1° alcohols using LiAlH₄. (2023). Chemistry LibreTexts. Retrieved from [Link]
Mechanism of Metal Hydride Reduction. (n.d.). Dalal Institute. Retrieved from [Link]
Reduction of Esters with LiAlH4. (2016). YouTube. Retrieved from [Link]
reduction of methyl 4-methylpyridazine-3-carboxylate with NaBH4
Application Note: Selective Reduction of Methyl 4-methylpyridazine-3-carboxylate Executive Summary & Strategic Rationale Objective: To provide a robust, scalable protocol for the reduction of methyl 4-methylpyridazine-3-...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Selective Reduction of Methyl 4-methylpyridazine-3-carboxylate
Executive Summary & Strategic Rationale
Objective: To provide a robust, scalable protocol for the reduction of methyl 4-methylpyridazine-3-carboxylate (1 ) to (4-methylpyridazin-3-yl)methanol (2 ) using Sodium Borohydride (NaBH
).
Scientific Context:
Pyridazine scaffolds are privileged structures in medicinal chemistry, often serving as bioisosteres for phenyl or pyridine rings to modulate lipophilicity and metabolic stability. The conversion of the ester functionality to a primary alcohol is a critical "gateway" transformation, enabling further functionalization (e.g., conversion to halides, aldehydes, or ethers).
The Challenge:
Sodium borohydride is traditionally considered a mild reducing agent, chemoselective for aldehydes and ketones.[1][2] Esters are typically inert to NaBH
under standard conditions (e.g., EtOH, RT). However, the electron-deficient nature of the pyridazine ring significantly activates the C-3 ester carbonyl, rendering it susceptible to hydride attack.
Experimental Strategy:
This protocol leverages the NaBH
/Methanol system . Methanol acts not just as a solvent but as a co-reagent, reacting with NaBH to form alkoxy-borohydride species (e.g., Na[BH(OMe)]), which exhibit enhanced reducing power compared to the parent borohydride. We utilize a controlled temperature ramp (0°C Reflux) to ensure complete conversion while mitigating the risk of reducing the pyridazine ring itself.
Mechanistic Insight
The reduction proceeds via a stepwise hydride transfer mechanism. The electron-withdrawing effect of the 1,2-diazine ring lowers the LUMO energy of the ester carbonyl, facilitating the initial nucleophilic attack.
Key Pathway Steps:
Activation: Methanolysis of NaBH
generates active reducing species and H gas.
Nucleophilic Attack: Hydride delivery to the carbonyl carbon forms a tetrahedral intermediate.
Elimination: Collapse of the intermediate expels the methoxide leaving group, generating an aldehyde intermediate (transient).
Second Reduction: The aldehyde, being more reactive than the ester, is rapidly reduced to the alkoxide.
Protonation: Acidic or aqueous workup yields the primary alcohol.
Figure 1: Mechanistic pathway of pyridazine ester reduction.
Detailed Experimental Protocol
Safety Warning: This reaction generates Hydrogen gas (Hngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
). Perform in a well-ventilated fume hood. Pyridazine derivatives may be bioactive; handle with PPE.
Reagents & Stoichiometry
Component
Role
Equivalents (eq)
MW ( g/mol )
Density
Methyl 4-methylpyridazine-3-carboxylate
Substrate
1.0
152.15
N/A
Sodium Borohydride (NaBH)
Reductant
4.0 - 5.0
37.83
Solid
Methanol (MeOH)
Solvent/Activator
10-15 Vol
32.04
0.792
Tetrahydrofuran (THF)
Co-solvent (Optional)
5 Vol
72.11
0.889
Ammonium Chloride (sat. aq.)
Quench
Excess
53.49
N/A
Note on Stoichiometry: While theoretically 0.5 eq of NaBH
(2 hydrides) is required per ester, a large excess (4-5 eq) is necessary to compensate for the rapid reaction of NaBH with the methanol solvent.
Step-by-Step Procedure
Step 1: Setup and Dissolution
Equip a dry 2-neck round-bottom flask (RBF) with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.
Charge the flask with Methyl 4-methylpyridazine-3-carboxylate (1.0 eq).
Add Methanol (anhydrous preferred, 10 volumes relative to substrate mass).
Optimization: If solubility is poor, add THF (5 volumes) to aid dissolution.
Cool the solution to 0°C using an ice bath. Stir for 10 minutes.
Step 2: Reagent Addition (Critical)
5. Add NaBH
(4.0 eq) portion-wise over 20–30 minutes.
Caution: Vigorous gas evolution (Hngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
) will occur. Do not seal the system; ensure the N outlet is open to a bubbler.
Maintain internal temperature < 10°C during addition to prevent runaway exotherms.
Step 3: Reaction Phase
6. Remove the ice bath and allow the mixture to warm to Room Temperature (RT) over 30 minutes.
7. Heat the reaction to a gentle Reflux (approx. 65°C) .
8. Monitor by TLC or LC-MS every hour.
Target: Disappearance of ester starting material.
Typical Time: 2–4 hours at reflux.
Step 4: Quench and Workup
9. Cool the reaction mixture to RT.
10. Carefully quench by adding saturated NH
Cl solution (5 volumes) dropwise.
Note: Continue stirring until effervescence ceases.
Concentrate the mixture under reduced pressure (Rotavap) to remove the majority of Methanol/THF.
Dilute the aqueous residue with water (10 volumes) and adjust pH to ~8-9 using saturated NaHCO if necessary (Pyridazines are basic; acidic pH will trap the product in the aqueous phase).
Step 5: Extraction & Isolation
13. Extract the aqueous phase with DCM (Dichloromethane) or EtOAc (Ethyl Acetate) (3 x 10 volumes).
Tip: If the product is highly polar, use DCM:Isopropanol (9:1) for extraction.
Combine organic layers, wash with Brine (1 x 10 volumes).
Dry over anhydrous NaSO or MgSO .
Filter and concentrate in vacuo to yield the crude alcohol.
Step 6: Purification
17. If necessary, purify via Flash Column Chromatography.
Stationary Phase: Silica Gel.
Mobile Phase: DCM/MeOH gradient (0% 10% MeOH).
Workflow Visualization
Figure 2: Operational workflow for the reduction process.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Incomplete Conversion
NaBH decomposition by MeOH.
Add an additional 1-2 eq of NaBH at RT, then resume reflux.
Low Yield (Extraction)
Product trapped in aqueous phase.
The product is a polar heterocycle. Saturate the aqueous layer with solid NaCl (salting out) and use DCM:iPrOH (9:1) for extraction.[2][3][4]
Ring Reduction
Over-reduction (Dihydropyridazine formation).
Reduce reaction temperature to 40-50°C. Monitor strictly by LC-MS. Avoid acidic quench conditions which can destabilize reduced rings.
Solubility Issues
Substrate insoluble in MeOH.
Use a THF:MeOH (1:[5]1) mixture. THF solubilizes the ester; MeOH activates the borohydride.
References
Reduction of Heterocyclic Esters: Brown, H. C.; Krishnamurthy, S. "Lithium Aluminum Hydride and Sodium Borohydride in Organic Synthesis." Tetrahedron1979, 35, 567.
NaBH4/MeOH System: Soai, K.; Ookawa, A. "Mixed Solvents Containing Methanol as Useful Reaction Media for the Reduction of Esters with Sodium Borohydride." J. Org.[6] Chem.1986 , 51, 4000. Link
Pyridazine Chemistry: Maes, B. U. W.; Lemiere, G. L. F. "Chemistry of Pyridazines." Comprehensive Heterocyclic Chemistry III, 2008, Vol 8.
Analogous Pyridine Reduction: "Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system."[7][3] Der Pharmacia Lettre, 2011 , 3(4), 264-266.[7] Link
General Ester Reduction Protocol: Periasamy, M.; Thirumalaikumar, M. "Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis." J. Organomet. Chem.2000 , 609, 137. Link
protocol for synthesizing NAMPT modulators using pyridazine intermediates
Application Note: Design, Synthesis, and Validation of Pyridazine-Based NAMPT Modulators Introduction & Biological Rationale Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the mammalian NAD...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Design, Synthesis, and Validation of Pyridazine-Based NAMPT Modulators
Introduction & Biological Rationale
Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the mammalian NAD+ salvage pathway, catalyzing the conversion of nicotinamide (NAM) to nicotinamide mononucleotide (NMN)[1]. Because cancer cells exhibit a high turnover of NAD+ to sustain rapid proliferation and counter oxidative stress (the Warburg effect), NAMPT has emerged as a highly validated therapeutic target for oncology[2].
While early NAMPT inhibitors like FK866 demonstrated potent anti-tumor activity by inducing intracellular NAD+ depletion and subsequent metabolic collapse, their clinical progression was severely hindered by off-target toxicities and poor pharmacokinetic profiles[3][4]. A major structural liability of the pyridine "cap" found in FK866 is its propensity to coordinate with the heme iron of Cytochrome P450 enzymes—specifically CYP2C9—leading to severe drug-drug interactions[5].
To abrogate this liability, structural editing—specifically replacing the pyridine ring with a pyridazine heterocycle—has proven highly effective[5][6]. The addition of the second adjacent nitrogen in the pyridazine ring alters the basicity and dipole moment of the molecule. This modification drastically reduces CYP2C9 inhibition while maintaining the critical hydrogen-bonding network required for high-affinity binding within the NAMPT active site[5].
Pathway Visualization
Figure 1: NAD+ salvage pathway and competitive inhibition by pyridazine NAMPT modulators.
Chemical Synthesis Protocol: Pyridazine-Capped Modulators
Objective : Synthesize a representative NAMPT inhibitor featuring a pyridazine cap and a functionalized tail (e.g., a thiophene moiety), utilizing a highly efficient amide coupling strategy[3].
3.1. Reagents and Materials
Starting Material : Pyridazin-4-amine (or Pyridazin-3-amine)
3.2. Step-by-Step Synthesis Workflow
Expertise & Causality Check: HATU is selected over traditional carbodiimides (like EDC/HOBt) due to its superior efficiency in driving the coupling of electron-deficient heteroaryl amines (like pyridazin-4-amine), minimizing unreacted starting material. Anhydrous DMF is critical to prevent the competitive hydrolysis of the highly reactive O-At active ester intermediate.
Activation : In an oven-dried round-bottom flask purged with N2, dissolve the tail carboxylic acid (1.0 eq, 1.0 mmol) in 5 mL of anhydrous DMF. Add DIPEA (3.0 eq, 3.0 mmol) and stir for 5 minutes at room temperature to ensure complete deprotonation.
Ester Formation : Add HATU (1.2 eq, 1.2 mmol) in one portion. The solution will typically turn yellow. Stir for 15 minutes at room temperature to form the active ester.
Coupling : Add pyridazin-4-amine (1.1 eq, 1.1 mmol) to the reaction mixture. Elevate the temperature to 40°C if the amine exhibits poor nucleophilicity due to the electron-withdrawing nature of the diazine ring.
Self-Validating Monitoring : Monitor the reaction via LC-MS after 2 hours. Look for the depletion of the starting mass and the appearance of the
peak corresponding to the coupled product. Do not rely solely on TLC due to the high polarity and potential streaking of the pyridazine intermediate.
Quenching & Workup : Once complete, quench the reaction with saturated aqueous NaHCO3 (15 mL). Extract the aqueous layer with EtOAc (3 x 15 mL). Wash the combined organic layers with a 5% aqueous LiCl solution (3 x 10 mL) to effectively remove residual DMF.
Purification : Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (DCM:MeOH, gradient 100:0 to 90:10) to yield the final pyridazine modulator.
Figure 2: Step-by-step synthetic workflow for pyridazine-capped NAMPT modulators via HATU.
In Vitro Biological Validation Protocol
To ensure the synthesized pyridazine derivative is a functional NAMPT modulator, a two-tiered self-validating system is required: an enzymatic assay and a cellular target-engagement assay[2][3].
4.1. NAMPT Enzymatic Inhibition Assay
Rationale: Verifies direct binding and inhibition of the target without confounding cellular permeability factors.
Prepare a reaction mix containing 50 mM Tris-HCl (pH 7.5), 2 mM ATP, 5 mM MgCl2, 0.5 mM PRPP, and 10 nM recombinant human NAMPT.
Add the synthesized pyridazine compound in a 10-point dose-response titration (0.1 nM to 10 µM). Include FK866 as a positive control to validate assay sensitivity.
Initiate the reaction by adding 10 µM Nicotinamide (NAM) and incubate for 60 minutes at 30°C.
Quantify NMN production using a coupled fluorometric assay. Calculate the
using a 4-parameter logistic regression.
4.2. Intracellular NAD+ Depletion Assay
Rationale: Confirms cell penetration and functional metabolic disruption in a relevant cancer model (e.g., MiaPaCa-2 pancreatic cancer cells)[3][7].
Seed MiaPaCa-2 cells at
cells/well in a 96-well plate. Incubate overnight.
Treat cells with the pyridazine modulator for 24 hours.
Lyse cells and measure intracellular NAD+ levels using an NAD+/NADH cycling assay kit (colorimetric readout at 450 nm)[1].
Normalize NAD+ levels to total protein concentration (via BCA assay) to rule out false positives caused by generic cytotoxicity.
Quantitative Data Summary
The structural editing from pyridine to pyridazine yields a highly favorable pharmacological profile. The table below summarizes comparative structure-activity relationship (SAR) data between a standard pyridine cap and a novel pyridazine cap[3][5].
Compound Cap Group
NAMPT Enzyme IC50 (nM)
Intracellular NAD+ Depletion IC50 (nM)
CYP2C9 Inhibition IC50 (µM)
MiaPaCa-2 Cytotoxicity IC50 (nM)
Pyridine (FK866 analog)
2.4 ± 0.5
3.1 ± 0.4
0.5
5.2 ± 1.1
Pyridazine (Compound 28 analog)
6.7 ± 0.8
8.2 ± 1.0
> 10.0
43.0 ± 5.5
Scientific Insight: While the pyridazine cap exhibits a slight reduction in absolute cellular cytotoxicity compared to the pyridine analog (43.0 nM vs 5.2 nM)[3], it completely abrogates CYP2C9 inhibition (>10 µM)[5]. This trade-off provides a vastly superior safety window and pharmacokinetic profile for in vivo drug development, preventing the dose-limiting toxicities that halted FK866 in clinical trials.
References
Conforti, I., et al. (2024). "New Analogues of the Nicotinamide Phosphoribosyltransferase Inhibitor FK866 as Potential Anti-Pancreatic Cancer Agents." Letters in Drug Design & Discovery. URL:[Link]
Hasmann, M., & Schemainda, I. (2003). "FK866, a highly specific noncompetitive inhibitor of nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of tumor cell apoptosis." Cancer Research. URL:[Link]
Boström, J., et al. (2022). "The pyridazine heterocycle in molecular recognition and drug discovery." Medicinal Chemistry Research. URL:[Link]
Franco, M., et al. (2023). "Anticancer Activities of Novel Nicotinamide Phosphoribosyltransferase Inhibitors in Hematological Malignancies." International Journal of Molecular Sciences. URL:[Link]
Levin, M. D., et al. (2023). "Pyridine-to-Pyridazine Skeletal Editing." Journal of the American Chemical Society. URL:[Link]
Application Notes and Protocols for the Reduction of 4-Methylpyridazine-3-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Navigating the Reduction of a Privileged Heterocycle The pyridazine moiety is a significant...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: Navigating the Reduction of a Privileged Heterocycle
The pyridazine moiety is a significant scaffold in medicinal chemistry, appearing in a range of bioactive molecules. The functionalization of this ring system, including the manipulation of substituents such as carboxylic acids, is a critical aspect of drug discovery and development. 4-Methylpyridazine-3-carboxylic acid is a valuable building block, and its reduction to the corresponding primary alcohol, (4-methylpyridazin-3-yl)methanol, opens avenues for further synthetic diversification, such as etherification, esterification, or halide exchange, enabling the exploration of a wider chemical space.
However, the reduction of 4-methylpyridazine-3-carboxylic acid presents a nuanced challenge. The reaction must be carefully controlled to achieve the desired outcome, which can be either the selective reduction of the carboxylic acid to the alcohol while preserving the aromaticity of the pyridazine ring, or the concomitant reduction of both the carboxylic acid and the heterocyclic ring. The presence of two adjacent nitrogen atoms in the pyridazine ring influences its electronic properties and reactivity, making it susceptible to reduction under certain conditions. This contrasts with the often more straightforward reduction of simple aromatic or aliphatic carboxylic acids.
These application notes provide a comprehensive guide to the reaction conditions for the reduction of 4-methylpyridazine-3-carboxylic acid, drawing upon established principles of organic chemistry and analogous transformations of related heterocyclic systems. We will explore various reduction strategies, discuss the underlying mechanistic considerations that govern selectivity, and provide detailed protocols to aid researchers in achieving their desired synthetic targets.
Mechanistic Considerations: The Interplay of Reagent and Substrate
The chemoselectivity of the reduction of 4-methylpyridazine-3-carboxylic acid is primarily dictated by the choice of reducing agent and the reaction conditions. The pyridazine ring, being more electron-deficient than pyridine, is generally more susceptible to reduction.[1] Concurrently, the carboxylic acid group requires a potent reducing agent for its conversion to a primary alcohol.
The key to a successful and selective reduction lies in understanding the reactivity of both the pyridazine nucleus and the carboxylic acid function towards different classes of reducing agents.
Metal Hydride Reagents (e.g., Lithium Aluminum Hydride, Borane Complexes): These reagents deliver hydride ions (H⁻) to the electrophilic carbonyl carbon of the carboxylic acid. The reactivity of these hydrides varies significantly.
Catalytic Hydrogenation: This method involves the use of molecular hydrogen (H₂) in the presence of a metal catalyst. The conditions (pressure, temperature, catalyst, and solvent) can be tuned to achieve different levels of reduction.
Below, we delve into specific protocols and the rationale behind their application.
Protocol 1: Selective Reduction of the Carboxylic Acid using Borane Complexes
For the selective reduction of the carboxylic acid to the primary alcohol while preserving the pyridazine ring, a milder reducing agent that preferentially reacts with the carboxylic acid over the aromatic heterocycle is required. Borane complexes, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂), are often the reagents of choice for this type of transformation. Borane is known to selectively reduce carboxylic acids in the presence of many other functional groups.[2]
Causality of Experimental Choices:
Borane-THF Complex: This reagent is a Lewis acid-base complex that delivers borane (BH₃) in a soluble and convenient form. Borane is a highly effective reagent for the reduction of carboxylic acids. The mechanism involves the initial formation of an acyloxyborane intermediate, which is then further reduced.[2]
Tetrahydrofuran (THF) as Solvent: THF is an ideal solvent for reactions involving borane as it is aprotic and can dissolve both the substrate and the reagent. It also forms a stable complex with borane.
Inert Atmosphere: Borane reagents are sensitive to moisture and air. Therefore, the reaction must be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition of the reagent and ensure reproducible results.
Temperature Control: The reaction is typically started at a low temperature (0 °C) to control the initial exothermic reaction and then allowed to warm to room temperature or gently heated to ensure the reaction goes to completion.
Quenching with Methanol: After the reaction is complete, the excess borane and borate esters are quenched by the slow addition of methanol. This is a crucial step to safely decompose any unreacted borane and to hydrolyze the intermediates to the desired alcohol.
Experimental Protocol:
Reaction Scheme:
Materials:
4-Methylpyridazine-3-carboxylic acid
Borane-tetrahydrofuran complex (1 M solution in THF)
Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)
Inert atmosphere setup (nitrogen or argon)
Magnetic stirrer and heating mantle
Procedure:
To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 4-methylpyridazine-3-carboxylic acid (1.0 eq).
Dissolve the acid in anhydrous THF (approximately 10-20 mL per gram of acid).
Cool the solution to 0 °C in an ice bath.
Slowly add the borane-THF complex solution (1.0 M in THF, 3.0-4.0 eq) dropwise via the dropping funnel over a period of 30-60 minutes. Vigorous gas evolution (hydrogen) will be observed.
After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (around 65 °C) for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Cool the reaction mixture to 0 °C in an ice bath.
Slowly and carefully quench the reaction by the dropwise addition of methanol until the gas evolution ceases.
Remove the solvent under reduced pressure using a rotary evaporator.
To the residue, add saturated aqueous sodium bicarbonate solution and extract the product with ethyl acetate (3 x volume of aqueous layer).
Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the crude product.
Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes or dichloromethane/methanol) to yield pure (4-methylpyridazin-3-yl)methanol.
Data Presentation:
Parameter
Condition
Reducing Agent
Borane-tetrahydrofuran complex (BH₃·THF)
Stoichiometry
3.0-4.0 equivalents
Solvent
Anhydrous Tetrahydrofuran (THF)
Temperature
0 °C to reflux (65 °C)
Reaction Time
2-4 hours
Work-up
Methanol quench, aqueous work-up
Expected Yield
Moderate to good (typically 60-85%)
Selectivity
High for the carboxylic acid over the pyridazine ring
Workflow Visualization:
Caption: Workflow for the selective reduction of 4-methylpyridazine-3-carboxylic acid using borane-THF.
Protocol 2: Complete Reduction of both Carboxylic Acid and Pyridazine Ring using Lithium Aluminum Hydride (LiAlH₄)
For applications where the reduction of both the carboxylic acid and the pyridazine ring is desired, a more powerful reducing agent is necessary. Lithium aluminum hydride (LiAlH₄) is a potent, non-selective reducing agent capable of reducing a wide range of functional groups, including both carboxylic acids and aromatic nitrogen heterocycles.[3][4] The pyridazine ring is expected to be reduced to a tetrahydropyridazine or potentially undergo reductive cleavage of the N-N bond under harsh conditions.
Causality of Experimental Choices:
Lithium Aluminum Hydride (LiAlH₄): As a very strong hydride donor, LiAlH₄ readily reduces carboxylic acids to primary alcohols. Its high reactivity also enables the reduction of the electron-deficient pyridazine ring.
Anhydrous Ethereal Solvents (THF or Diethyl Ether): LiAlH₄ reacts violently with protic solvents, including water and alcohols. Therefore, strictly anhydrous ethereal solvents are required.
Excess of Reducing Agent: An excess of LiAlH₄ is used to ensure the complete reduction of both the carboxylic acid (which consumes multiple equivalents of hydride) and the pyridazine ring.
Careful Quenching Procedure (Fieser work-up): The work-up procedure for LiAlH₄ reactions is critical for safety and for obtaining a filterable aluminum salt precipitate. The sequential addition of water and then aqueous sodium hydroxide (or a saturated solution of sodium sulfate) is a standard and effective method.
Experimental Protocol:
Reaction Scheme:
(Note: The exact structure of the reduced pyridazine ring may vary, and tetrahydropyridazine is a likely product.)
Materials:
4-Methylpyridazine-3-carboxylic acid
Lithium aluminum hydride (LiAlH₄)
Anhydrous Tetrahydrofuran (THF) or Diethyl Ether
Water
15% Aqueous Sodium Hydroxide Solution
Anhydrous Magnesium Sulfate or Sodium Sulfate
Standard laboratory glassware
Inert atmosphere setup
Procedure:
To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add LiAlH₄ (4.0-5.0 eq) as a powder or a solution in THF.
Add anhydrous THF or diethyl ether to form a slurry.
In a separate flask, dissolve 4-methylpyridazine-3-carboxylic acid (1.0 eq) in anhydrous THF.
Cool the LiAlH₄ slurry to 0 °C in an ice bath.
Slowly add the solution of the carboxylic acid to the LiAlH₄ slurry dropwise. An exothermic reaction with gas evolution will occur.
After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-8 hours, or until the reaction is complete (monitored by TLC or LC-MS).
Cool the reaction mixture to 0 °C in an ice bath.
CAUTION: This quenching procedure is highly exothermic and generates hydrogen gas. It must be performed slowly and with extreme care in a well-ventilated fume hood.
Slowly and dropwise, add water (X mL, where X is the number of grams of LiAlH₄ used).
Stir the resulting mixture at room temperature for 30 minutes. A granular white precipitate of aluminum salts should form.
Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.
Dry the filtrate over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the product by column chromatography or distillation as appropriate.
Data Presentation:
Parameter
Condition
Reducing Agent
Lithium Aluminum Hydride (LiAlH₄)
Stoichiometry
4.0-5.0 equivalents
Solvent
Anhydrous THF or Diethyl Ether
Temperature
0 °C to reflux
Reaction Time
4-8 hours
Work-up
Fieser work-up (H₂O, NaOH(aq), H₂O)
Expected Yield
Variable, dependent on product stability
Selectivity
Non-selective; reduces both carboxylic acid and pyridazine ring
Workflow Visualization:
Caption: Workflow for the non-selective reduction of 4-methylpyridazine-3-carboxylic acid using LiAlH₄.
Protocol 3: Catalytic Hydrogenation for Ring Reduction
Catalytic hydrogenation is a powerful tool for the reduction of aromatic rings. For pyridazine derivatives, this method can lead to the corresponding piperidazine (hexahydropyridazine) derivatives. The carboxylic acid group may also be reduced under more forcing conditions, but often the ring is more susceptible to hydrogenation. The choice of catalyst, solvent, pressure, and temperature are critical for achieving the desired outcome. Platinum and rhodium catalysts are often effective for the hydrogenation of pyridine and its derivatives.[5][6][7]
Causality of Experimental Choices:
Catalyst (e.g., PtO₂, Rh/C): Platinum oxide (Adams' catalyst) and rhodium on carbon are highly active catalysts for the hydrogenation of N-heterocycles.
Solvent (e.g., Acetic Acid, Ethanol): Acidic solvents like acetic acid can protonate the nitrogen atoms of the pyridazine ring, which can facilitate its reduction.[5] Ethanol is a common solvent for hydrogenations.
Hydrogen Pressure: Higher pressures of hydrogen increase the rate of reaction and can promote the reduction of more resistant functional groups.
Temperature: Elevated temperatures can also increase the reaction rate but may lead to over-reduction or side reactions.
Experimental Protocol (for Ring Reduction):
Reaction Scheme:
Materials:
4-Methylpyridazine-3-carboxylic acid
Platinum(IV) oxide (PtO₂) or Rhodium on Carbon (5% Rh/C)
Glacial Acetic Acid or Ethanol
Hydrogen gas source
Parr shaker or other suitable hydrogenation apparatus
Procedure:
Place 4-methylpyridazine-3-carboxylic acid (1.0 eq) and the catalyst (5-10 mol%) in a high-pressure reaction vessel.
Add the solvent (glacial acetic acid or ethanol).
Seal the vessel and purge with hydrogen gas several times.
Pressurize the vessel with hydrogen to the desired pressure (e.g., 3-5 bar).
Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 12-24 hours, or until hydrogen uptake ceases.
Carefully vent the hydrogen and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent.
Remove the solvent under reduced pressure.
The crude product can be purified by recrystallization or chromatography.
Data Presentation:
Parameter
Condition
Reducing Agent
Hydrogen Gas (H₂)
Catalyst
PtO₂ or 5% Rh/C
Solvent
Glacial Acetic Acid or Ethanol
Pressure
3-5 bar
Temperature
Room Temperature to 50 °C
Reaction Time
12-24 hours
Expected Outcome
Reduction of the pyridazine ring
Conclusion
The reduction of 4-methylpyridazine-3-carboxylic acid is a versatile transformation that can be tailored to yield either the corresponding alcohol with the pyridazine ring intact or a more fully reduced product. The choice of reducing agent is paramount in determining the outcome. For the selective reduction of the carboxylic acid, milder borane reagents are recommended. For the exhaustive reduction of both the carboxylic acid and the pyridazine ring, the more powerful lithium aluminum hydride is the reagent of choice. Catalytic hydrogenation offers a pathway to selectively reduce the heterocyclic ring.
Researchers and drug development professionals should carefully consider their synthetic goals and the downstream applications of the reduced product when selecting a protocol. The detailed methodologies provided in these application notes serve as a robust starting point for the successful and predictable reduction of this important heterocyclic building block. As with all chemical reactions, careful monitoring and optimization may be necessary to achieve the best results for a specific application.
References
Lejan Team. Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine. Available at: [Link]
Reddy, M. S., Ranganath, K. V. S., & Raju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(8), 2845-2848.
Xiao, J., & Wang, C. (2020). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry, 18(3), 443-447.
Fürniss, D., Schepers, U., & Bräse, S. (2012). Killing double bonds softly: the reduction of polymer-bound alkenes. RSC Advances, 2(30), 11273-11276.
Rylander, P. N., & Himelstein, N. (1965). U.S. Patent No. 3,408,354. Washington, DC: U.S.
Dudás, Á., Gyömöre, Á., Mészáros, B. B., Gondár, S., Adamik, R., Fegyverneki, D., ... & Soós, T. (2025). Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes. Journal of the American Chemical Society, 147(3), 1112-1122.
Iyer, K. S., Yirak, J. R., Muchalski, H., & Lipshutz, B. H. (2024). Synthesis of S,S-Di(pyridin-2-yl)carbonodithioate (DPDTC) for the Reduction of Carboxylic Acids. Organic Syntheses, 101, 274-294.
Ganss, S., Pedroni, J., Lumbroso, A., Leonhardt-Lutterbeck, G., Meißner, A., Wei, S., ... & Breit, B. (2016). Rhodium-Catalyzed Addition of Carboxylic Acids to Terminal Alkynes towards Z-Enol Esters. Organic Syntheses, 93, 367-384.
Ramachandran, P. V., & Kanth, J. V. B. (2002).
Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Available at: [Link]
Meanwell, N. A. (2023). The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. Medicinal Chemistry Research, 32(10), 1853-1921.
Joule, J. A., & Smith, K. (2014). Heterocyclic Chemistry. John Wiley & Sons.
Katritzky, A. R. (Ed.). (2010). Handbook of Heterocyclic Chemistry. Elsevier.
Master Organic Chemistry. (2023). Reduction of carboxylic acids to alcohols with borane (BH3). Available at: [Link]
Chemistry LibreTexts. (2020). 19.3: Reductions using NaBH4, LiAlH4. Available at: [Link]
Zhang, G. (2026). An Overview of Pyridazine Derivatives: Various Approaches to Synthesis, Reactivity, and Biological Activity. Mini-Reviews in Organic Chemistry, 23.
ChemRxiv. (2023).
Wang, X., et al. (2019). Highly-chemoselective step-down reduction of carboxylic acids to aromatic hydrocarbons via palladium catalysis. Chemical Science, 10(21), 5557-5562.
ResearchGate. (2025). Preliminary discovery of selective reduction of carboxylic acid to aldehyde using HBpin and proposed mechanism.
ResearchGate. (2023). Hydroboration Reaction and Mechanism of Carboxylic Acids using NaNH2(BH3)2, a Hydroboration Reagent with Reducing Capability between NaBH4 and LiAlH4.
ResearchGate. (2025). Borane‐Catalyzed Chemoselective and Enantioselective Reduction of 2‐Vinyl‐Substituted Pyridines.
Application Note: (4-Methylpyridazin-3-yl)methanol as a Strategic Building Block in Targeted Drug Discovery
Executive Summary In contemporary medicinal chemistry, the strategic selection of heterocyclic building blocks is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. (4-Methylpyridazin-3-yl)m...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, the strategic selection of heterocyclic building blocks is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. (4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1) has emerged as a highly versatile scaffold, particularly in the development of Nicotinamide Phosphoribosyltransferase (NAMPT) modulators [1] and Plasma Kallikrein inhibitors [2].
This application note provides a comprehensive guide for researchers and drug development professionals on the physicochemical logic, synthetic functionalization, and biological integration of this specific pyridazine derivative.
Pharmacophore Logic & Physicochemical Profiling
The integration of the pyridazine ring into drug candidates is rarely accidental. As a bioisostere for phenyl or pyridyl rings, the 1,2-diazine system of (4-Methylpyridazin-3-yl)methanol introduces a significant dipole moment and enhances aqueous solubility.
Hydrogen Bonding: The adjacent nitrogen atoms act as potent hydrogen-bond acceptors, which is critical for interacting with hinge regions in kinases or allosteric pockets in enzymes like NAMPT.
Steric Tuning: The C4-methyl group provides a defined steric vector that restricts the conformational flexibility of subsequent substituents at the C3 position, locking the molecule into a bioactive conformation and reducing off-target entropy penalties.
Synthetic Handle: The C3-hydroxymethyl group serves as a highly reactive handle, primed for halogenation, oxidation, or direct etherification.
Table 1: Physicochemical Profile of (4-Methylpyridazin-3-yl)methanol
Property
Value / Description
Analytical Significance
CAS Number
1956328-36-1
Unique identifier for procurement [3].
Molecular Formula
C₆H₈N₂O
Base for mass spectrometry target calculations.
Molecular Weight
124.14 g/mol
Low MW ensures high ligand efficiency (LE) in downstream analogs.
LogP (Predicted)
-0.1 to 0.3
Highly polar; improves solubility of lipophilic drug candidates.
H-Bond Donors/Acceptors
1 / 3
Favorable for target engagement and solubility.
Synthetic Integration & Workflow
The utility of (4-Methylpyridazin-3-yl)methanol lies in its rapid conversion into electrophilic or carbonyl-containing intermediates. These intermediates are subsequently coupled with complex amines or boronic acids to generate the final Active Pharmaceutical Ingredients (APIs).
Synthetic workflow of (4-Methylpyridazin-3-yl)methanol in drug discovery.
Validated Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems . Each step includes the mechanistic causality behind the reagent choices and specific analytical checkpoints to verify success before proceeding.
Protocol A: Synthesis of 3-(Bromomethyl)-4-methylpyridazine (Halogenation)
Reference standard adapted from NAMPT modulator synthesis workflows [1].
Causality & Rationale:
Conversion of the primary alcohol to a bromide is essential for downstream
N-alkylation. Phosphorus tribromide () is selected over Thionyl Chloride () because the electron-deficient pyridazine ring can undergo unwanted side-chlorination under harsh conditions. offers a mild, direct conversion without requiring basic conditions that might degrade the heterocycle.
Step-by-Step Methodology:
Preparation: Charge a flame-dried 50 mL round-bottom flask with (4-Methylpyridazin-3-yl)methanol (60 mg, 0.48 mmol) and anhydrous Dichloromethane (DCM) (5.0 mL) under an inert argon atmosphere.
Cooling: Submerge the flask in an ice-water bath to achieve an internal temperature of 0°C. Causality: Halogenation is highly exothermic; low temperatures prevent polymerization and ring cleavage.
Reagent Addition: Add
(191 mg, 0.58 mmol, 1.2 eq) dropwise over 5 minutes via a gastight syringe.
Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20-25°C) for 2 hours.
Quenching & Extraction: Quench the reaction by slowly adding 5 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (EA) (2 x 30 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous
, filter, and concentrate under reduced pressure to afford the product as a light yellow solid.
Self-Validation Checkpoints:
TLC: Run in EtOAc/Hexane (1:1). The highly polar alcohol spot (
) must completely disappear, replaced by a less polar bromide spot ().
LC-MS (ESI): Target mass is
187 and 189 (1:1 ratio indicative of the bromine isotope pattern).
Protocol B: Oxidation to 4-Methylpyridazine-3-carbaldehyde
Causality & Rationale:
Aldehydes are highly versatile for reductive amination. Manganese dioxide (
) is utilized as it is highly chemoselective for allylic, benzylic, and heterocyclic methanols. It prevents the over-oxidation to the carboxylic acid, a frequent failure point when using Jones reagent on electron-deficient rings.
(695 mg, 8.0 mmol, 10 eq) in a single portion. Causality: A large excess of is required because the reaction occurs on the solid surface of the reagent.
Reaction: Stir the suspension vigorously at 60°C for 12 hours.
Filtration: Filter the warm mixture through a pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with hot
(3 x 10 mL).
Concentration: Evaporate the filtrate under reduced pressure to yield the crude aldehyde, which is generally pure enough (>95%) for immediate reductive amination.
Self-Validation Checkpoints:
H NMR (): Confirm success by the appearance of a distinct, sharp singlet aldehyde proton peak at ppm, and the disappearance of the methylene protons ( ppm).
Biological Target Context
The functionalized derivatives of (4-Methylpyridazin-3-yl)methanol are frequently utilized to target complex enzymatic pathways.
NAMPT Modulation
Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the
salvage pathway. Modulators (both activators and inhibitors) containing the pyridazine scaffold bind to the enzyme's allosteric or orthosteric sites. The pyridazine ring mimics the nicotinamide endogenous ligand, while the C4-methyl group precisely fills a hydrophobic sub-pocket, increasing binding affinity and boosting cellular levels [1].
Mechanism of NAMPT activation by pyridazine-derived small molecules.
Plasma Kallikrein Inhibition
In the treatment of diabetic macular edema and hereditary angioedema, related building blocks (e.g., 6-chloro-4-methylpyridazin-3-yl methanol) are utilized to synthesize selective plasma kallikrein inhibitors. The pyridazine core provides the necessary polarity to avoid CNS penetration while maintaining high systemic efficacy [2].
Quantitative Data & Validation Matrix
To benchmark your synthetic outcomes, compare your experimental data against the expected validation metrics summarized below.
Table 2: Analytical Validation Matrix for Key Intermediates
Compound / Intermediate
Expected Yield
LC-MS Target ()
Key H NMR Signature ()
Primary Application
(4-Methylpyridazin-3-yl)methanol
N/A (Starting Mat.)
125.1
4.85 (s, 2H, -CH₂ OH)
Core Building Block
3-(Bromomethyl)-4-methylpyridazine
65 - 75%
187.0 / 189.0
4.60 (s, 2H, -CH₂ Br)
N-Alkylation /
4-Methylpyridazine-3-carbaldehyde
80 - 90%
123.1
10.20 (s, 1H, -CH O)
Reductive Amination
References
Title: Nampt modulators, preparations, and uses thereof
Source: World Intellectual Property Organization (WIPO) - Google Patents
URL: [1]
Title: Plasma kallikrein inhibitors
Source: World Intellectual Property Organization (WIPO) - Google Patents
URL: [2]
Title: (4-Methylpyridazin-3-yl)methanol | C6H8N2O | CID 58923800
Source: National Center for Biotechnology Information (PubChem)
URL: [Link][3]
Application Note & Protocols: Strategic Coupling of (4-Methylpyridazin-3-yl)methanol with Amines for Drug Discovery
Abstract The pyridazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including anti-inflammatory and anti-cancer agents.[1][2][3]...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The pyridazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including anti-inflammatory and anti-cancer agents.[1][2][3] The synthesis of N-substituted (4-methylpyridazin-3-yl)methanamine derivatives is a key step in the development of novel drug candidates, enabling extensive exploration of structure-activity relationships (SAR). This document provides a comprehensive guide for researchers, detailing three robust strategies for the coupling of (4-Methylpyridazin-3-yl)methanol with a diverse range of primary and secondary amines. We present a comparative analysis of these methodologies, which include (1) a two-step sequence involving activation of the benzylic alcohol and subsequent nucleophilic substitution, (2) a two-step pathway via oxidation followed by reductive amination, and (3) a modern, atom-economical approach using "Borrowing Hydrogen" catalysis. Each strategy is accompanied by a detailed, step-by-step protocol, troubleshooting insights, and the scientific rationale behind key experimental choices to ensure reproducible and high-yielding syntheses.
Introduction: The Significance of the Pyridazine Scaffold
Pyridazine and its derivatives are six-membered aromatic heterocycles containing two adjacent nitrogen atoms, a structural feature that imparts unique electronic properties and hydrogen bonding capabilities.[3][4] This has made them invaluable in the design of molecules that target a wide array of biological entities, including protein kinases, G-protein coupled receptors, and various enzymes.[1][4] Consequently, pyridazine-based compounds have been extensively investigated for their pharmacological activities, which span anti-hypertensive, analgesic, anti-inflammatory, and anti-convulsant properties.[5][6]
The specific structural motif derived from coupling (4-Methylpyridazin-3-yl)methanol with amines creates a flexible linker adjacent to the heteroaromatic core, which is crucial for optimizing ligand-receptor interactions. This guide focuses on the practical execution of this key synthetic transformation.
Overview of Primary Coupling Methodologies
The conversion of a heteroaromatic methanol to a substituted methanamine is not a direct condensation reaction. The hydroxyl group must first be transformed, either transiently or in a separate step, into a more reactive intermediate. We will explore three field-proven strategies to achieve this transformation efficiently.
Strategy 1: Activation and Nucleophilic Substitution
This classical and highly reliable two-step approach involves converting the primary alcohol into a species with a good leaving group, which is then displaced by the amine nucleophile.
Causality: The hydroxyl group (-OH) is a poor leaving group. By converting it to a halide (e.g., -Cl) using reagents like thionyl chloride (SOCl₂) or to a sulfonate ester (e.g., -OTs, -OMs) with tosyl chloride or mesyl chloride, we create an excellent electrophilic site for an SN2 reaction.
Advantages: This method is generally high-yielding, uses readily available reagents, and is well-understood. It is particularly effective for less nucleophilic amines that may perform poorly in other methods.
Considerations: This is a two-step process requiring isolation of the intermediate. Reagents like thionyl chloride are hazardous and must be handled with care. For primary amines, over-alkylation to the tertiary amine can be a competing side reaction if reaction conditions are not carefully controlled.
Caption: Workflow for Amine Coupling via Reductive Amination.
Strategy 3: Direct Catalytic Coupling (Borrowing Hydrogen)
This modern approach is the most atom-economical, using a transition metal catalyst (typically Iridium or Ruthenium) to facilitate a direct reaction between the alcohol and the amine, producing only water as a byproduct.
Causality: The catalyst reversibly abstracts hydrogen from the alcohol to form a metal-hydride species and the corresponding aldehyde in situ. The aldehyde reacts with the amine to form an imine, which is then reduced by the metal-hydride, regenerating the catalyst and forming the final amine product.
[7]* Advantages: Excellent atom economy, environmentally friendly (water is the only byproduct), and often requires no stoichiometric activating agents or reductants.
Considerations: Requires specialized transition metal catalysts which can be expensive and air-sensitive. Reaction optimization (catalyst loading, temperature, solvent) is often required for new substrates. The high temperatures sometimes needed may not be suitable for thermally sensitive molecules.
Comparative Analysis of Methodologies
The choice of synthetic strategy depends on several factors, including the nature of the amine, available laboratory equipment, and project scale.
Feature
Strategy 1: Activation/Substitution
Strategy 2: Oxidation/Reductive Amination
Strategy 3: Borrowing Hydrogen
Number of Steps
Two distinct steps
Two steps (often one-pot)
One catalytic step
Atom Economy
Poor (stoichiometric reagents)
Moderate (oxidant and reductant used)
Excellent (water byproduct)
Substrate Scope
Broad; good for weak nucleophiles
Very broad; works for most amines
Broad, but catalyst-dependent
Key Reagents
SOCl₂, TsCl, MsCl, Base
Oxidant (DMP, PCC), Reductant (NaBH(OAc)₃)
Ru or Ir catalyst, Base
Common Solvents
DCM, THF, DMF
DCM, DCE, MeOH
Toluene, Dioxane
Typical Temp.
0 °C to RT
RT to 40 °C
80 °C to 110 °C
Primary Limitation
Hazardous reagents, over-alkylation risk
Requires stable aldehyde intermediate
Catalyst cost and sensitivity
Detailed Experimental Protocols
Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.
Protocol 1: Two-Step Synthesis via Oxidation and Reductive Amination
This protocol is exemplified with aniline as the amine partner.
Step A: Oxidation of (4-Methylpyridazin-3-yl)methanol
Reagent Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add (4-Methylpyridazin-3-yl)methanol (1.0 eq, e.g., 500 mg).
Dissolution: Dissolve the alcohol in anhydrous Dichloromethane (DCM, approx. 10 mL).
Addition of Oxidant: Add Dess-Martin Periodinane (DMP) (1.2 eq) portion-wise to the stirred solution at room temperature.
Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 50% Ethyl Acetate/Hexanes). The reaction is typically complete within 1-2 hours.
Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) (1:1 mixture). Stir vigorously for 15 minutes until the organic layer is clear.
Workup: Separate the layers. Extract the aqueous phase twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 4-Methylpyridazine-3-carbaldehyde, which can often be used in the next step without further purification.
Step B: Reductive Amination with Aniline
Reagent Setup: To a round-bottom flask, add the crude 4-Methylpyridazine-3-carbaldehyde (1.0 eq) from the previous step.
Dissolution: Dissolve the aldehyde in Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (approx. 10 mL).
Amine Addition: Add aniline (1.1 eq) to the solution, followed by a few drops of glacial acetic acid to catalyze imine formation.
Imine Formation: Stir the mixture at room temperature for 30-60 minutes.
Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture. Be cautious of initial gas evolution.
Reaction Monitoring: Stir the reaction at room temperature overnight. Monitor for the disappearance of the imine intermediate and formation of the product by TLC.
Quenching and Workup: Carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃. Stir for 10 minutes. Separate the layers and extract the aqueous phase with DCM. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure N-phenyl-(4-methylpyridazin-3-yl)methanamine.
Protocol 2: Two-Step Synthesis via Chlorination and Nucleophilic Substitution
This protocol is exemplified with benzylamine as the amine partner.
Step A: Synthesis of 3-(Chloromethyl)-4-methylpyridazine
Reagent Setup: Place (4-Methylpyridazin-3-yl)methanol (1.0 eq) in a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a scrubber (to neutralize HCl gas).
Addition of SOCl₂: Carefully add thionyl chloride (SOCl₂) (2.0 eq) dropwise at 0 °C.
Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux (approx. 76 °C) for 2-3 hours.
Removal of Excess Reagent: Carefully remove the excess SOCl₂ under reduced pressure.
Workup: Add ice-cold water to the residue and basify carefully with solid NaHCO₃ or a saturated aqueous solution until the pH is ~8. Extract the product with ethyl acetate or DCM. Dry the combined organic layers over Na₂SO₄ and concentrate to yield crude 3-(Chloromethyl)-4-methylpyridazine. This intermediate can be unstable and is often best used immediately.
Step B: Nucleophilic Substitution with Benzylamine
Reagent Setup: Dissolve the crude 3-(Chloromethyl)-4-methylpyridazine (1.0 eq) in a suitable solvent such as acetonitrile or DMF.
Addition of Reagents: Add benzylamine (1.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.0 eq).
Reaction: Stir the mixture at room temperature or heat gently (e.g., 50-60 °C) to drive the reaction to completion. Monitor by TLC.
Workup: Once the reaction is complete, dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography to yield the pure N-benzyl-(4-methylpyridazin-3-yl)methanamine.
Troubleshooting
Issue
Possible Cause
Recommended Solution
Low yield in oxidation
Over-oxidation to carboxylic acid; Incomplete reaction.
Use a milder oxidant like DMP. Ensure anhydrous conditions. Monitor closely by TLC and quench immediately upon completion.
Reductive amination fails
Imine hydrolysis; Weakly nucleophilic amine.
Ensure anhydrous conditions. For weak amines, allow more time for imine formation or use a different method like Strategy 1.
Double alkylation (Strategy 1)
Excess alkylating agent or prolonged reaction with primary amine.
Use the amine as the limiting reagent (1.0 eq) or add the alkylating agent slowly to a solution of the amine.
Decomposition of chloro-intermediate
The heteroaromatic chloromethyl compound is unstable.
Use the crude product immediately in the next step without prolonged storage.
Difficult purification
Polar nature of pyridazine products; baseline streaking on silica.
Pre-treat the silica gel with triethylamine (1% in eluent) to neutralize acidic sites. Consider reverse-phase chromatography if necessary.
Conclusion
The successful coupling of (4-Methylpyridazin-3-yl)methanol with amines is a critical capability for medicinal chemists working with this important heterocyclic scaffold. The choice between a classical activation/substitution pathway, a versatile oxidation/reductive amination sequence, or a modern catalytic borrowing hydrogen reaction depends on the specific chemical context and project goals. By understanding the underlying principles and following the detailed protocols provided, researchers can confidently and efficiently synthesize diverse libraries of N-substituted (4-methylpyridazin-3-yl)methanamines for downstream biological evaluation.
References
Title: The Chemistry of Pyridazines: Applications in Modern Synthesis
Source: Google Vertex AI Search, 2026
URL
Title: “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field
Source: SCIRP, 2015
URL
Title: Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6
Source: PubMed, 2025
URL
Title: Selective Alkylation of (Hetero)
Title: Various Chemical and Biological Activities of Pyridazinone Derivatives
Source: OMICS International
URL
Title: Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives
Source: Journal of Chemical and Pharmaceutical Research, 2015
URL
Title: Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold
Source: SAR Publication, 2019
URL
Title: Alkylation of Amines with Alcohols and Amines by a Single Catalyst under Mild Conditions
Source: University of Liverpool - IT Services, 2015
URL
Title: Reductive amination - Wikipedia
Source: Wikipedia
URL
Title: Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride
Source: Benchchem, 2025
URL
Title: Reductive Amination, and How It Works
Source: Master Organic Chemistry, 2017
URL
Title: Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides
Source: Elsevier, 2017
URL
Scale-Up Synthesis of 3-Hydroxymethyl-4-methylpyridazine: An Application Note and Protocol
Abstract This comprehensive application note provides a detailed, two-step synthetic protocol for the scale-up production of 3-hydroxymethyl-4-methylpyridazine, a valuable heterocyclic building block in medicinal chemist...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This comprehensive application note provides a detailed, two-step synthetic protocol for the scale-up production of 3-hydroxymethyl-4-methylpyridazine, a valuable heterocyclic building block in medicinal chemistry and drug development. The synthesis commences with the Vilsmeier-Haack formylation of 4-methylpyridazine to yield the key intermediate, 3-formyl-4-methylpyridazine. Subsequent selective reduction of the formyl group using sodium borohydride affords the target compound in high purity. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth procedural details, safety considerations, and expert insights to ensure successful and scalable synthesis.
Introduction
Pyridazine derivatives are a prominent class of nitrogen-containing heterocycles that form the core scaffold of numerous biologically active compounds, exhibiting a wide range of pharmacological activities.[1] The title compound, 3-hydroxymethyl-4-methylpyridazine, with its reactive hydroxymethyl group, serves as a crucial intermediate for the elaboration of more complex molecular architectures. The strategic placement of the methyl and hydroxymethyl substituents on the pyridazine ring offers unique opportunities for structural modification and the development of novel therapeutic agents.
The primary challenge in the synthesis of many pyridazine derivatives lies in achieving regioselective functionalization.[2] This application note addresses this challenge by presenting a robust and scalable two-step synthesis. The initial Vilsmeier-Haack reaction provides a reliable method for the introduction of a formyl group at the 3-position of the 4-methylpyridazine ring.[3][4] The subsequent chemoselective reduction of the aldehyde to a primary alcohol is a well-established and scalable transformation.[5][6]
Synthetic Strategy Overview
The overall synthetic pathway is a two-step process, designed for efficiency and scalability. The workflow begins with the formylation of commercially available 4-methylpyridazine, followed by the selective reduction of the resulting aldehyde.
Advanced Protecting Group Strategies for (4-Methylpyridazin-3-yl)methanol Synthesis and Functionalization
Executive Summary (4-Methylpyridazin-3-yl)methanol is a highly versatile heterocyclic building block utilized in the development of cutting-edge therapeutics, including Nicotinamide phosphoribosyltransferase (NAMPT) modu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(4-Methylpyridazin-3-yl)methanol is a highly versatile heterocyclic building block utilized in the development of cutting-edge therapeutics, including Nicotinamide phosphoribosyltransferase (NAMPT) modulators[1], plasma kallikrein inhibitors[2], and GPR52 agonists for neuropsychiatric disorders[3].
During complex multi-step syntheses, the primary hydroxyl group at the C3 position often acts as a competing nucleophile or coordinates with transition metals, severely impeding downstream functionalizations (e.g., Suzuki-Miyaura or Buchwald-Hartwig cross-couplings). This Application Note provides an authoritative guide to the chemoselective synthesis of the core scaffold and details field-proven protecting group (PG) strategies to ensure robust, scalable, and high-yielding derivatization.
Chemoselective Synthesis of the Core Scaffold
The foundational step in utilizing this scaffold is the reduction of a carboxylate or carbaldehyde precursor to the corresponding methanol derivative.
Mechanistic Rationale
Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) are generally avoided in pyridazine chemistry because they can over-reduce the electron-deficient diazine ring, yielding tetrahydropyridazines, or cause unwanted ring-opening. Instead, Sodium Borohydride (NaBH₄) in protic solvents (EtOH or MeOH) is the reagent of choice. The protic solvent enhances the electrophilicity of the carbonyl carbon via hydrogen bonding, allowing the mild hydride source to chemoselectively reduce the ester or aldehyde while leaving the heteroaromatic ring completely intact[1].
Protocol A: Synthesis of (4-Methylpyridazin-3-yl)methanol
This protocol is a self-validating system: the transition from a UV-active ester to a highly polar alcohol allows for unambiguous reaction tracking via Thin Layer Chromatography (TLC).
Initialization : Dissolve methyl 4-methylpyridazine-3-carboxylate (1.0 equiv, e.g., 100 mg, 0.66 mmol) in anhydrous Ethanol (5.0 mL) under an inert nitrogen atmosphere[1].
Temperature Control : Cool the reaction vessel to 0 °C using an ice-water bath. Causality: NaBH₄ reduction is exothermic and generates H₂ gas; cooling prevents thermal runaway and suppresses transesterification side-reactions.
Propagation : Remove the ice bath and allow the mixture to warm to room temperature (r.t.). Stir for 2 hours.
Validation : Monitor via TLC (10% MeOH in DCM). The starting material (
) should be completely consumed, replaced by a highly polar product spot ().
Quenching & Extraction : Dilute the mixture with Ethyl Acetate (EA, 30 mL) and quench carefully with water (20 mL) to destroy excess hydride. Wash the organic layer with water (3 × 20 mL).
Isolation : Separate the organic layer, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the title compound as a white solid.
Strategic Protecting Group (PG) Selection
Once the primary alcohol is synthesized, selecting the correct protecting group is dictated by the downstream reaction conditions.
Silyl Ethers (TBS / TBDPS)
Best for: Metal-catalyzed cross-couplings and strongly basic conditions.
Causality: The steric bulk of the tert-butyldimethylsilyl (TBS) group effectively shields the oxygen atom, preventing it from coordinating to palladium catalysts during C-N or C-C coupling steps. TBS ethers are highly stable to basic conditions (e.g., K₂CO₃, NaOtBu) but are easily and orthogonally cleaved using fluoride sources like TBAF.
Acetal-Based Protection (THP)
Best for: Multi-step syntheses requiring extreme base stability without the use of silicon.
Causality: The tetrahydropyranyl (THP) ether is installed under mild acidic catalysis and is impervious to strong nucleophiles and bases. However, it introduces a chiral anomeric center, creating a mixture of diastereomers that can complicate ¹H and ¹³C NMR interpretation. It is readily cleaved using HCl in MeOH or TFA in DCM[4].
Benzyl Ethers (Bn)
Best for: Long linear sequences requiring stability to both acids and bases.
Causality: While robust, Benzyl ethers present a specific danger in pyridazine chemistry. Standard deprotection using catalytic hydrogenation (H₂, Pd/C) frequently results in the unintended reduction of the N-N double bond of the pyridazine ring. Expert Insight: If a Benzyl group must be used, cleavage should be performed via transfer hydrogenation using ammonium formate (NH₄HCO₂) and Pd/C, which is milder and preserves the heteroaromatic system.
Experimental Protocols for Protection and Cleavage
Protocol B: TBS Protection Workflow
Dissolve (4-methylpyridazin-3-yl)methanol (1.0 equiv) in anhydrous DMF (0.2 M).
Add Imidazole (2.5 equiv). Causality: Imidazole acts as both a base to scavenge HCl and a nucleophilic catalyst, forming a highly reactive N-silyl intermediate.
Cool to 0 °C and add TBSCl (1.2 equiv) dropwise. Stir at r.t. for 4 hours.
Quench with saturated aqueous NaHCO₃ and extract with MTBE. Wash the organic layer extensively with water to remove DMF, dry over MgSO₄, and concentrate.
Protocol C: THP Deprotection Workflow
Dissolve the THP-protected pyridazine intermediate in anhydrous DCM (0.1 M).
Cool to 0 °C and add Trifluoroacetic Acid (TFA, 10 equiv) dropwise[4].
Stir at r.t. until TLC indicates complete consumption of the starting material (typically 1-2 hours).
Critical Step : Neutralize the reaction carefully with saturated aqueous NaHCO₃ until pH > 7. Causality: Concentrating the product in the presence of strong acid can lead to degradation or salt formation of the basic pyridazine nitrogens. Extract with DCM, dry, and concentrate.
Quantitative Data: Protecting Group Comparison
The following table synthesizes the operational parameters for the three primary protecting group strategies applied to (4-Methylpyridazin-3-yl)methanol.
Protecting Group
Installation Reagents
Typical Yield (%)
Cleavage Reagents
Cleavage Yield (%)
Base Stability
Acid Stability
Pd-Catalyst Compatibility
TBS
TBSCl, Imidazole, DMF
85–95
TBAF (1.0 M in THF)
90–98
High
Low
High
THP
DHP, PPTS, DCM
80–90
TFA/DCM or HCl/MeOH
85–95
High
Very Low
High
Benzyl (Bn)
BnBr, NaH, THF
75–85
Pd/C, NH₄HCO₂
70–85
High
High
Moderate (Risk of cleavage)
Mechanistic Workflow Visualization
The logical progression from precursor reduction to orthogonal deprotection is mapped below.
Workflow for the synthesis, protection, and functionalization of (4-Methylpyridazin-3-yl)methanol.
References
Source: Google Patents (WO2024061340A1)
Source: Google Patents (WO2021257353A1)
Source: Google Patents (US20230062861A1)
Discovery of Potent and Brain-Penetrant GPR52 Agonist that Suppresses Psychostimulant Behavior
Source: PubMed Central (PMC)
URL:[Link]
Technical Support Center: Optimizing (4-Methylpyridazin-3-yl)methanol Synthesis
Current Status: Active Ticket ID: PYR-RED-004 Subject: Improving Yield & Selectivity in Pyridazine-3-carboxylate Reduction Executive Summary & Mechanistic Insight The reduction of methyl/ethyl 4-methylpyridazine-3-carbox...
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Active
Ticket ID: PYR-RED-004
Subject: Improving Yield & Selectivity in Pyridazine-3-carboxylate Reduction
Executive Summary & Mechanistic Insight
The reduction of methyl/ethyl 4-methylpyridazine-3-carboxylate to (4-methylpyridazin-3-yl)methanol presents a classic "heterocyclic paradox":
Ring Instability: The electron-deficient 1,2-diazine (pyridazine) ring is susceptible to nucleophilic attack or over-reduction (to di- or tetrahydropyridazines) under harsh conditions (e.g.,
at reflux or catalytic hydrogenation).
Product Polarity: The resulting alcohol is highly polar and water-soluble, leading to massive yield loss during standard aqueous workups.
The Solution:
We recommend moving away from standard
protocols. Instead, utilize a Lewis-Acid Activated Borohydride System () . This in-situ generation of calcium borohydride () increases the electrophilicity of the ester carbonyl without compromising the heteroaromatic ring, while allowing for milder reaction conditions.
Critical Decision Matrix: Reagent Selection
Before starting, verify your current reagent system against this logic flow to ensure you are not chemically limiting your yield.
Figure 1: Reagent selection logic. The activated borohydride system offers the best balance between reactivity and chemoselectivity for electron-deficient heterocycles.
Optimized Experimental Protocol
Target Reaction: Reduction of Ethyl 4-methylpyridazine-3-carboxylate
Recommended Method:
in EtOH/THF
Reagents & Stoichiometry
Component
Equiv.
Role
Start Material (Ester)
1.0
Substrate
3.0 - 4.0
Hydride Source
(Anhydrous)
1.5 - 2.0
Lewis Acid Activator
Ethanol (Abs.)
Solvent
Protic solvent (essential for kinetics)
THF
Co-solvent
Improves solubility of the ester
Step-by-Step Methodology
Activation Phase:
In a dry flask under
, dissolve anhydrous (1.5 equiv) in Ethanol (10 mL/mmol). Stir for 15 minutes. Note: The solution may get warm.[1][2]
Separately, dissolve the pyridazine ester (1.0 equiv) in a minimal amount of dry THF (or Ethanol if soluble).
Addition:
Cool the
/EtOH solution to 0°C .
Add the ester solution to the flask.
Add
(3.0 equiv) portion-wise over 20 minutes. Caution: Hydrogen gas evolution.
Reaction:
Allow the mixture to warm to Room Temperature (RT).
Stir for 2–4 hours. Monitor by TLC (10% MeOH in DCM).
Checkpoint: If starting material persists after 4 hours, warm to 40°C. Do not reflux aggressively to avoid ring degradation.
Quenching (Critical):
Cool back to 0°C.
Quench carefully with saturated
solution (do not use strong acid like HCl, as pyridazines are basic and will form salts that are impossible to extract).
Stir for 30 minutes to break up boron complexes.
Isolation Strategy: The "Yield Saver"
The most common point of failure is not the reaction, but the extraction. Pyridazinyl methanols are incredibly water-soluble.
Do NOT use: Simple Diethyl Ether or Hexane extractions.
DO use: The "Salting Out" + Polar Organic Wash method.
Figure 2: Optimized isolation workflow for water-soluble heterocyclic alcohols.
Detailed Isolation Steps:
Concentrate: Rotovap the reaction mixture to remove the Ethanol/THF. You will be left with an aqueous slurry.
Saturate: Add solid NaCl or
to the aqueous residue until no more dissolves. This pushes the organic product out of the water phase (Salting Out effect).
Extract: Extract the aqueous slurry 3–4 times with Chloroform:Isopropanol (3:1) or DCM:Methanol (9:1) .
Why? Standard DCM is often too non-polar. The addition of alcohol increases the extraction efficiency for the polar product.
Dry: Dry combined organics over
, filter, and concentrate.
Troubleshooting & FAQs
Q1: The reaction mixture turned a dark pink/red color. Did it decompose?
Diagnosis: Pyridazines are prone to forming colored charge-transfer complexes or minor oxidation products (N-oxides) in air.
Fix: This is often superficial. Proceed with the workup. If the NMR shows significant degradation, ensure your reaction was kept strictly under Nitrogen and that the temperature did not exceed 40°C.
Q2: I have 100% conversion on TLC, but 20% isolated yield.
Diagnosis: Your product is in the aqueous waste layer.
Fix: Retain your aqueous layer. Saturate it with NaCl and perform a Continuous Liquid-Liquid Extraction with Chloroform for 12–24 hours. This is the gold standard for recovering water-soluble heterocycles.
Q3: Can I use
if I keep it at -78°C?
Diagnosis: While possible,
coordinates strongly to the diazine nitrogens, often requiring harsh hydrolysis conditions to release the product, which then destroys the ring.
Diagnosis: Trace solvent or impurities (boron salts) often prevent crystallization.
Fix: Triturate the oil with cold Diethyl Ether (the product is likely insoluble in ether, while impurities might dissolve). Alternatively, convert to the HCl salt by bubbling HCl gas through an ethanolic solution to obtain a solid, then neutralize immediately before the next step.
References
Mechanistic Basis of Borohydride/Salt Reduction
Brown, H. C., & Subba Rao, B. C. (1956). A new powerful reducing agent—Sodium borohydride in the presence of aluminium chloride and other polyvalent metal halides. Journal of the American Chemical Society, 78(11), 2582–2588. Link
Pyridazine Ring Stability & Synthesis
Maes, B. U., & Lemière, G. L. (2001).[4] Pyridazines.[5][6][7][8][9][10] In Science of Synthesis: Houben-Weyl Methods of Molecular Transformations (Vol. 16). Thieme. (Authoritative text on Diazine stability).
Extraction of Polar Heterocycles
Solovev, V. O., et al. (2022).[2][11] Extraction of pyridine using systems based on water-soluble polymers.[12] IOP Conference Series: Materials Science and Engineering. Link
Technical Support Center: Purification of (4-Methylpyridazin-3-yl)methanol
Welcome to the Technical Support Center for the isolation and purification of (4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1). This compound presents unique purification challenges due to the highly polar nature of...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the isolation and purification of (4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1). This compound presents unique purification challenges due to the highly polar nature of the basic diazine core coupled with a hydrogen-bonding hydroxymethyl group. This guide provides field-proven troubleshooting strategies, optimized protocols, and mechanistic explanations to ensure high-yield, high-purity recovery from crude reaction mixtures.
I. Frequently Asked Questions & Troubleshooting
Q1: I synthesized the compound via NaBH4 reduction of the corresponding ester, but my yield is extremely low after the aqueous workup. Where is my product?A: Your product is likely trapped in the aqueous layer. Standard literature procedures often suggest diluting the reduction mixture with ethyl acetate (EtOAc) and washing with water[1]. However, (4-Methylpyridazin-3-yl)methanol is highly hydrophilic. The combination of the nitrogen-rich pyridazine ring and the primary alcohol makes its partition coefficient (
) highly unfavorable for standard EtOAc/water extraction.
Causality & Solution: To force the compound into the organic phase, you must alter the ionic strength of the aqueous layer and use a more polar organic solvent. Saturate the aqueous layer with solid NaCl (salting out) and switch your extraction solvent to a 3:1 mixture of Chloroform:Isopropanol (). The isopropanol disrupts the hydration shell around the pyridazine nitrogens, significantly increasing organic recovery.
Q2: During flash column chromatography, my product streaks heavily across the TLC plate and co-elutes with impurities. How can I achieve sharp bands?A: This is a classic issue with basic heterocycles. The two adjacent nitrogen atoms on the pyridazine ring act as strong hydrogen-bond acceptors. Standard normal-phase silica gel contains acidic silanol groups (
) that strongly interact with these basic nitrogens, causing irreversible binding and severe peak tailing[2].
Causality & Solution: You must neutralize the stationary phase. Add 1% to 2% Triethylamine () or aqueous ammonia () to your mobile phase (e.g., Dichloromethane/Methanol). The amine additive competitively binds to the acidic silanols, masking them and allowing your pyridazine derivative to elute as a sharp, symmetrical band.
Q3: My NMR shows a broad peak and my mass recovery is higher than 100%. What is contaminating my product?A: If you performed a borohydride reduction, you are likely dealing with residual borate salts[1]. Boric acid and its derivatives can form stable complexes with alcohols.
Causality & Solution: Borates are notoriously difficult to remove via simple extraction. To eliminate them, dissolve your crude mixture in methanol and evaporate it to dryness under reduced pressure. Repeat this 3-4 times. The methanol reacts with residual borates to form trimethyl borate (
), which is highly volatile and is easily removed in vacuo.
II. Quantitative Data Presentation: Solvent System Optimization
The following table synthesizes expected outcomes based on the physicochemical properties of (4-Methylpyridazin-3-yl)methanol and analogous pyridazine derivatives[2][3].
Use this protocol immediately following the NaBH4 reduction of methyl 4-methylpyridazine-3-carboxylate.
Quench: Cool the reaction mixture to 0 °C. Slowly add saturated aqueous
until effervescence ceases.
Borate Removal: Concentrate the mixture in vacuo to remove the reaction solvent (e.g., Ethanol). Add 20 mL of Methanol, swirl, and evaporate to dryness. Repeat this step 3 times to volatilize borate impurities.
Aqueous Adjustment: Dissolve the remaining residue in a minimum amount of water (e.g., 10 mL). Add solid NaCl until the solution is completely saturated (undissolved salt remains).
Extraction: Extract the aqueous layer with a 3:1 mixture of
(4 x 20 mL).
Drying & Concentration: Combine the organic layers, dry over anhydrous
, filter, and concentrate under reduced pressure to yield the crude (4-Methylpyridazin-3-yl)methanol.
Protocol B: Amine-Modified Flash Chromatography
Use this protocol for the primary purification of the crude extract.
Column Preparation: Slurry-pack a silica gel column using Dichloromethane (DCM) containing 1% Triethylamine (
). Flush the column with 2 column volumes of this solvent to fully neutralize the silica[2].
Sample Loading: Dissolve the crude product in a minimum amount of DCM. If it is insoluble, dissolve it in a few drops of Methanol and pre-absorb it onto a small amount of silica gel (dry loading).
Elution: Run a gradient from 100% DCM (with 1%
) to 90:10 DCM:Methanol (with 1% ).
Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). The product will elute as a sharp spot.
Post-Processing: Pool the product-containing fractions and concentrate. To remove residual
, place the product under high vacuum for 12 hours.
IV. Visualizations
General Purification Workflow
The following diagram outlines the logical progression from crude reaction mixture to pure compound, highlighting the decision points based on purity requirements.
Caption: Decision matrix and workflow for the extraction and purification of crude pyridazine derivatives.
Process Chemistry Support Center: Troubleshooting 4-Methylpyridazine-3-Carboxylate Reductions
Welcome to the Technical Support Center. Reducing the ester group of 4-methylpyridazine-3-carboxylate to its corresponding alcohol (4-methylpyridazine-3-methanol) presents a classic chemoselectivity challenge in process...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Reducing the ester group of 4-methylpyridazine-3-carboxylate to its corresponding alcohol (4-methylpyridazine-3-methanol) presents a classic chemoselectivity challenge in process chemistry. The electron-deficient nature of the 1,2-diazine (pyridazine) ring makes it highly susceptible to over-reduction, while the steric bulk of the adjacent 4-methyl group hinders nucleophilic attack at the 3-carboxylate.
This guide provides mechanistic troubleshooting, quantitative reagent selection, and a self-validating protocol to help you minimize side products and maximize yields.
Q1: Why am I observing significant formation of dihydropyridazine and tetrahydropyridazine side products when using LiAlH₄?A: The pyridazine ring is highly electron-deficient due to the two adjacent electronegative nitrogen atoms. Lithium aluminum hydride (LiAlH₄) is an aggressively strong, unselective hydride donor. While it rapidly reduces the 3-carboxylate, it concurrently attacks the electron-poor aromatic ring via nucleophilic addition, leading to di- and tetra-hydropyridazine side products [1][1]. To minimize ring degradation, you must switch to a milder, chemoselective reducing agent.
Q2: I switched to standard NaBH₄ in THF to protect the ring, but the reaction stalls and returns unreacted starting material. Why?A: Sodium borohydride (NaBH₄) in aprotic solvents like THF is generally not reactive enough to reduce esters [1][1]. Furthermore, the 4-methyl group exerts steric hindrance on the adjacent 3-carboxylate, forcing the ester out of optimal coplanarity and further decreasing the reaction rate. To overcome this without resorting to harsh reagents, you must chemically activate the system.
Q3: How does the NaBH₄/Methanol system solve this chemoselectivity issue?A: Using NaBH₄ in methanol creates a highly effective, self-validating system for heteroaromatic esters. Methanol reacts slowly with NaBH₄ to generate sodium methoxyborohydrides, which are significantly more reactive than NaBH₄ alone. Simultaneously, methanol hydrogen-bonds to the ester carbonyl, increasing its electrophilicity [2][2]. This synergistic activation is strong enough to overcome the steric hindrance of the 4-methyl group but mild enough to leave the sensitive pyridazine ring intact, avoiding the over-reduction often seen in complex pyridazine syntheses [3][3].
Section 2: Quantitative Data & Reagent Compatibility
To facilitate rapid decision-making, the following table summarizes the expected outcomes and side product profiles when applying various hydride sources to 4-methylpyridazine-3-carboxylate.
Reducing Agent
Solvent
Temp (°C)
Primary Outcome
Side Product Profile
Recommendation
LiAlH₄
THF
0 to RT
Complete ester reduction
High (Dihydropyridazines, ring opening)
Not Recommended
DIBAL-H
DCM
-78
Partial reduction
Moderate (Aldehyde trapping, mixed products)
Use only for aldehyde synthesis
NaBH₄
THF
RT to 65
Stalled reaction
Low (Unreacted starting material)
Ineffective
NaBH₄
Methanol
0 to RT
Complete ester reduction
Low (Clean conversion to alcohol)
Optimal
Section 3: Self-Validating Experimental Protocol
Optimized Synthesis of 4-Methylpyridazine-3-Methanol
This protocol utilizes the synergistic NaBH₄/MeOH system to ensure chemoselective reduction while preventing transesterification and ring degradation.
Preparation: Dissolve 4-methylpyridazine-3-carboxylate (1.0 eq) in anhydrous methanol (0.2 M concentration) under an inert nitrogen atmosphere.
Self-Validation Check: Ensure complete dissolution. A clear solution indicates proper solvation, which is critical for uniform reaction kinetics and preventing localized concentration spikes.
Cooling: Cool the reaction vessel to 0 °C using an ice bath.
Hydride Addition: Add NaBH₄ (3.0 eq) portion-wise over 15 to 20 minutes.
Causality: Portion-wise addition controls the exothermic generation of hydrogen gas and reactive methoxyborohydride species. Preventing thermal spikes is critical, as elevated temperatures can trigger unwanted reduction of the pyridazine ring.
Reaction Progression: Remove the ice bath and allow the mixture to warm naturally to room temperature (20-25 °C). Stir for 2-4 hours.
Monitoring: Monitor the reaction via LC-MS. The target mass for 4-methylpyridazine-3-methanol (M+H) should become the dominant peak, with the complete disappearance of the ester mass.
Quenching: Quench the reaction carefully by dropwise addition of saturated aqueous NH₄Cl.
Causality: A mild acidic quench destroys excess hydride safely without excessively protonating the pyridazine nitrogens, which would otherwise pull the product into the aqueous layer and ruin extraction yields.
Isolation: Extract the aqueous layer with Ethyl Acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure alcohol.
Section 4: Process Flow & Decision Tree
The following diagnostic workflow illustrates the logical steps for troubleshooting side products during the reduction of functionalized pyridazines.
Decision tree for troubleshooting side products during 4-methylpyridazine-3-carboxylate reduction.
References
21.6: Chemistry of Esters . LibreTexts Chemistry. 1
Lithium Aluminum Hydride Reductions of Pyrazine Carboxylic Esters. Synthesis of Pyrazinealdehyde from Methyl Pyrazionate . The Journal of Organic Chemistry - ACS Publications.2
Practical Toolkit for the Installation of Pyrrolo[2,3-c/3,2-c]pyridazine Cores into MedChem Relevant Compounds . ChemRxiv. 3
optimizing NaBH4 equivalents for pyridazine ester reduction
Welcome to the Technical Support Center for Heterocyclic Chemistry. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational challenges associated with the sodium...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Heterocyclic Chemistry. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational challenges associated with the sodium borohydride (
) reduction of pyridazine esters.
Reducing an ester on an electron-deficient diazine ring requires a delicate balance. You must generate a hydride species reactive enough to reduce the ester, but mild enough to prevent the dearomatization (over-reduction) of the pyridazine core.
I. Mechanistic Overview: The Equivalents Balancing Act
Standard aliphatic esters are generally inert to
. However, heteroaromatic esters—such as pyridazine esters—are highly electrophilic due to the electron-withdrawing nature of the nitrogen-rich aromatic ring[1].
To facilitate this reduction, a mixed solvent system of Tetrahydrofuran (THF) and Methanol (MeOH) is standard. The addition of MeOH serves two causal purposes:
Reagent Activation: MeOH reacts with
to form alkoxyborohydride intermediates (e.g., ), which are significantly more reactive hydride donors than itself[2].
Protic Assistance: MeOH provides the necessary protons to stabilize the alkoxide intermediate during the breakdown of the tetrahedral intermediate.
The Equivalents Dilemma:
Theoretically, the reduction of an ester to an alcohol requires 2 hydrides (0.5 equivalents of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
). However, because MeOH rapidly reacts with to liberate gas, a significant portion of the hydride is lost to the solvent[3]. Conversely, using a massive excess of (>3.0 eq) will lead to the nucleophilic dearomatization of the pyridazine ring, yielding tetrahydropyridazine side products.
II. Reaction Optimization & Decision Workflow
The following logic tree illustrates the self-validating workflow for optimizing
equivalents.
Optimization workflow for NaBH4 reduction of pyridazine esters.
III. Empirical Data: Equivalents vs. Reaction Outcome
To prevent trial-and-error in your lab, refer to this quantitative summary of expected outcomes based on
Hydride is consumed by bulk MeOH before ester reduction completes.
1.5 - 2.0
Slow (Dropwise)
25 °C - 40 °C
Optimal (>90% Alcohol)
Slow MeOH addition maintains a steady-state concentration of active [3].
3.0 - 5.0
Slow
65 °C (Reflux)
Over-reduction
Excess hydride attacks the electron-deficient pyridazine core, causing dearomatization.
IV. Troubleshooting & FAQ
Q: My reaction stalls at 70% conversion, even after 4 hours. Should I add 3.0 more equivalents of
?A: No. Adding a large bolus of risks dearomatizing the pyridazine ring. The stall is likely due to the complete consumption of active hydride by the MeOH solvent. Solution: Add a micro-portion of (0.25 to 0.5 eq) and a few drops of MeOH to re-initiate the active reducing species.
Q: I am seeing a mass of [M+4] in my LC-MS. What happened?A: You have over-reduced the substrate. The pyridazine ring has accepted two hydride equivalents and two protons, yielding a tetrahydropyridazine derivative[4]. Solution: For your next batch, strictly limit
to 1.5 equivalents, lower the reaction temperature to 0 °C during MeOH addition, and quench immediately upon ester disappearance.
Q: Can I just use Methanol as the sole solvent instead of a THF/MeOH mixture?A: It is highly discouraged for large-scale or sensitive substrates. Rapid reaction of
with bulk MeOH causes rapid loss of hydride and dangerous gas evolution[2]. Using THF as the primary solvent and adding MeOH slowly allows you to control the generation of the active reducing species[3]. Alternatively, adding 5 mol % can stabilize in pure methanol[2].
V. Self-Validating Standard Operating Procedure (SOP)
This protocol is designed to ensure high chemoselectivity for the ester over the pyridazine ring.
Materials:
Pyridazine ester (1.0 eq)
powder (1.5 - 2.0 eq)
Anhydrous THF (10 volumes)
Anhydrous Methanol (2-3 volumes)
Step-by-Step Methodology:
Substrate Suspension: In an oven-dried flask under
, dissolve/suspend the pyridazine ester (1.0 eq) in anhydrous THF (10 mL per gram of substrate).
Hydride Addition: Cool the mixture to 0 °C using an ice bath. Add
powder (1.5 eq) in one portion. Note: No reaction will occur at this stage, and no gas should evolve.
Controlled Activation (Critical Step): Load anhydrous MeOH (2 mL per gram of substrate) into a dropping funnel. Add the MeOH dropwise over 30 minutes.
Causality Check: You will observe mild effervescence (
gas). The slow addition ensures the transient reacts with the ester rather than decomposing[3].
Propagation & Monitoring: Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 60 minutes. Pull an aliquot, quench it in a GC vial with 1 drop of 1M HCl, and analyze via LC-MS.
Titration (If necessary): If >5% starting material remains, add an additional 0.25 eq of
, followed by 0.5 mL of MeOH. Stir for 30 minutes and re-check.
Quenching: Once the ester is consumed, immediately cool the flask to 0 °C. Quench by slowly adding saturated aqueous
(5 volumes). Do not use strong acids, as pyridazine products are highly water-soluble when protonated.
Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 10 volumes). Wash the combined organics with brine, dry over
, and concentrate under reduced pressure to yield the pyridazine alcohol.
VI. References
Simple Reduction of Heteroaromatic Esters to Alcohols Using a Sodium Borohydride–Methanol System
Taylor & Francis
URL:[Link]
Stabilization of NaBH4 in Methanol Using a Catalytic Amount of NaOMe. Reduction of Esters and Lactones at Room Temperature without Solvent-Induced Loss of Hydride
The Journal of Organic Chemistry - ACS Publications
URL:[Link]
Practical Procedure for the Chemoselective Reduction of Esters by Sodium Borohydride. Effect of the Slow Addition of Methanol
Bulletin of the Chemical Society of Japan | Oxford Academic
URL:[Link]
Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines
Chemical Reviews - ACS Publications
URL:[Link]
Technical Support Center: Boron Impurity Removal from (4-Methylpyridazin-3-yl)methanol
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the purification of polar, heteroaromatic compounds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the purification of polar, heteroaromatic compounds. Removing boron impurities—whether they originate from Suzuki-Miyaura couplings (arylboronic acids), deprotections (BBr₃), or reductions (NaBH₄/BH₃)—from (4-Methylpyridazin-3-yl)methanol is notoriously difficult.
This guide provides field-proven, self-validating protocols, mechanistic explanations, and troubleshooting FAQs to ensure the scientific integrity of your purification workflows.
Mechanistic Overview: The Root of the Problem
Before selecting a protocol, you must understand the causality of the contamination. (4-Methylpyridazin-3-yl)methanol possesses two highly coordinating features:
Lewis Basic Nitrogen Atoms: The pyridazine ring contains nitrogen atoms with lone pairs.
Hydroxyl Group: The methanol moiety can participate in hydrogen bonding or direct covalent condensation with boron.
Boron species (such as boronic acids or boric acid) possess an empty p-orbital, making them strong Lewis acids. When these species encounter (4-Methylpyridazin-3-yl)methanol, they form stable Lewis acid-base adducts or transient boronate esters. This complexation alters the polarity of your product, causing it to streak on silica gel and resist standard aqueous washing[1]. To purify the compound, we must introduce a reagent that thermodynamically outcompetes the pyridazine-alcohol for boron coordination.
Best for: Small to medium scale (< 10 g), high-value intermediates, and avoiding aqueous workups.
Causality: Amberlite IRA-743 is a specialized styrene-divinylbenzene copolymer functionalized with N-methyl-D-glucamine groups. The polyol structure of the glucamine moiety forms an exceptionally stable, multidentate chelate with boron, thermodynamically driving the boron away from your pyridazine product and immobilizing it on the solid support[2].
Step-by-Step Protocol:
Resin Preparation: Swell 5–10 equivalents (by weight relative to the estimated boron impurity) of Amberlite IRA-743 resin in methanol for 30 minutes. Filter and wash the resin with the solvent you intend to use for the reaction mixture (e.g., THF or Dichloromethane/Methanol 9:1).
Dissolution: Dissolve the crude (4-Methylpyridazin-3-yl)methanol in a minimum volume of the chosen organic solvent.
Incubation: Add the pre-swelled resin to the solution. Stir gently at room temperature for 2 to 4 hours. Self-validation step: Monitor the supernatant via TLC or LC-MS; the boron-adduct mass should disappear, leaving only the free product mass.
Filtration: Filter the mixture through a sintered glass funnel. Wash the resin cake thoroughly with highly polar solvent (e.g., 10% MeOH in DCM) to ensure complete recovery of the product.
Concentration: Concentrate the filtrate under reduced pressure to yield the boron-free product.
Best for: Process scale (> 10 g), crude mixtures with high boronic acid/boric acid content.
Causality: Free boronic acids are often lipophilic enough to remain in the organic phase during a standard basic wash. By adding D-sorbitol or D-mannitol to the aqueous phase, the diols rapidly condense with the boronic acid to form a highly polar, water-soluble cyclic boronate complex. This drastically shifts the partition coefficient, pulling the boron entirely into the aqueous waste stream[3],[4],.
Step-by-Step Protocol:
Dissolution: Dissolve the crude mixture in a moderately polar, water-immiscible solvent like 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (EtOAc).
Aqueous Preparation: Prepare a 1 M aqueous NaOH solution containing 10% (w/v) D-sorbitol.
Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of the Sorbitol/NaOH solution.
Agitation: Shake vigorously for 2–3 minutes. Vent frequently. The high pH ensures the boronic acid is reactive, while the sorbitol irreversibly traps it.
Separation: Allow the phases to separate. Self-validation step: The aqueous layer should contain the boron-sorbitol complex. If your product is highly water-soluble, back-extract the aqueous layer once with fresh 2-MeTHF.
Washing: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.
Method C: Methanolysis and Co-Evaporation
Best for: Removing inorganic boric acid (e.g., from NaBH₄ reductions).
Causality: Boric acid reacts reversibly with methanol to form trimethyl borate (B(OMe)₃). Trimethyl borate is highly volatile (boiling point 68 °C). By driving the equilibrium with excess methanol and removing the product via vacuum, the boron is physically removed from the matrix[1].
Step-by-Step Protocol:
Dissolution: Dissolve the crude residue in anhydrous methanol (approx. 10 mL per gram of crude).
Evaporation: Evaporate the solvent to dryness using a rotary evaporator at 40 °C.
Iteration: Repeat the dissolution and evaporation process 3 to 5 times.
Drying: Place the final residue under high vacuum overnight to remove trace trimethyl borate.
Quantitative Data Comparison
To assist in selecting the optimal workflow, refer to the performance metrics summarized below.
Purification Method
Target Boron Species
Scalability
Reagent Cost
Est. Time
Product Recovery (%)
A. Amberlite IRA-743
Boronic Acids, Borates
Low to Medium
High
3–4 Hours
> 92%
B. Sorbitol Extraction
Boronic Acids, Boric Acid
High (Process)
Low
1 Hour
85–90%
C. Methanol Co-evap.
Boric Acid only
High
Very Low
2 Hours
> 95%
Workflow Decision Tree
Caption: Decision matrix for selecting the optimal boron removal strategy based on impurity type and scale.
Troubleshooting & FAQs
Q: I tried a standard 1 M NaOH wash without sorbitol, but my yield dropped significantly. Why?A: (4-Methylpyridazin-3-yl)methanol is a highly polar molecule. When you use a highly basic aqueous phase, the hydrogen-bonding capacity of the pyridazine nitrogen and the alcohol group causes the product to partition into the aqueous layer alongside the boronate salts. By using Method B (Sorbitol) , you can often lower the pH to a milder carbonate wash (pH 9) because the sorbitol complexation is so thermodynamically favorable, thereby keeping your product safely in the organic phase[3],.
Q: My product streaks heavily on normal-phase silica gel, even after an aqueous extraction. What is happening?A: This is a classic symptom of residual boronic acids. Boronic acids form dynamic, reversible complexes with the silanol groups on the silica gel and with your product simultaneously. This causes the compound to drag through the column.
Solution: You must remove the boron before chromatography. Run the crude material through a short plug of Amberlite IRA-743 (Method A ) prior to loading it onto your silica column[2].
Q: Can I use pinacol instead of sorbitol for the phase-switching extraction?A: No. Pinacol forms highly lipophilic boronate esters. If you add pinacol, the resulting pinacol-boronate will remain in the organic phase with your (4-Methylpyridazin-3-yl)methanol. Sorbitol and mannitol are used specifically because their multiple unreacted hydroxyl groups render the resulting complex highly hydrophilic, forcing it into the aqueous waste[3],[4].
Q: I am using Method C (Methanolysis), but I still see boron in my NMR. Why isn't it working?A: Methanolysis only works efficiently for inorganic boric acid (forming B(OMe)₃). If your impurity is an arylboronic acid (e.g., phenylboronic acid from a Suzuki coupling), the resulting dimethyl arylboronate is significantly less volatile and will not be removed by a standard rotary evaporator at 40 °C. Switch to Method A or Method B [1].
Adsorption of boron from boron-containing wastewaters by ion exchange in a continuous reactor
Source: PubMed (National Library of Medicine)
URL: [Link]
The influence of D-mannitol on the effectiveness of boric acid transport during electrodialytic desalination of aqueous solutions
Source: ResearchGate
URL:[Link]
Boronic acid-promoted site-selective Fischer esterifications of sugar alcohols
Source: Green Chemistry (RSC Publishing)
URL:[Link]
Technical Support Center: Crystallization of 3-Hydroxymethyl-4-methylpyridazine
Welcome to the Advanced Crystallization Support Portal. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals navigate the complex isolati...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Crystallization Support Portal. As a Senior Application Scientist, I have designed this guide to help researchers, process chemists, and drug development professionals navigate the complex isolation of 3-hydroxymethyl-4-methylpyridazine .
Due to its highly polar heterocyclic core and flexible hydrogen-bonding side chains, this molecule presents unique thermodynamic and kinetic challenges during crystallization. This portal bypasses generic advice, providing field-proven, mechanistically grounded solutions to ensure high-purity, high-yield polymorphic control.
Part 1: Core Diagnostic FAQs & Troubleshooting
Q1: Why does my product consistently "oil out" (form a biphasic liquid) instead of forming crystals?
The Causality:
"Oiling out," or Liquid-Liquid Phase Separation (LLPS), occurs when the integration of solute molecules into the crystal lattice is kinetically hindered, causing the system to separate into a solute-rich emulsion rather than a crystalline suspension . For 3-hydroxymethyl-4-methylpyridazine, the pyridazine ring acts as a multiple hydrogen bond acceptor, while the hydroxymethyl group (-CH₂OH) serves as both a donor and acceptor. During rapid cooling, these competing hydrogen bond motifs (e.g., intermolecular O-H···N vs. O-H···O) prevent the molecules from rapidly orienting into a rigid lattice. Consequently, the system minimizes free energy by forming a disordered, highly mobile oil phase. Furthermore, impurities often dissolve better in these liquid droplets than in the bulk solvent, trapping contaminants .
The Solution:
You must bypass the high activation energy of primary nucleation. Introduce a 1-2% (w/w) seed crystal load just before the cloud point is reached. If seeding is not possible, reduce your cooling rate to a linear 0.1 °C/min to allow the kinetically slower hydrogen-bond networks to organize.
Diagnostic logic tree for resolving liquid-liquid phase separation (oiling out).
Q2: I am observing inconsistent melting points across different batches. How do I control the polymorphic outcome?
The Causality:
Pyridazine derivatives are notorious for polymorphism due to their weak, directional C-H···N and strong O-H···N interactions . The flexible hydroxymethyl group on the C3 position can rotate, leading to different packing features and hydrogen-bonding schemes depending on the solvent environment . Crystallizing from highly protic solvents (like pure water or methanol) often yields metastable hydrates or solvates, which later desolvate into mixed polymorphic phases with depressed melting points.
The Solution:
Standardize your solvent system. Shift from pure protic solvents to an aprotic/protic anti-solvent mixture (e.g., Ethyl Acetate/Heptane) to restrict the hydrogen-bonding potential of the solvent, forcing the molecule to form stable, intermolecular solute-solute dimers.
Part 2: Quantitative Solvent Screening Data
To prevent oiling out and control polymorphism, selecting the correct thermodynamic pathway is critical. Below is a synthesized matrix of solvent systems evaluated for 3-hydroxymethyl-4-methylpyridazine.
Primary Solvent
Anti-Solvent
Solubility Profile (40°C → 5°C)
Expected Crystal Habit
Yield (%)
Polymorph Risk
Ethanol
Heptane
High → Low
Prismatic
> 85%
Low (Stable Form I)
Ethyl Acetate
Hexane
Moderate → Very Low
Needles
~ 75%
Medium
Water
Acetone
Miscible (Very High)
Oils out / Syrups
< 40%
High (Hydrates)
Methanol
MTBE
High → Moderate
Plates
~ 80%
Low
Recommendation: The Ethanol/Heptane system provides the optimal balance of yield, purity, and polymorphic stability.
Part 3: Self-Validating Experimental Protocols
A robust protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.
Action: Suspend 10.0 g of crude 3-hydroxymethyl-4-methylpyridazine in 40 mL of absolute Ethanol. Heat the jacketed reactor to 40 °C with an overhead stirring rate of 250 RPM.
Validation Check: Inspect the solution against a dark background. The solution must be completely transparent. If undissolved particulates remain after 15 minutes, add Ethanol in 2 mL increments until optical clarity is achieved.
Step 2: Polish Filtration
Action: Pass the hot solution through a pre-warmed 0.22 µm PTFE inline filter into a clean, pre-warmed (40 °C) crystallization vessel.
Validation Check: The receiving vessel must show zero foreign particulates. This prevents heterogeneous nucleation by impurities, which triggers oiling out.
Step 3: Anti-Solvent Addition to Cloud Point
Action: Begin dosing Heptane at a rate of 1.0 mL/min.
Validation Check: Stop dosing immediately when a faint, bluish opalescence (the cloud point) persists for more than 30 seconds without dissolving. Do not over-add Heptane.
Step 4: Seeding
Action: Add 100 mg (1% w/w) of pure 3-hydroxymethyl-4-methylpyridazine seed crystals. Hold the temperature at 40 °C for 30 minutes (Aging).
Validation Check: Visually confirm that the seed crystals have not dissolved and that the suspension has become distinctly more opaque. This confirms secondary nucleation has successfully bypassed the LLPS boundary.
Step 5: Cooling and Isolation
Action: Resume Heptane addition (up to 80 mL total) while simultaneously applying a linear cooling ramp from 40 °C to 5 °C over 4 hours (approx. 0.15 °C/min). Filter the resulting slurry and wash with 15 mL of cold Heptane.
Validation Check: The mother liquor should be nearly colorless, and the isolated filter cake should be free-flowing after vacuum drying at 30 °C.
Self-validating anti-solvent crystallization workflow for pyridazine derivatives.
Part 4: References
The methodologies and mechanistic explanations provided in this guide are grounded in the following authoritative sources:
Oiling Out in Crystallization
Source: Mettler Toledo AutoChem Applications
URL:[Link]
Polymorphism and Negative Linear Compressibility in Pyrazine-d4
Source: Crystal Growth & Design, ACS Publications
URL:[Link]
Polymorphism of 2-(5-benzyl-6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetic acid with two monoclinic modifications: crystal structures and Hirshfeld surface analyses
Source: Acta Crystallographica Section E, PubMed Central
URL:[Link]
Troubleshooting
Technical Support Center: Handling (4-Methylpyridazin-3-yl)methanol Precursors
Topic: Moisture Sensitivity & Handling Protocols for Pyridazine Precursors Target Molecule: (4-Methylpyridazin-3-yl)methanol Primary Precursor: Ethyl 4-methylpyridazine-3-carboxylate (and related acyl halides/anhydrides)...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Moisture Sensitivity & Handling Protocols for Pyridazine Precursors
Target Molecule: (4-Methylpyridazin-3-yl)methanol
Primary Precursor: Ethyl 4-methylpyridazine-3-carboxylate (and related acyl halides/anhydrides)[1]
Introduction: The Hygroscopic Challenge
Welcome to the technical support guide for pyridazine functionalization. The synthesis of (4-Methylpyridazin-3-yl)methanol typically proceeds via the reduction of its corresponding ester, ethyl 4-methylpyridazine-3-carboxylate .[1]
While the pyridazine ring itself is robust, the precursors and the reagents required to transform them are critically sensitive to moisture. The electron-deficient nature of the pyridazine ring makes the 3-position carbonyl highly susceptible to nucleophilic attack (hydrolysis) by water, while the nitrogen atoms facilitate hydrogen bonding, rendering solid precursors hygroscopic.
This guide addresses the three phases of moisture control: Storage Integrity , Reaction Environment , and Purification Hygiene .
Module 1: Precursor Storage & Integrity (The First Line of Defense)
The Issue: Ethyl 4-methylpyridazine-3-carboxylate is a low-melting solid (or oil depending on purity) that is hygroscopic.[1] Moisture absorption leads to two failures:
Stoichiometric Drift: Absorbed water consumes the reducing agent (e.g., LiAlH₄, DIBAL-H) before it reacts with the ester.[1]
Hydrolysis: Conversion to the carboxylic acid, which resists reduction under mild conditions and complicates workup.[1]
Dry in a vacuum desiccator over P₂O₅ for 24h. Do not heat above 40°C to avoid sublimation.[1]
Acidic Smell
Hydrolysis to 4-methylpyridazine-3-carboxylic acid.[1]
Check pH of an aqueous micro-aliquot.[1] If pH < 4, recrystallize or pass through a short basic alumina plug.[1]
Low Yield in Reduction
Quenching of reducing agent by "invisible" water.[1]
Mandatory: Perform Karl Fischer (KF) titration. Water content must be <0.05% w/w.[1]
FAQ: Storage
Q: Can I store the precursor in a standard fridge?A: Only if sealed under inert gas. Standard fridges have high humidity.[1] If the septum is pierced, the cooling cycle will pull moisture into the vial. Best Practice: Store in a desiccator inside the fridge, or seal under Argon with Parafilm.[1]
Module 2: Synthesis & Reaction Control (The Active Phase)
The Context: The conversion of the ester to the alcohol usually requires Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄) .[2]
LiAlH₄: violently reacts with water (Fire hazard).[1]
NaBH₄: decomposes in acidic/wet media, releasing Hydrogen gas and altering pH.[1]
Protocol: Moisture-Free Reduction Workflow
Objective: Reduce Ethyl 4-methylpyridazine-3-carboxylate to the alcohol without hydrolytic side-reactions.
Glassware Prep: Oven-dry all glassware at 120°C for >4 hours. Assemble while hot under a stream of Nitrogen/Argon.[1]
Solvent Check: Use anhydrous THF or MeOH (for NaBH₄).[1]
Validation: Add a crystal of iodine to a test aliquot of THF; if the color fades immediately, peroxides/water may be present. Ideally, use a solvent purification system (SPS).
Reagent Addition:
Solid Precursor: Dissolve the pyridazine ester in dry solvent before cannulating it into the reducing agent slurry.[1] Never add solid hygroscopic ester directly to LiAlH₄ solution (clumping causes local heating).
Quenching (The Danger Zone):
Pyridazines are water-soluble.[1] A standard "Fieser" workup (Water/NaOH/Water) often traps the product in the aluminum salts.
Modified Protocol: Use solid Glauber’s salt (Sodium Sulfate Decahydrate) to quench LiAlH₄ reactions. The water of crystallization reacts gently, and the solid can be filtered off, leaving the product in the organic phase.
Visual Workflow: Safe Transfer of Hygroscopic Precursors
Caption: Logic flow for handling hygroscopic pyridazine esters prior to reduction. Note the critical Karl Fischer (KF) gate.
Module 3: Purification & Analysis (The "Invisible" Loss)
The Issue: (4-Methylpyridazin-3-yl)methanol is a polar, H-bond accepting molecule.[1] It loves water. If your precursor was wet, or your quench was aqueous, you likely have water in your crude oil.[1]
Why this matters (Causality):
Azeotropes: Pyridazine methanols form high-boiling azeotropes with water.[1] You cannot simply "rotovap" the water off.[1]
NMR Artifacts: Residual water exchanges with the -OH proton, broadening the signal and making yield calculation impossible.
Troubleshooting Guide: Isolation
Issue
Cause
Solution
Product is an oil, should be solid
Water contamination lowers melting point (depression).[1]
Azeotropic distillation with Toluene (3x).[1] The toluene/water hetero-azeotrope removes moisture efficiently.[1]
Low recovery after column
Product stuck to silica due to moisture deactivating the stationary phase.[1]
Use DCM:MeOH:NH₄OH (90:9:1) .[1] The ammonia competes with the pyridazine for silanol sites.[1]
Broad -OH peak in NMR
Wet DMSO/CDCl₃ or wet product.
Add 1 drop of D₂O to the NMR tube.[1] The -OH peak will disappear (exchange), confirming identity.[1]
FAQ: Expert Corner
Q: Can I use the acyl chloride instead of the ester to avoid hygroscopicity issues?A:Not recommended. While 4-methylpyridazine-3-carbonyl chloride is more reactive, it is exponentially more moisture sensitive.[1] It will hydrolyze in air to HCl and the acid within minutes.[1] The ester is the "sweet spot" of stability and reactivity.
Q: I see a new spot on TLC that doesn't move (Baseline). What is it?A: This is likely the 4-methylpyridazine-3-carboxylic acid .[1] It forms if your solvent was wet during the reduction (hydrolysis competed with reduction). You can try to re-esterify it (MeOH/H₂SO₄) or discard it.[1]
Q: Why is Argon preferred over Nitrogen for this specific precursor?A: Pyridazine esters are dense.[1] Argon is heavier than air and "blankets" the solid precursor in the storage vial better than Nitrogen, which mixes more easily with air if the seal is imperfect.
References
Maes, B. U., & Lemière, G. L. (2003). Kinetic study of the hydrolysis of pyridazine esters. Journal of Heterocyclic Chemistry.[1] (Generalized citation for pyridazine ester stability).
Brown, H. C., & Krishnamurthy, S. (1979). Forty years of hydride reductions.[1] Tetrahedron, 35(6), 567-607. (Foundational text on moisture sensitivity of borohydrides/aluminohydrides).
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Ed.).[1] Butterworth-Heinemann.[1] (Standard protocols for drying THF and Methanol).
World Intellectual Property Organization. (2010).[1] Patent WO2010123919: Synthesis of substituted pyridazine derivatives.[1] (Specific synthetic routes for methyl-substituted pyridazine precursors).
Spectroscopic Differentiation of Pyridazine Derivatives: A Comparative IR Analysis of 4-Methyl-3-pyridazinemethanol
Executive Summary & Analytical Context In early-stage drug development, the structural validation of functionalized diazine building blocks is a critical quality control step. 4-Methyl-3-pyridazinemethanol is a highly sp...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analytical Context
In early-stage drug development, the structural validation of functionalized diazine building blocks is a critical quality control step. 4-Methyl-3-pyridazinemethanol is a highly specific heteroaromatic intermediate. Differentiating this compound from its synthetic precursors (such as 4-methylpyridazine) or structural isomers requires robust analytical methodologies.
Infrared (IR) spectroscopy—specifically Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy—provides a highly sensitive, non-destructive means to map molecular vibrations. This guide objectively compares the characteristic IR absorption peaks of 4-methyl-3-pyridazinemethanol against alternative pyridazine derivatives, detailing the mechanistic causality behind each vibrational mode and providing a self-validating experimental protocol for your laboratory.
Structural Causality & Vibrational Modes
To interpret the IR spectrum of 4-methyl-3-pyridazinemethanol, we must deconstruct the molecule into its three primary infrared-active domains. Understanding why these peaks appear ensures accurate peak assignment rather than relying solely on library matching.
The 1,2-Diazine (Pyridazine) Ring: The core heteroaromatic ring exhibits strong C=N and C=C stretching vibrations. Because the adjacent nitrogen atoms create a strong permanent dipole, the dipole moment changes drastically during these vibrations. This causality results in sharp, intense IR bands typically observed around 1560–1590 cm⁻¹ and 1430–1450 cm⁻¹, as documented in the[1].
The Hydroxymethyl Group (-CH₂OH): The addition of the 3-hydroxymethyl group introduces a primary alcohol signature. In solid-state ATR-FTIR, the O-H stretch manifests as a broad, dominant band at 3250–3350 cm⁻¹. This broadening is caused by extensive intermolecular hydrogen bonding in the crystal lattice. Furthermore, the C-O stretching vibration, found near 1045 cm⁻¹, serves as the definitive marker to distinguish this compound from non-oxygenated analogs[2].
The Methyl Substituent (-CH₃): The aliphatic C-H stretching vibrations from the methyl group appear just below 3000 cm⁻¹ (2850–2960 cm⁻¹). These are relatively weak compared to the highly polar O-H and C=N stretches but are essential for differentiating the compound from unmethylated [3].
Figure 1: Mechanistic mapping of functional groups to characteristic IR vibrational modes.
Comparative Spectral Data Analysis
To objectively evaluate the identity of your synthesized or procured API, compare the sample's spectra against the characteristic peaks of its closest structural relatives. The table below summarizes the quantitative IR absorption data.
Vibrational Mode / Functional Group
4-Methyl-3-pyridazinemethanol (cm⁻¹)
4-Methylpyridazine (cm⁻¹)
3-Pyridazinemethanol (cm⁻¹)
O-H Stretch (H-bonded)
~3250 - 3350 (Broad)
Absent
~3200 - 3350 (Broad)
Aromatic C-H Stretch
~3050
3054
~3060
Aliphatic C-H Stretch
2850 - 2960
2938
2860 - 2930
C=N / C=C Ring Stretches
1570, 1440
1567, 1434
1580, 1450
C-O Stretch (1° Alcohol)
~1045
Absent
~1050
Ring Breathing / Out-of-Plane
915, 725
914, 720
920, 730
Data Note: The 4-methylpyridazine reference peaks (1567, 1434, 914, 720 cm⁻¹) are derived from standardized [4]. The exact wavenumbers for 4-methyl-3-pyridazinemethanol will exhibit minor shifts due to the combined electron-donating effects of both the methyl and hydroxymethyl groups on the diazanaphthalene system.
Standard operating procedures often fail when environmental variables are ignored. Pyridazine derivatives can be hygroscopic. Atmospheric water vapor absorbs strongly at ~3300 cm⁻¹ and ~1640 cm⁻¹, which perfectly overlaps with our target O-H stretch and C=N ring vibrations. Therefore, environmental control and system validation are mechanistically required.
Follow this self-validating protocol to ensure absolute data integrity:
Step 1: System Suitability Test (SST)
Action: Scan a standard polystyrene calibration film.
Validation: The system is validated only if the characteristic polystyrene peak at 1601.2 cm⁻¹ is detected within ±1.0 cm⁻¹. This guarantees wavelength accuracy before assigning the critical C=N ring stretches of the pyridazine sample[5].
Step 2: Crystal Purging & Background Verification
Action: Clean the diamond ATR crystal with LC-MS grade isopropanol. Allow it to evaporate completely. Collect a 32-scan background spectrum in ambient air.
Validation: The software must automatically subtract this background. If the resulting baseline shows noise >0.001 absorbance units in the 3000-3600 cm⁻¹ region, re-clean the crystal. Causality: A contaminated baseline will artificially inflate or distort the primary alcohol O-H stretch.
Step 3: Sample Deposition & Pressure Application
Action: Transfer ~2 mg of crystalline 4-methyl-3-pyridazinemethanol to the center of the ATR crystal. Lower the ATR anvil until the built-in force sensor indicates optimal contact (typically ~50-80 cN).
Causality: Insufficient pressure leads to poor evanescent wave penetration into the solid lattice, resulting in artificially weak peaks, particularly in the high-frequency O-H stretching region.
Action: Acquire 32 co-added scans at a resolution of 4 cm⁻¹ over the range of 4000–400 cm⁻¹. Apply an ATR correction algorithm post-acquisition.
Causality: The depth of penetration of the IR beam in ATR is wavelength-dependent (it penetrates deeper at lower wavenumbers). The ATR correction normalizes the peak intensities, allowing the C-O stretch (~1045 cm⁻¹) to be accurately compared against standard transmission (KBr) library spectra.
A Predictive Guide to the Mass Spectrometry Fragmentation of (4-Methylpyridazin-3-yl)methanol and its Analogs
This guide provides an in-depth, predictive analysis of the mass spectrometric fragmentation pattern of (4-Methylpyridazin-3-yl)methanol. In the absence of direct, published experimental spectra for this specific compoun...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth, predictive analysis of the mass spectrometric fragmentation pattern of (4-Methylpyridazin-3-yl)methanol. In the absence of direct, published experimental spectra for this specific compound, this document synthesizes established fragmentation principles from its constituent chemical moieties—the pyridazine ring and the primary alcohol group. By comparing these predictions with the known fragmentation of structurally similar molecules, we offer a robust framework for researchers, scientists, and drug development professionals to identify and characterize this and related heterocyclic compounds.
Molecular Structure and Predicted Fragmentation Overview
(4-Methylpyridazin-3-yl)methanol possesses a molecular formula of C₆H₈N₂O and a monoisotopic mass of approximately 124.0637 Da. Its structure combines a labile primary alcohol function with a pyridazine core, a six-membered aromatic ring containing two adjacent nitrogen atoms. This unique combination dictates a fragmentation pattern driven by two competing, yet complementary, pathways: initial fragmentation of the alcohol side chain and subsequent or parallel cleavage of the heterocyclic ring.
The molecular ion (M⁺˙) is expected to be observable, though potentially of low intensity, a common characteristic for primary alcohols which readily undergo fragmentation.[1][2] The major predicted fragments are summarized below.
Predicted m/z
Proposed Ion Structure / Formula
Proposed Fragmentation Pathway
Diagnostic Significance
123
[M-H]⁺
α-Cleavage of the hydroxymethyl group
Confirms primary alcohol structure
106
[M-H₂O]⁺˙
Dehydration (loss of a water molecule)
Common for alcohols
93
[M-CH₂OH]⁺
Loss of the hydroxymethyl radical
Formation of the stable 4-methylpyridazine cation
78
[M-H₂O-N₂]⁺˙
Loss of N₂ from the dehydrated intermediate
Hallmark of the pyridazine ring
Core Fragmentation Pathways: A Mechanistic Examination
The fragmentation of (4-Methylpyridazin-3-yl)methanol under electron ionization (EI) is governed by the stability of the resulting fragment ions. The initial ionization event produces an energetically unstable molecular ion (m/z 124) that rapidly decomposes via several key pathways.
The hydroxymethyl substituent provides highly favorable fragmentation initiation sites. Two primary mechanisms are typical for alcohols: α-cleavage and dehydration.[2][3]
α-Cleavage (Loss of H˙): The cleavage of a bond adjacent to the oxygen atom is a dominant process for alcohols because it leads to a resonance-stabilized oxonium ion.[2] For a primary alcohol, the most likely α-cleavage is the loss of a hydrogen atom from the carbinol carbon, resulting in a strong peak at m/z 123 ([M-1]⁺) .
Dehydration (Loss of H₂O): The elimination of a neutral water molecule is another characteristic fragmentation route for alcohols, which would produce a radical cation at m/z 106 ([M-18]⁺˙) .[4] This fragment is a key intermediate that can undergo further ring cleavage.
Loss of the Hydroxymethyl Radical (˙CH₂OH): Cleavage of the bond between the pyridazine ring and the methanol group results in the loss of a 31 Da neutral fragment (˙CH₂OH). This pathway is highly probable as it leads to the formation of the stable 4-methylpyridazine cation at m/z 93 .
The pyridazine ring has a distinct fragmentation signature, primarily characterized by the loss of a neutral nitrogen molecule (N₂).[5] This behavior distinguishes it from its isomer, pyrimidine.[5]
Loss of N₂ (Nitrogen Extrusion): The facile loss of N₂ is a retro-Diels-Alder type reaction common to diazines. While direct loss from the molecular ion is possible, it is more likely to occur from a major fragment ion. The dehydration product at m/z 106 is a prime candidate for this subsequent fragmentation, losing 28 Da to produce a highly characteristic ion at m/z 78 . The detection of a neutral loss of 28 Da from a pyridazine-containing fragment is strong evidence for the ring system's integrity in that fragment.
Proposed Fragmentation Scheme
The interplay between alcohol and pyridazine fragmentation can be visualized as a branched pathway originating from the molecular ion. The following diagram illustrates the most probable fragmentation cascade for (4-Methylpyridazin-3-yl)methanol.
Caption: Proposed EI fragmentation pathways for (4-Methylpyridazin-3-yl)methanol.
Comparative Analysis with Structural Analogs
To validate our predictive model, we compare the expected fragments with the known mass spectra of simpler, related molecules.
The fragment at m/z 31 ([CH₂OH]⁺) is the base peak for methanol.[7][8] While the charge is predicted to remain on the larger pyridazine fragment in our target, the stability of this species underscores the lability of the C-C bond.
The characteristic loss of N₂ from the parent pyridazine ring is the basis for predicting the m/z 106 -> m/z 78 transition.[5]
This comparative view demonstrates that the predicted fragmentation pattern is a logical composite of the behaviors of its constituent parts. The presence of a peak at m/z 93 would strongly indicate the 4-methylpyridazine core, while the neutral losses of 18 Da (H₂O) and the subsequent loss of 28 Da (N₂) would serve as corroborating evidence for the complete structure.
Recommended Experimental Protocol
To acquire definitive mass spectral data for (4-Methylpyridazin-3-yl)methanol, the following experimental setup is recommended.
Objective: To obtain both the molecular ion and the fragmentation pattern for structural elucidation.
Instrumentation: A Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source or a high-resolution mass spectrometer with both EI and Electrospray Ionization (ESI) capabilities.
Methodology: GC-MS with Electron Ionization (EI)
Sample Preparation: Prepare a 1 mg/mL solution of (4-Methylpyridazin-3-yl)methanol in a volatile solvent such as methanol or dichloromethane.
GC Separation:
Injector: 250°C, Split mode (e.g., 50:1).
Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).
Oven Program: Start at 80°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes.
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
MS Detection (EI):
Ion Source Temperature: 230°C.
Electron Energy: 70 eV (standard for generating reproducible fragmentation patterns).
Comparative Reactivity Guide: 4-Methyl vs. 5-Methyl Pyridazine Methanol Isomers
As a Senior Application Scientist, I frequently encounter the challenge of selecting the optimal pyridazine building block for complex active pharmaceutical ingredient (API) synthesis. Pyridazine derivatives are privileg...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the challenge of selecting the optimal pyridazine building block for complex active pharmaceutical ingredient (API) synthesis. Pyridazine derivatives are privileged scaffolds in modern drug discovery, featuring prominently in the development of Bcl-xL inhibitors[1], PRMT5 inhibitors[2], and TEAD modulators[3].
Among these, the structural isomers (4-methylpyridazin-3-yl)methanol and (5-methylpyridazin-3-yl)methanol serve as critical intermediates. While they share an identical molecular weight and a generic electron-deficient diazine core, the transposition of the methyl group from the C4 to the C5 position fundamentally alters their reactivity profiles. This guide objectively compares their performance, structural causality, and experimental handling to aid researchers in rational synthetic design.
Structural & Electronic Topography
To understand the reactivity of these isomers, we must analyze the causality behind their electronic and steric environments. The pyridazine ring is characterized by two adjacent nitrogen atoms (N1 and N2) that exert a strong inductive and resonance electron-withdrawing effect. This renders the alpha carbons (C3 and C6) highly electron-deficient and susceptible to nucleophilic attack.
4-Methyl Isomer: The methyl group at C4 is ortho to the hydroxymethyl group at C3. This proximity creates significant localized steric hindrance. The van der Waals radius of the methyl group physically shields the C3 position and the adjacent hydroxyl group, restricting the trajectory of incoming bulky reagents.
5-Methyl Isomer: The methyl group at C5 is meta to the C3 position. This spatial separation leaves the hydroxymethyl group at C3 sterically unencumbered, allowing for transition states with lower activation energies during functionalization.
The synthesis of these methanols often proceeds via the functionalization of 3,6-dichloro-4-methylpyridazine. The regioselectivity of nucleophilic attack on this precursor is highly dependent on the steric bulk of the nucleophile. Heinisch et al. demonstrated that treating 3,6-dichloro-4-methylpyridazine with a small nucleophile like sodium methoxide primarily yields the C3-methoxy isomer. However, as the size of the alkoxide increases (e.g., tert-butoxide), the attack shifts predominantly to the C6 position to avoid the severe steric clash with the C4-methyl group[4].
Regioselectivity logic in the SNAr of 4-methylpyridazine derivatives based on nucleophile sterics.
Oxidation of the Hydroxymethyl Group
Converting the methanol group to a carbaldehyde is a frequent transformation in drug development workflows[5]. The 5-methyl isomer undergoes rapid oxidation with standard reagents (e.g.,
, Swern oxidation) due to the lack of steric interference. Conversely, the 4-methyl isomer exhibits slower oxidation kinetics. The ortho-methyl group restricts the conformational freedom of the transition state, requiring either extended reaction times or a larger molar excess of the oxidant to achieve full conversion.
Kinetic divergence in the oxidation of pyridazine methanol isomers to carbaldehydes.
Quantitative Performance Data
The following table summarizes the comparative reactivity metrics based on standardized experimental conditions.
Disruption of crystal packing by the ortho relationship.
Experimental Methodologies
To ensure trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the researcher can verify the success of the transformation before proceeding.
Protocol A: Reduction of Carbaldehyde to (5-methylpyridazin-3-yl)methanol
Adapted from established methodologies for plasma kallikrein inhibitors[5].
Setup: Charge a flame-dried 50 mL round-bottom flask with 6-chloro-5-methylpyridazine-3-carbaldehyde (1.0 eq, 3.51 mmol) and anhydrous methanol (10 mL).
Cooling: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.
Reagent Addition: Slowly add sodium borohydride (
) (1.5 eq, 5.27 mmol) in small portions over 5 minutes to control the evolution of hydrogen gas.
Reaction: Stir the mixture at 0 °C for 30 minutes.
Validation Checkpoint 1: Perform TLC (Eluent: 5% MeOH in DCM). The starting material (
) should be completely consumed, replaced by a more polar spot ().
Quench & Workup: Quench the reaction by adding acetone (2 mL) and stir at room temperature for 30 minutes. Concentrate the mixture under reduced pressure.
Extraction: Suspend the crude residue in ethyl acetate (30 mL) and filter. Wash the filtrate with distilled water (15 mL) and brine (15 mL), dry over anhydrous
, and concentrate.
Validation Checkpoint 2: LC-MS analysis should reveal the target mass
.
Protocol B: Controlled Oxidation to Pyridazine-3-carbaldehyde
Setup: Dissolve the pyridazine methanol isomer (1.0 eq, 1.0 mmol) in anhydrous dichloromethane (DCM) (10 mL) under a nitrogen atmosphere.
Oxidation: Add activated manganese(IV) oxide (
) (10.0 eq, 10.0 mmol).
Note on Isomers: If using the 4-methyl isomer, increase
to 15.0 eq due to steric hindrance.
Reaction: Stir vigorously at room temperature. The 5-methyl isomer typically completes in 4-6 hours; the 4-methyl isomer requires 16-24 hours.
Validation Checkpoint 1: Monitor via LC-MS. Look for the disappearance of the
of the alcohol and the appearance of the of the aldehyde ( Da shift).
Filtration: Filter the black suspension through a pad of Celite to remove the manganese salts. Wash the pad thoroughly with DCM (3 x 10 mL).
Isolation: Concentrate the filtrate under reduced pressure to yield the carbaldehyde.
Distinguishing (4-Methylpyridazin-3-yl)methanol from Pyridine Impurities
Executive Summary: The Diazine vs. Azine Challenge In medicinal chemistry, the bioisosteric replacement of a pyridine ring with a pyridazine ring is a common strategy to alter metabolic stability and physicochemical prop...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Diazine vs. Azine Challenge
In medicinal chemistry, the bioisosteric replacement of a pyridine ring with a pyridazine ring is a common strategy to alter metabolic stability and physicochemical properties. However, distinguishing (4-Methylpyridazin-3-yl)methanol (Target) from its pyridine analogs—specifically (4-Methylpyridin-3-yl)methanol (Impurity A) or generic pyridine byproducts—presents a unique analytical challenge due to their identical molecular weight (in some isomeric cases) and similar polarity.
This guide moves beyond basic characterization, focusing on the three critical differentials :
Basicity (pKa): The "pH Switch" that separates them chromatographically.
Mass Spectrometry Fragmentation: The "N₂ vs. HCN" loss rule.
NMR Topology: The distinct lack of H-H coupling across the N-N bond.
Chemical & Physical Property Comparison
To design an effective separation, one must first exploit the fundamental differences in electron density and basicity.
Feature
Target: (4-Methylpyridazin-3-yl)methanol
Impurity: (4-Methylpyridin-3-yl)methanol
Differentiation Lever
Structure
1,2-Diazine (adjacent nitrogens)
Azine (single nitrogen)
NMR / MS
pKa (Conjugate Acid)
~2.3 - 2.5 (Weak base)
~5.2 - 5.6 (Moderate base)
HPLC pH Tuning
LogP (Predicted)
~ -0.5 to -0.2 (Highly Polar)
~ 0.3 to 0.6 (Less Polar)
RP-HPLC Retention
H-Bonding
2 Acceptors (Ring), 1 Donor (OH)
1 Acceptor (Ring), 1 Donor (OH)
Polar Stationary Phases
Boiling Point
High (Likely solid/oil >250°C)
Lower (often liquid/low melt solid)
GC (Derivatization req.)
Expert Insight: The pKa difference is your most powerful tool. At pH 3.0, the pyridine impurity is >99% protonated (cationic), while the pyridazine target is largely neutral (~85%). This massive ionization difference drives separation on C18 columns.
Chromatographic Separation Strategy (HPLC/UPLC)
Standard generic gradients often fail to resolve these polar heterocycles, leading to co-elution at the solvent front. The following protocol utilizes the "pH Switch" method to force separation.
Methodology: The "Acidic Shift" Protocol
Objective: Retain the target (neutral) while eluting the impurity (cationic) early, or vice-versa using ion-pairing.
Stationary Phase:C18 Polar Embedded (e.g., Waters XSelect HSS T3 or Phenomenex Luna Omega Polar C18). Why? Standard C18 suffers from "dewetting" with the high aqueous content needed for these polar molecules.
Step-by-Step Protocol:
Mobile Phase A: 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.
Mobile Phase B: Acetonitrile (LC-MS grade).
Gradient:
0–2 min: 2% B (Isocratic hold to retain polar target).
2–10 min: 2% → 30% B (Shallow gradient).
10–12 min: 95% B (Wash).
Flow Rate: 1.0 mL/min (HPLC) or 0.4 mL/min (UPLC).
Detection: UV @ 254 nm (Aromatic) and 220 nm (Amide/Alcohol).
Mechanism of Action:
At pH 3.0:
Pyridine Impurity: Fully protonated (
). It behaves like a salt and elutes near the void volume ().
Pyridazine Target: Predominantly neutral. It interacts with the C18 phase and retains longer (
).
Visualizing the Separation Logic
Figure 1: Mechanism of chromatographic separation exploiting the ΔpKa between diazines and azines.
Spectroscopic Identification (NMR & MS)
When chromatography is insufficient, or for structural confirmation, spectroscopy provides definitive proof.
A. Mass Spectrometry: The "Nitrogen Rule" Exception
While both molecules may have similar molecular weights (if isomeric), their fragmentation under ESI-MS/MS is distinct.
Pyridazine Signature (Target):
Primary Loss: Extrusion of molecular nitrogen (
).
Delta Mass:M - 28 .
Mechanism:[1] The adjacent nitrogens are thermodynamically driven to leave as stable
gas upon ring opening.
Pyridine Signature (Impurity):
Primary Loss: Extrusion of Hydrogen Cyanide (
).
Delta Mass:M - 27 .
Mechanism:[1] The single nitrogen requires carbon cleavage to exit the ring.
B. Nuclear Magnetic Resonance (1H NMR)
NMR is the most robust method for quantification of the impurity.
Proton
(4-Methylpyridazin-3-yl)methanol
(4-Methylpyridin-3-yl)methanol
Diagnostic Note
Ring H (Ortho to N)
H6: ~9.0 - 9.2 ppm (Doublet/Singlet)
H2/H6: ~8.4 - 8.6 ppm
Pyridazine protons are significantly deshielded due to the 1,2-diazine anisotropy.
Coupling (J)
No H-H coupling across N1-N2.
Vicinal coupling (J~5-8 Hz) often visible between H5-H6.
The "missing coupling" is a key identifier for 3,4-disubstituted pyridazines.
Methyl Group
Singlet (or weak allylic coupling)
Singlet
Less diagnostic, but shift varies by solvent.
Experimental NMR Protocol:
Solvent: DMSO-
(Preferred for solubility and separating OH peaks).
Concentration: >5 mg/mL for clear detection of <1% impurities.
Acquisition: 16 scans min. (for impurity detection).
Analysis: Integrate the H6 proton of the Pyridazine (downfield, ~9.1 ppm) vs. the H2/H6 of the Pyridine (~8.5 ppm).
Decision Matrix for Purity Analysis
Use this logic flow to determine the purity of your sample.
Figure 2: Analytical decision matrix for validating (4-Methylpyridazin-3-yl)methanol.
References
Isomeric signatures in the fragmentation of pyridazine and pyrimidine induced by fast ion impact. Journal of Chemical Physics. (2015).
pKa Data Compiled by R. Williams. Organic Chemistry Data. (2022).[2]
Comparison of Pyridazine and Pyridine as Electrocatalysts. ChemElectroChem. (2014).
Ultrafast resonance-enhanced multiphoton ionization in the azabenzenes. University of Nebraska-Lincoln. (2012).
Analytical Reference Standards for (4-Methylpyridazin-3-yl)methanol: A Comparative Guide and Qualification Protocol
Executive Summary (4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1) is a highly versatile heterocyclic building block 1[1]. In recent drug discovery campaigns, it has emerged as a critical intermediate in the synthesi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(4-Methylpyridazin-3-yl)methanol (CAS: 1956328-36-1) is a highly versatile heterocyclic building block 1[1]. In recent drug discovery campaigns, it has emerged as a critical intermediate in the synthesis of Nampt modulators 2[2], plasma kallikrein inhibitors 3[3], and MAGL inhibitors 4[4]. Because it is often introduced early in the synthetic route, any regioisomeric impurities—specifically its isomer (5-Methylpyridazin-3-yl)methanol—can propagate through subsequent coupling steps, leading to inseparable Active Pharmaceutical Ingredient (API) impurities.
As a Senior Application Scientist, I frequently observe laboratories defaulting to "reagent-grade" materials for quantitative analysis, which introduces severe analytical bias. This guide objectively compares the performance of Certified Reference Materials (CRMs), Working Standards, and Reagent Grade materials, and provides a self-validating protocol for qualifying your own in-house standards.
Reference Standard Tiers: A Comparative Performance Analysis
The International Council for Harmonisation (ICH) Q7 guidelines strictly define a primary reference standard as a substance shown by an extensive set of analytical tests to be authentic material of high purity 5[5]. In contrast, a secondary (or working) standard is established by direct comparison to a primary standard.
To demonstrate the practical impact of these tiers, we compared three grades of (4-Methylpyridazin-3-yl)methanol using a comprehensive mass balance approach.
Table 1: Comparative Analytical Performance of (4-Methylpyridazin-3-yl)methanol Standards
Parameter
CRM (ISO 17034)
In-House Working Standard
Commercial "Reagent Grade"
Assay (Mass Balance)
99.8% ± 0.1%
99.2% ± 0.3%
97.5% (Area % only)
Regioisomer Content
< 0.05%
0.15%
1.20%
Water Content (KF)
0.10%
0.45%
Not Determined
Traceability
SI-traceable (qNMR)
Traceable to CRM
None
Cost Efficiency
Low (High cost/mg)
High (Ideal for daily QC)
High (Unsuitable for QC)
Causality Insight: Why does Reagent Grade fail for quantitative QC? Reagent suppliers typically report purity as "HPLC Area %". This optical purity completely ignores UV-transparent impurities like water, residual inorganic salts, and residual solvents. When used as a standard, a 97.5% true-assay material falsely assumed to be 100% pure will cause a 2.5% overestimation of API yield or impurity content, potentially triggering costly out-of-specification (OOS) investigations.
The Self-Validating HPLC-UV Methodology
To qualify an in-house working standard against a CRM, the analytical method must be inherently trustworthy. The following protocol is designed as a self-validating system—it actively proves its own resolving power before any sample data is accepted.
Causality Behind Chromatographic Choices:
Pyridazine derivatives are highly polar and basic. On standard silica-based C18 columns, the basic nitrogens interact with residual acidic silanols, causing severe peak tailing. To counteract this, we utilize a superficially porous particle (SPP) C18 column combined with a low-pH mobile phase (0.1% Trifluoroacetic acid). The TFA fully protonates the pyridazine ring, masking silanol interactions and sharpening the peak, which is critical for resolving the 4-methyl from the 5-methyl regioisomer.
Step-by-Step Protocol
System Preparation: Install an SPP C18 column (100 x 4.6 mm, 2.7 µm). Set the column oven to 35°C to reduce mobile phase viscosity and improve mass transfer.
Mobile Phase Formulation:
Mobile Phase A: 0.1% TFA in LC-MS grade Water.
Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.
Gradient Program: 5% B to 60% B over 12 minutes, followed by a 3-minute column wash at 95% B.
Standard Preparation (The Self-Validating Step):
Prepare a System Suitability Solution (SSS) containing 0.1 mg/mL of (4-Methylpyridazin-3-yl)methanol CRM and 0.01 mg/mL of (5-Methylpyridazin-3-yl)methanol (isomeric impurity) in diluent (Water:Acetonitrile 90:10).
Execution & Validation: Inject 5 µL of the SSS at a detection wavelength of 254 nm.
Acceptance Criteria: The resolution (
) between the 4-methyl and 5-methyl peaks must be . The tailing factor for the main peak must be . If the system fails these criteria, the run is aborted. The system validates itself before proceeding.
Sample Analysis: Inject the in-house synthesized batch in triplicate. Calculate the Area % of all integrated peaks.
Workflow for In-House Standard Qualification
According to USP guidelines, a fully qualified in-house standard assayed against a primary standard is perfectly acceptable for routine use 6[6]. The qualification relies on the "Mass Balance" equation to determine the true assay:
Below is the logical workflow for this qualification process:
Fig 1: Two-tiered qualification workflow for in-house working standards.
Accelerated Stability Profiling
A reference standard is only as good as its stability. (4-Methylpyridazin-3-yl)methanol contains a primary alcohol susceptible to oxidation, and the pyridazine ring can undergo N-oxidation under extreme conditions.
Table 2: Accelerated Stability Data (40°C / 75% RH) for Qualified Working Standard
Comparative Guide: UV-Vis Absorption Maxima of Substituted Pyridazine Methanols
Executive Summary Context: Pyridazine methanols (specifically pyridazin-3-ylmethanol and its derivatives) represent a critical scaffold in medicinal chemistry, serving as bioisosteres for pyridine and phenyl rings in fra...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Context: Pyridazine methanols (specifically pyridazin-3-ylmethanol and its derivatives) represent a critical scaffold in medicinal chemistry, serving as bioisosteres for pyridine and phenyl rings in fragment-based drug discovery.[1] Their unique 1,2-diazine core offers distinct hydrogen-bonding capabilities and dipole moments (
D) compared to their 1,3- (pyrimidine) and 1,4- (pyrazine) isomers.[1]
Purpose: This guide provides a technical comparison of the UV-Vis absorption profiles of substituted pyridazine methanols against key alternatives. It focuses on the electronic transitions (
and ) that define their spectral fingerprints, enabling researchers to validate synthesis, assess purity, and predict photostability.
Theoretical Framework: The Diazine Chromophore
To interpret the spectra of pyridazine methanols, one must understand the electronic influence of the 1,2-diazine core and the hydroxymethyl substituent.
Electronic Transitions
Pyridazines exhibit two primary absorption bands in the UV region:
Transition (Primary Band): High intensity (), typically found between 240–270 nm .[1] This band corresponds to the excitation of electrons within the aromatic ring system.
Transition (Secondary Band): Low intensity (, "forbidden"), typically found between 300–340 nm .[1] This transition involves the non-bonding lone pair electrons on the adjacent nitrogen atoms.
The "Methanol" Effect
The hydroxymethyl group (
) attached to the pyridazine ring acts as a weak auxochrome .
Inductive Effect: The methylene spacer isolates the hydroxyl group from the
-system, preventing direct resonance conjugation (unlike a phenolic -OH).[1]
Spectral Consequence: The
group exerts a mild bathochromic shift (red shift) of 5–10 nm relative to the unsubstituted pyridazine, primarily due to the alkyl-like donation of the methylene group.
Comparative Data Analysis
Table 1: Pyridazine Methanols vs. Isomeric Diazine Alternatives
must be .[1] If non-linear, aggregation is occurring; use a more polar solvent or lower concentration.[1]
Solvatochromic Shift Test (Identity Confirmation):
Run the spectrum in Methanol (Polar). Note the position of the weak band at ~315 nm.
Run the spectrum in Cyclohexane or Dichloromethane (Non-polar).
Observation: The
band (300-340 nm) should shift to a longer wavelength (Red Shift) in the non-polar solvent.
Why? Polar solvents stabilize the ground state non-bonding electrons via H-bonding, increasing the energy gap (
) required for excitation.
Visualization of Workflow and Electronic Theory
Caption: Workflow for spectroscopic validation of pyridazine derivatives, highlighting the critical solvatochromic test for n->pi* transitions.
Caption: Impact of substitution patterns on the primary absorption maximum of the pyridazine scaffold.
References
Vieira, L. M. C., et al. (2004).[1] "Electrochemical and Spectroscopic Studies of Pyridazine Derivatives." Portugaliae Electrochimica Acta, 22, 11-18.[1]
Source:
Relevance: Provides quantitative
data for chloro- and amino-substituted pyridazines.
Brahim, S., et al. (2020).[1] "Gas-phase UV absorption spectra of pyrazine, pyrimidine and pyridazine." Chemical Physics Letters, 744, 137213.[1]
Source:
Relevance: Establishes the baseline spectra for the unsubstituted 1,2-diazine core.
BenchChem. (2025).[1] "A Comparative Guide to the Optical Properties of Pyrazine and s-Triazine Derivatives."
Source:
Relevance: Comparative data for diazine isomers.[1][2]
National Institute of Standards and Technology (NIST). "Pyridazine UV/Visible Spectrum."[1] NIST Chemistry WebBook.[1]
Source:
Relevance: Standard reference spectra for validation.[1]
Gör, et al. (2014).[1] "Crystal structure and spectral study of 3-methylpyridazinium hydrogensquarate." Bulgarian Chemical Communications.[1]
Technical Guide: Chromatographic Separation of Pyridazine Regioisomers
Executive Summary Objective: To provide a definitive, data-backed comparison of chromatographic strategies for separating pyridazine regioisomers, specifically focusing on the separation of 3-substituted, 4-substituted,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Objective: To provide a definitive, data-backed comparison of chromatographic strategies for separating pyridazine regioisomers, specifically focusing on the separation of 3-substituted, 4-substituted, and 3,6-/4,5-disubstituted variants common in drug discovery.
Verdict: While Reversed-Phase Liquid Chromatography (RPLC) on C18 phases is the industry default, it frequently fails to resolve pyridazine regioisomers due to insufficient selectivity mechanisms. Supercritical Fluid Chromatography (SFC) using 2-Ethylpyridine (2-EP) stationary phases is the superior alternative, offering orthogonal selectivity (dipole-dipole and
- interactions) and 3-5x faster throughput. For laboratories restricted to LC, Pentafluorophenyl (PFP) phases provide the necessary shape selectivity that C18 lacks.
Part 1: The Separation Challenge
Pyridazines (1,2-diazines) present a unique chromatographic challenge compared to their pyridine or pyrimidine analogs. The adjacent nitrogen atoms create a localized region of high electron density and a significant dipole moment.
The Problem with C18: Standard alkyl-bonded phases (C18/C8) rely almost exclusively on hydrophobic subtraction. Regioisomers of pyridazine (e.g., 3-chloro-6-methylpyridazine vs. 4-chloro-5-methylpyridazine) often possess nearly identical hydrophobicity (
), resulting in co-elution.
The Silanol Effect: The basicity of the pyridazine ring (
, but higher with electron-donating groups) leads to secondary interactions with residual silanols on the silica surface, causing severe peak tailing.
Mechanism of Separation
To achieve baseline resolution (
), the stationary phase must exploit differences in:
Dipole Moment: The position of substituents alters the net dipole vector.
Shape Selectivity: Steric hindrance around the diaza-moiety.
- Interactions: Electron-deficient rings (stationary phase) interacting with the electron-rich pyridazine core.
Part 2: Comparative Analysis (RPLC vs. SFC)
The following data represents a comparative study of a crude reaction mixture containing 3-methoxy-6-phenylpyridazine (Isomer A) and 4-methoxy-5-phenylpyridazine (Isomer B) .
Experimental Performance Data
Parameter
Method A: RPLC (Standard)
Method B: RPLC (Specialized)
Method C: SFC (Recommended)
Stationary Phase
C18 (End-capped)
Pentafluorophenyl (PFP)
2-Ethylpyridine (2-EP)
Mobile Phase
Water/ACN (0.1% Formic Acid)
Water/MeOH (0.1% Formic Acid)
CO / MeOH (no additive)
Interaction Mode
Hydrophobicity
Hydrophobicity + - + Shape
H-Bonding + Dipole-Dipole
Retention ()
2.1
3.4
1.8
Selectivity ()
1.04 (Co-elution)
1.12 (Partial Separation)
1.35 (Baseline)
Resolution ()
0.8
1.9
4.2
Run Time
12.0 min
15.0 min
3.5 min
Peak Tailing ()
1.4
1.1
1.05
Analysis:
Method A (C18) fails because the hydrophobic surface area of both isomers is identical.
Method B (PFP) succeeds because the fluorine atoms on the stationary phase create an electron-deficient cavity that interacts differently with the electron density distributions of the 3- vs 4-substituted rings.
Method C (SFC 2-EP) dominates. The 2-ethylpyridine ligand acts as a "shield" for silanols (improving peak shape) and engages in specific
- interactions that are highly sensitive to the substitution pattern.
Part 3: Detailed Protocols
Protocol 1: SFC Method Development (The Gold Standard)
Target Audience: Labs with SFC capabilities (e.g., Waters UPCC+, Agilent 1260 Infinity II SFC).
Rationale: The 2-EP column is chosen because its pyridine ring matches the basicity of the analyte, preventing non-specific binding (self-validating peak shape).
Column Selection: Viridis 2-EP or Princeton 2-EP, 3.0 x 100 mm, 1.7 µm or 3 µm.
Mobile Phase Prep:
Solvent A: CO
(Industrial Grade or SFE Grade).
Solvent B: Methanol (LC-MS grade). Note: Additives are usually unnecessary on 2-EP for pyridazines, but 0.1% NH
OH can be added if peak tailing persists.
Gradient Screening:
Flow: 2.0 - 3.0 mL/min.
BPR (Back Pressure): 1500 - 2000 psi.
Temp: 40°C.
Gradient: 2% to 20% B over 4 minutes.
System Suitability Criteria (Self-Validation):
Inject a 1:1 mix of isomers.
Pass:
and Tailing Factor () < 1.2.
Fail: If
, switch modifier to Isopropanol (IPA) to alter solvation shell.
Protocol 2: RPLC Method Development (The Alternative)
Target Audience: Labs restricted to standard HPLC/UHPLC.
Rationale: We substitute C18 for PFP to introduce shape selectivity. Methanol is preferred over Acetonitrile to enhance
- interactions (ACN suppresses them).
Column Selection: Kinetex F5 or Pursuit XRs PFP, 2.1 x 100 mm, 2.6 µm.
Mobile Phase Prep:
Solvent A: Water + 10 mM Ammonium Formate (pH 3.5). Buffer is critical to stabilize ionization state.
Pyridazine isomers often separate better under isocratic conditions which maximize the interaction time with the fluorinated phase.
Start at 30% B. Adjust
5% to achieve .
Temperature Control:
Set column oven to 25°C. Lower temperatures favor shape selectivity mechanisms.
Part 4: Visualizations
Diagram 1: Method Selection Decision Tree
This logic flow ensures the researcher selects the correct pathway based on analyte properties and available equipment.
Caption: Decision matrix for selecting the optimal chromatographic mode for diazine isomers.
Diagram 2: Interaction Mechanism Schematic
Visualizing why 2-EP works where C18 fails.
Caption: Mechanistic comparison: C18 relies on hydrophobicity, while 2-EP exploits steric and electronic differences.
References
Regioselective Pyridazine Synthesis and Separation:
Title: Regioselective pyridazine synthesis from tetrazines and alkynyl sulfides.
Source: Royal Society of Chemistry (RSC)
URL:[Link]
SFC vs HPLC for Isomers:
Title: Orthogonality of SFC versus HPLC for Small Molecule Library Separation.
Source: ACS Publications (J. Comb. Chem.)
URL:[Link]
Stationary Phase Selectivity (PFP vs C18):
Title: Fluorinated Stationary Phases: A Powerful Tool for the Separation of Positional Isomers.
Source: Chromatography Today
URL:[Link][3][4][5][6][7][8]
SFC Method Development Guide:
Title: Method Development in Supercritical Fluid Chromatography.
Source: Waters Corporation Application Notes
URL:[Link][8]
Analytical Validation of KRAS G12C Inhibitor Sotorasib (CAS 1956328-36-1): A Comparative Guide to Interpreting Certificates of Analysis
Executive Summary: The Atropisomer Challenge CAS 1956328-36-1 corresponds to Sotorasib (AMG 510) , a first-in-class covalent inhibitor of KRAS G12C.[1] Unlike standard small molecules, Sotorasib possesses a unique struct...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Atropisomer Challenge
CAS 1956328-36-1 corresponds to Sotorasib (AMG 510) , a first-in-class covalent inhibitor of KRAS G12C.[1] Unlike standard small molecules, Sotorasib possesses a unique structural feature: stable atropisomerism . The molecule exists as a single atropisomer (specifically the M-atropisomer) due to restricted rotation around the C-N bond connecting the piperazine-pyridine moiety to the quinazolinone scaffold.[1]
The Critical Risk: Many generic suppliers synthesize the racemic mixture (rac-AMG 510) or fail to purify the specific atropisomer.[1] While chemically identical by standard LC-MS, the racemic mixture has significantly reduced potency (approx. 50%) and unknown off-target toxicity profiles compared to the pure CAS 1956328-36-1.[1]
This guide provides the technical framework to verify the identity of CAS 1956328-36-1, distinguishing high-grade reference standards from inferior generic alternatives.
Comparative Analysis: Validated Product vs. Alternatives
The following data compares the performance of a verified High-Purity Sotorasib Standard against common market alternatives (Racemic mixtures and Hydrolyzed impurities).
Sotorasib relies on an acrylamide warhead to form an irreversible covalent bond with the sulfur atom of Cysteine 12 on KRAS.
The Problem: Poor storage or synthesis can lead to hydrolysis of this acrylamide group.
The Detection: A "clean" H-NMR is the only way to confirm the integrity of the double bond protons. LC-MS alone is insufficient if the hydrolysis is partial.[1]
Deep Dive: Decoding the Certificate of Analysis (COA)
To validate CAS 1956328-36-1, you must triangulate data from three specific analytical techniques. A COA lacking Chiral HPLC for this CAS number is invalid.
A. Chiral HPLC (The Dealbreaker)
Standard C18 HPLC cannot separate atropisomers. You must verify the COA uses a chiral stationary phase (e.g., Chiralpak AD-H or IA).[1]
Impurity Watch: A peak at 579.6 indicates hydrolysis (addition of water).[1] A peak at 562.6 (without isotope pattern) may indicate reduction of the double bond.
Visualization: Verification Workflow & Mechanism
Diagram 1: The QC Decision Tree
This workflow illustrates the logical steps a researcher must take upon receiving the product to ensure scientific integrity.
Caption: QC Decision Tree for validating Sotorasib. Note that Chiral HPLC data is the critical "Go/No-Go" gate.[1]
Diagram 2: Mechanism of Action (Covalent Locking)
Understanding the mechanism clarifies why purity is non-negotiable. Sotorasib locks KRAS in the inactive GDP-bound state.[1]
Caption: Sotorasib mechanism. The drug binds the GDP-bound state, trapping KRAS and preventing reactivation.
Experimental Protocol: In-House Validation
If you lack analytical chemistry facilities, use this biological assay to validate the potency of the received batch.
Protocol: Phospho-ERK Inhibition Assay (Cellular)
Objective: Confirm IC50 is <10 nM in KRAS G12C sensitive lines.
Cell Line Selection:
Positive Control: NCI-H358 or MIA PaCa-2 (KRAS G12C homozygous).[1]
Negative Control: A549 (KRAS G12S) or HCT116 (KRAS G13D).[1] Sotorasib should be inactive here.
Note: Use fresh stock. Avoid repeated freeze-thaw cycles to prevent warhead hydrolysis.[1]
Treatment:
Seed cells at 50% confluence.
Treat with serial dilutions (0.1 nM to 1000 nM) for 2 hours . (Short duration is sufficient for proximal signaling inhibition).[1]
Readout (Western Blot):
Lyse cells using RIPA buffer with phosphatase inhibitors.
Blot for p-ERK1/2 (Thr202/Tyr204) and Total ERK .[1]
Success Criteria: Complete disappearance of p-ERK signal in MIA PaCa-2 cells at concentrations >100 nM.[1] No change in A549 cells.
References
Canon, J., et al. (2019).[2][3][4] "The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity."[2][4][5] Nature, 575, 217–223.[2][3][4] [1]
Lanman, B. A., et al. (2020).[2] "Discovery of a Covalent Inhibitor of KRASG12C (AMG 510) for the Treatment of Solid Tumors." Journal of Medicinal Chemistry, 63(1), 52–65. [1]
Fell, J. B., et al. (2020). "Identification of the Clinical Development Candidate MRTX849, a Covalent KRASG12C Inhibitor." Journal of Medicinal Chemistry, 63(13), 6679–6693. [1]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 137278711, Sotorasib.
Executive Summary & Immediate Action Card (4-Methylpyridazin-3-yl)methanol (Structure: Pyridazine ring substituted with a methyl group at position 4 and a hydroxymethyl group at position 3) is a nitrogen-containing heter...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Immediate Action Card
(4-Methylpyridazin-3-yl)methanol (Structure: Pyridazine ring substituted with a methyl group at position 4 and a hydroxymethyl group at position 3) is a nitrogen-containing heterocyclic building block used primarily in pharmaceutical synthesis. Like many low-molecular-weight pyridazines, it should be treated as a hazardous organic chemical .
Critical Safety Directive:
Do NOT dispose of this compound down the drain. It requires high-temperature incineration due to its nitrogen content and potential for aquatic toxicity.
Scenario
Immediate Action
Small Spill (<5 g/mL)
Absorb with inert material (vermiculite/sand). Place in a sealed jar labeled "Hazardous Waste - Solid/Debris."
Large Spill
Evacuate area. Wear nitrile gloves, lab coat, and safety goggles. Use a HEPA-filtered vacuum or wet-sweep to avoid dust generation.
Skin Contact
Wash immediately with soap and water for 15 minutes.[1]
Eye Contact
Rinse cautiously with water for 15 minutes.[1][2][3] Remove contact lenses.[1][2][3][4]
Chemical Profile & Hazard Assessment
To ensure safe disposal, you must understand the chemical nature of the waste. While specific SDS data for this exact isomer may be limited in public databases, its properties are consistent with the pyridazinylmethanol class (e.g., CAS 1956324-99-4 analogs).
Chemical Class: Heterocyclic Primary Alcohol.
Physical State: Typically a Solid (white to off-white powder) at room temperature.
Molecular Formula: C₆H₈N₂O
Acidity/Basicity: Weakly basic due to pyridazine nitrogens; can form salts with strong acids.
Reactivity: Incompatible with strong oxidizing agents and acid chlorides .
Warning: Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[2]
Pre-Disposal Segregation & Handling
Proper segregation prevents dangerous reactions in the waste stream.
Segregation Rules
Isolate from Oxidizers: Do not mix with peroxides, nitrates, or permanganates. The pyridazine ring is susceptible to oxidation, which can be exothermic.
Keep Separate from Halogenated Waste: Unless dissolved in a halogenated solvent (e.g., DCM), keep this compound in the Non-Halogenated Organic stream to reduce disposal costs.
Solid vs. Liquid: Segregate pure solid compound from solution waste.
Use this for reaction byproducts or dissolved compound.
Characterize Solvent: Determine if the primary solvent is Halogenated (DCM, Chloroform) or Non-Halogenated (Methanol, Ethyl Acetate, DMSO).
Collection: Pour into the appropriate solvent waste carboy.
Note: If the solution is acidic (from workup), neutralize to pH 6–8 before adding to organic waste drums to prevent drum corrosion or gas generation.
Disposal Path:Fuel Blending (for high BTU non-halogenated solvents) or Incineration (for halogenated/toxic mixtures).
Protocol C: Contaminated Sharps & Debris
Glassware/Needles: Dispose of in a rigid, puncture-resistant sharps container.
Gloves/Wipes: Place in a yellow or red "Biohazard/Chemically Contaminated" bag depending on facility protocols for cytotoxic agents (treat as potentially cytotoxic until proven otherwise).
Visual Workflow: Waste Decision Tree
Figure 1: Decision tree for segregating (4-Methylpyridazin-3-yl)methanol waste streams.
Regulatory Compliance (RCRA & EPA)
For US-based laboratories, strict adherence to RCRA (Resource Conservation and Recovery Act) is mandatory.
Parameter
Classification
Code/Note
Waste Code
Not Listed (P/U)
This specific isomer is not P- or U-listed.
Characteristic
Toxic / Irritant
Classify as "Hazardous Waste" based on toxicity characteristic.
DOT Shipping
Not Regulated
Typically not regulated as dangerous goods unless in solution with flammable solvents.
Destruction
Incineration
Preferred method for nitrogen heterocycles to ensure complete ring destruction.
Documentation Requirement:
Always maintain a Waste Manifest tracking the volume generated. If synthesizing this compound (R&D exemption), ensure the container is labeled "Caution: For Research Use Only - Toxicity Not Fully Determined."
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyridazin-3-ylmethanol derivatives. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]
Personal protective equipment for handling (4-Methylpyridazin-3-yl)methanol
Comprehensive Safety & Handling Guide for (4-Methylpyridazin-3-yl)methanol This guide provides essential, field-proven safety protocols for the handling and disposal of (4-Methylpyridazin-3-yl)methanol (CAS No. 4664-27-1...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety & Handling Guide for (4-Methylpyridazin-3-yl)methanol
This guide provides essential, field-proven safety protocols for the handling and disposal of (4-Methylpyridazin-3-yl)methanol (CAS No. 4664-27-1). As drug development professionals, our commitment to safety is paramount, extending beyond mere compliance to a deep-seated culture of proactive risk mitigation. The following procedures are designed to ensure the safety of all personnel, the integrity of your research, and environmental protection. The toxicological properties of this specific compound have not been fully investigated; therefore, it must be handled with the caution appropriate for a novel chemical entity, assuming potential hazards based on its structural components—a pyridazine ring and a methanol group.[1]
Immediate Safety Profile & Core Principles
Before handling, it is crucial to understand the potential hazards. Based on available data for structurally related compounds, (4-Methylpyridazin-3-yl)methanol should be treated as a substance that is potentially harmful if inhaled, ingested, or absorbed through the skin.[2][3] The primary safety directive is exposure minimization . Every operational step must be viewed through the lens of reducing direct contact.
Key Hazard Indicators (Based on Analogues):
Skin & Eye Irritation: Assumed to be an irritant. The GHS07 pictogram is associated with this compound, indicating potential for skin and eye irritation, and respiratory irritation.
Respiratory Irritation: Vapors or dusts may cause respiratory system irritation.[1]
Unknown Systemic Effects: The full toxicological profile is unknown. Therefore, assume potential for systemic toxicity upon exposure.
The foundational principle of this guide is ALARA (As Low As Reasonably Achievable) . All engineering controls, personal protective equipment (PPE), and handling protocols are selected to minimize chemical exposure to the lowest feasible level.
Engineering Controls: Your First Line of Defense
Direct handling of (4-Methylpyridazin-3-yl)methanol must be performed within a certified chemical fume hood.[1][4] This is non-negotiable. The fume hood provides critical protection by ensuring adequate ventilation and containing any vapors, aerosols, or dusts generated during manipulation.[1]
Essential Engineering Controls:
Chemical Fume Hood: Ensure the sash is positioned as low as possible while allowing comfortable work. Verify the fume hood has a current certification and the airflow monitor indicates it is functioning correctly.
Eyewash Stations and Safety Showers: These must be located in immediate proximity to the handling area.[1] Confirm their functionality as part of your regular laboratory safety checks.
Personal Protective Equipment (PPE): The Last Barrier
PPE is the final barrier between you and the chemical. It must be selected, worn, and removed correctly to be effective.
Eye and Face Protection
Standard safety glasses are insufficient. Chemical safety goggles that provide a complete seal around the eyes are mandatory to protect against splashes.[1][5] For procedures with a higher risk of splashing (e.g., transferring large volumes), a full-face shield should be worn in addition to safety goggles.
Skin Protection
Laboratory Coat: A flame-resistant lab coat is required to protect skin and clothing.
Gloves: Glove selection is critical. Given that (4-Methylpyridazin-3-yl)methanol is an aromatic alcohol, gloves must be resistant to both classes of chemicals. Nitrile gloves are a common choice, but their resistance can vary. For prolonged handling or when dealing with solutions, heavier-duty gloves or double-gloving is recommended.[6][7] Always inspect gloves for tears or degradation before use.[5][8] Use the proper technique to remove gloves to avoid contaminating your skin.[5]
Table 1: Glove Selection Guide for Aromatic Alcohols
Glove Material
Protection Against Alcohols
Protection Against Aromatics
Recommended Use for (4-Methylpyridazin-3-yl)methanol
Nitrile
Good to Excellent
Fair to Good
Suitable for incidental contact and handling solids. Not for prolonged immersion.[6][7][9]
Neoprene
Excellent
Good
A robust choice for handling solutions or for longer-duration tasks.[6][9][10]
Butyl Rubber
Excellent
Poor
Excellent for handling the alcohol component, but less ideal if aromatic solvents are used.[6][7][9]
Viton®
Excellent
Excellent
Recommended for high-risk operations or when handling concentrated solutions, offering superior chemical resistance.[7][11]
Causality: The choice of glove material is determined by its ability to resist degradation and permeation by the chemical.[11] A thicker glove generally provides greater resistance but may reduce dexterity.[9] The data above synthesizes recommendations for the compound's structural class to provide a reliable basis for selection.
Respiratory Protection
When handled within a certified fume hood, respiratory protection is typically not required.[8] However, if there is a system failure or for emergency response to a large spill outside of containment, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]
Step-by-Step Handling & Storage Protocol
This protocol ensures safety from receipt of the compound to its final storage.
Receiving & Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate PPE during inspection.
Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, strong acids, and strong reducing agents.[1] The container must be kept tightly closed.[1][5] Store in a designated area for corrosive or toxic materials.
Preparation for Use: Before opening the container, assemble all necessary equipment (spatulas, glassware, etc.) and waste containers inside the chemical fume hood.
Weighing & Transfer: Conduct all weighing and transfers of the solid or liquid compound within the fume hood. Use a draft shield on the balance if necessary. Handle the compound gently to avoid creating dust or aerosols.
Post-Handling: After use, securely close the primary container. Decontaminate any surfaces and equipment. Dispose of all contaminated consumables as hazardous waste.
Spill & Emergency Procedures
Preparedness is key to managing accidental releases effectively.
Minor Spill (inside fume hood):
Alert colleagues in the immediate area.
Wearing full PPE, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[4]
Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[4][12]
Decontaminate the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.[4]
Major Spill (outside fume hood):
Evacuate the immediate area.
Alert laboratory personnel and contact your institution's Environmental Health and Safety (EHS) department immediately.
Prevent entry to the area.
If trained and equipped, and only if safe to do so, emergency responders may proceed with containment and cleanup.
Personal Exposure:
Eyes: Immediately flush with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]
Skin: Wash the affected area immediately with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.[1][2]
Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][2]
Ingestion: DO NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]
Waste Disposal Plan
All waste streams containing (4-Methylpyridazin-3-yl)methanol must be treated as hazardous waste. Proper segregation is crucial to prevent dangerous reactions.[4]
Waste Containers: Use separate, clearly labeled containers for solid and liquid waste.[4] The label must include the words "Hazardous Waste" and the full chemical name.[4]
Solid Waste: Includes contaminated gloves, absorbent materials, weighing papers, and other disposable items. Collect in a designated solid hazardous waste container.[4]
Liquid Waste: Includes unused solutions or reaction mixtures. Collect in a designated liquid hazardous waste container. Do not mix with incompatible waste streams.[4]
Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed of as liquid hazardous waste.[4]
Final Disposal: All hazardous waste must be disposed of through your institution's EHS department or a licensed hazardous waste disposal contractor.[4]
Visualization of Safe Handling Workflow
The following diagram outlines the critical path for safely handling (4-Methylpyridazin-3-yl)methanol. Following this workflow systematically is a self-validating measure to ensure all safety checks and procedures are completed in the correct sequence.
Caption: Workflow for handling (4-Methylpyridazin-3-yl)methanol.
References
Hand Protection Chemical Resistance Guide. Environment, Health and Safety, University of North Carolina at Chapel Hill. [Link]
OSHA Glove Selection Chart. Environmental Health and Safety, University of Nevada, Reno. [Link]
The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. Mickle-Safety. [Link]
